1,2-O-Isopropylidene-D-mannitol

• CAS: 4306-35-8

Core Science & Biosynthesis

An In-Depth Technical Guide to 1,2-O-Isopropylidene-D-mannitol (CAS 4306-35-8) for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,2-O-Isopropylidene-D-mannitol, a pivotal chiral building block in modern organic synthesis. With full editorial control, this document is structured to deliver not just data, but actionable insights grounded in scientific principles and practical applications, tailored for researchers, chemists, and professionals in the field of drug development.

Core Chemical Identity and Physicochemical Properties

1,2-O-Isopropylidene-D-mannitol, identified by the CAS number 4306-35-8, is a derivative of the naturally occurring sugar alcohol, D-mannitol.[1] The introduction of an isopropylidene group at the 1 and 2 hydroxyl positions renders it a valuable intermediate for the synthesis of complex chiral molecules.[1] This modification allows for the selective manipulation of the remaining hydroxyl groups, a crucial step in the multi-step synthesis of many pharmaceutical agents.[1]

A closely related and often co-synthesized compound is 1,2:5,6-di-O-isopropylidene-D-mannitol (CAS 1707-77-3), where both pairs of terminal diols are protected. Understanding the properties of both is essential for synthetic planning.

Table 1: Physicochemical Properties of 1,2-O-Isopropylidene-D-mannitol and Related Compounds

Property	1,2-O-Isopropylidene-D-mannitol	1,2:5,6-di-O-isopropylidene-D-mannitol	D-Mannitol (Starting Material)
CAS Number	4306-35-8	1707-77-3	69-65-8
Molecular Formula	C₉H₁₈O₆[2]	C₁₂H₂₂O₆[3]	C₆H₁₄O₆
Molecular Weight	222.24 g/mol [2]	262.30 g/mol [3]	182.17 g/mol
Appearance	White Crystalline Solid[4]	White crystalline powder[2]	White, crystalline powder
Melting Point	164-166 °C[4]	120-122 °C[2]	166-168 °C
Boiling Point	458.7 °C at 760 mmHg	Not available	290-295 °C at 3.5 mmHg
Solubility	Soluble in DMSO, MeOH, H₂O[4]	Soluble in Chloroform	Soluble in water
Density	1.318 g/cm³	Not available	1.52 g/cm³

The Isopropylidene Protecting Group: A Mechanistic Perspective

The utility of 1,2-O-Isopropylidene-D-mannitol lies in the strategic use of the isopropylidene group to mask the 1,2-diol, thereby allowing for selective reactions at other positions of the mannitol backbone. This protection is typically achieved via an acid-catalyzed reaction with acetone or a related acetal.

Mechanism of Protection (Acetal Formation)

The formation of the 1,2-O-isopropylidene acetal is a reversible, acid-catalyzed nucleophilic addition reaction. The mechanism proceeds through the following key steps:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of acetone, rendering the carbonyl carbon more electrophilic.

• Nucleophilic Attack: A hydroxyl group from the 1 or 2 position of D-mannitol acts as a nucleophile, attacking the activated carbonyl carbon.

• Proton Transfer: A proton is transferred from the newly formed hydroxyl group to one of the oxygen atoms of the original diol, forming a good leaving group (water).

• Formation of an Oxonium Ion: The departure of water results in the formation of a resonance-stabilized oxonium ion.

• Intramolecular Cyclization: The second hydroxyl group of the diol attacks the electrophilic carbon of the oxonium ion, leading to the formation of the five-membered dioxolane ring.

• Deprotonation: The final step involves the deprotonation of the remaining oxonium ion to regenerate the acid catalyst and yield the neutral acetal product.

Caption: Acid-catalyzed formation of 1,2-O-isopropylidene-D-mannitol.

Mechanism of Deprotection (Acetal Hydrolysis)

The removal of the isopropylidene group is achieved by acid-catalyzed hydrolysis, which is essentially the reverse of the protection mechanism.[5] The presence of excess water drives the equilibrium towards the diol and acetone.[6]

• Protonation: One of the acetal oxygen atoms is protonated by an acid catalyst.[6]

• Cleavage to an Oxonium Ion: The protonated acetal cleaves to form an alcohol and a resonance-stabilized oxonium ion.[6]

• Nucleophilic Attack by Water: A water molecule attacks the electrophilic carbon of the oxonium ion.

• Deprotonation: Loss of a proton yields a hemiacetal.

• Protonation and Elimination: The remaining alkoxy group of the hemiacetal is protonated and eliminated as an alcohol, reforming the carbonyl group.

• Final Product: The final products are the deprotected diol (D-mannitol) and acetone.

This controlled deprotection is fundamental to its application in multi-step synthesis.

Synthesis and Experimental Protocols

While the selective synthesis of 1,2-O-Isopropylidene-D-mannitol can be challenging due to the competing formation of the 1,2:5,6-di-O-isopropylidene derivative, careful control of reaction conditions can favor the mono-protected product. However, a more common and high-yielding approach involves the synthesis of the di-protected analog, which is a valuable chiral synthon in its own right.

High-Yield Synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol

This protocol is adapted from a high-yield procedure and provides a reliable method for obtaining this key intermediate.[7]

Materials:

• D-Mannitol

• Anhydrous Acetone

• Zinc Chloride (anhydrous)

• Potassium Carbonate

• Diethyl Ether

• Anhydrous Magnesium Sulfate

• Hexane

Experimental Protocol:

• Catalyst Preparation: In a round-bottomed flask, heat zinc chloride (40 g, 293 mmol) gently with a flame to remove any residual water. Allow to cool to room temperature under a drying tube.

• Reaction Setup: Add anhydrous acetone (400 mL) to the flask and swirl to dissolve the zinc chloride. Once the solution has returned to room temperature, add D-mannitol (20 g, 110 mmol) and stir the mixture until a clear solution is obtained (approximately 5 hours).

• Work-up: Pour the reaction mixture into a vigorously stirred suspension of potassium carbonate (45 g) in water (45 mL). Filter the resulting mixture and wash the solid zinc carbonate with acetone (50 mL).

• Extraction: Concentrate the filtrate using a stream of compressed air to remove the acetone. Dissolve the resulting white solid in diethyl ether (60 mL) and transfer to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Isolation: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure at room temperature to yield a white slurry.

• Purification: Add hexane (100 mL) to the slurry and stir for 20 minutes. Cool the mixture in a freezer (-10 °C) for 1 hour, followed by 1 hour in a refrigerator (8 °C). Filter the solid under vacuum and wash with cold hexane (100 mL). Dry the resulting white solid in a desiccator under vacuum for 2 hours. This procedure typically yields the diacetal in high purity (around 95%) with the triacetal as a minor impurity.[7] Further purification can be achieved by repeated washing with hexane.[7]

Caption: Workflow for the synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol.

Applications in Drug Discovery and Development

The chiral nature of 1,2-O-Isopropylidene-D-mannitol and its derivatives makes them invaluable starting materials for the enantioselective synthesis of a variety of biologically active molecules. Their utility spans several therapeutic areas.

While specific examples directly citing the use of CAS 4306-35-8 can be proprietary, the broader class of protected mannitol derivatives serves as key intermediates. For instance, D-mannitol derivatives are used in the synthesis of:

• Antiviral Agents: The chiral backbone of mannitol is a template for the synthesis of nucleoside analogs and other antiviral compounds.

• Anticancer Drugs: The stereocenters of mannitol can be elaborated to produce complex natural product-like molecules with cytotoxic activity.

• Cardiovascular and Metabolic Disease Therapeutics: The polyol structure can be modified to create enzyme inhibitors and receptor modulators.

Furthermore, the di-protected derivative, 1,2:5,6-di-O-isopropylidene-D-mannitol, is a direct precursor to 2,3-O-isopropylidene-D-glyceraldehyde, a widely used C3 chiral building block in organic synthesis.[7]

Spectroscopic and Analytical Data

Characterization of 1,2-O-Isopropylidene-D-mannitol and its derivatives is crucial for ensuring purity and confirming structure.

Table 2: Spectroscopic Data for 1,2:5,6-di-O-isopropylidene-D-mannitol

Spectroscopic Technique	Key Features and Assignments
¹H NMR (300 MHz, CDCl₃)	δ 1.36 (s, 6H, isopropylidene CH₃), 1.42 (s, 6H, isopropylidene CH₃), 2.66 (d, 2H, OH), 3.74 (dd, 2H), 3.98 (dd, 2H), 4.09-4.22 (m, 4H)[7]
¹³C NMR (75 MHz, CDCl₃)	δ 25.4 (isopropylidene CH₃), 26.9 (isopropylidene CH₃), 67.0 (C1), 71.3 (C3), 76.3 (C2), 109.6 (quaternary C of isopropylidene)[7]
IR (KBr)	3403, 3280 (O-H stretch), 2991, 2934 (C-H stretch), 1159, 1069 (C-O stretch) cm⁻¹[7]
Mass Spectrometry (GC-MS)	Used to confirm the molecular weight and identify impurities such as the triacetal.[7]

Safety, Handling, and Storage

While 1,2-O-Isopropylidene-D-mannitol is considered to have a relatively low toxicity profile, appropriate laboratory safety precautions should always be observed.[1]

• Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation of dust.[8] Use in a well-ventilated area. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[8]

• Storage: Store in a tightly sealed container in a cool, dry place.[8] Recommended storage temperature is between 2°C and 8°C.[2] Avoid exposure to strong acids and oxidizing agents.[8]

• Toxicological Information: The toxicological properties have not been fully investigated.[8] It may cause irritation to the eyes, skin, and respiratory tract upon contact.[8]

Conclusion

1,2-O-Isopropylidene-D-mannitol (CAS 4306-35-8) and its di-protected analog are indispensable tools in the arsenal of the synthetic organic chemist. Their utility as chiral building blocks, enabled by the strategic use of the isopropylidene protecting group, has far-reaching implications in the synthesis of complex molecules, particularly in the realm of drug discovery and development. A thorough understanding of their chemical properties, reaction mechanisms, and handling procedures, as outlined in this guide, is paramount for their effective and safe utilization in the laboratory.

References

• PubChem. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. Retrieved from [Link]

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985-987. Retrieved from [Link]

• Master Organic Chemistry. (2025). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. Retrieved from [Link]

• LookChem. (n.d.). Cas 4306-35-8, 1,2-O-ISOPROPYLIDENE-D-MANNITOL. Retrieved from [Link]

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solubility of 1,2-O-Isopropylidene-D-mannitol in organic solvents

An In-depth Technical Guide to the Solubility of 1,2-O-Isopropylidene-D-mannitol in Organic Solvents

Authored by: A Senior Application Scientist

Foreword: Understanding the Keystone of Synthesis and Formulation

In the landscape of pharmaceutical development and complex organic synthesis, 1,2-O-Isopropylidene-D-mannitol stands out as a critical chiral building block. Derived from D-mannitol, a naturally occurring sugar alcohol, this protected diol is a cornerstone intermediate for creating a variety of optically active molecules, including glycerides, synthetic phospholipids, and other biologically significant compounds.[1] Its utility as a precursor in the synthesis of pharmaceuticals and fine chemicals is well-established.[2] However, the successful application of this versatile molecule is fundamentally governed by one of its most critical, yet often overlooked, physicochemical properties: its solubility.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the solubility characteristics of 1,2-O-Isopropylidene-D-mannitol. Moving beyond simple data points, we will explore the molecular principles governing its solubility, present available data in a structured format, and provide a robust experimental protocol for its determination. The insights herein are designed to empower scientists to make informed decisions in reaction design, purification strategies, and formulation development, thereby accelerating research and ensuring process integrity.

Molecular Profile and Physicochemical Properties

To understand the solubility of 1,2-O-Isopropylidene-D-mannitol, we must first examine its molecular structure and inherent properties. The presence of two isopropylidene (acetonide) protecting groups significantly alters the characteristics of the parent D-mannitol molecule.

While D-mannitol is highly soluble in water and practically insoluble in most organic solvents due to its six hydrophilic hydroxyl groups, the introduction of the two bulky, nonpolar isopropylidene groups masks four of these hydroxyls.[3][4] This modification drastically reduces its water solubility and increases its affinity for organic solvents. The remaining two free hydroxyl groups on the C3 and C4 positions, however, mean the molecule retains a degree of polarity and hydrogen-bonding capability, resulting in a nuanced solubility profile.

Table 1: Physicochemical Properties of 1,2-O-Isopropylidene-D-mannitol

Property	Value	Source(s)
IUPAC Name	(3R,4R)-1,2:5,6-di-O-(propan-2-ylidene)hexane-1,2,3,4,5,6-hexol	Inferred from structure
CAS Number	4306-35-8	[2][5]
Molecular Formula	C₉H₁₈O₆	[2][5]
Molecular Weight	222.24 g/mol	[2][5]
Appearance	White crystalline powder	[6]
Melting Point	158-161 °C	[2]

The Science of Solvation: Theoretical Principles

The solubility of a solid in a liquid solvent is a thermodynamic equilibrium process. The governing principle, "like dissolves like," provides a foundational framework for prediction.[7] This means that solutes tend to dissolve in solvents with similar intermolecular forces. For 1,2-O-Isopropylidene-D-mannitol, its solubility is a balance between its nonpolar and polar characteristics.

• Polarity and Hydrogen Bonding: The molecule possesses both nonpolar regions (the isopropylidene groups) and a polar region (the two free hydroxyl groups). The hydroxyl groups can act as both hydrogen bond donors and acceptors. Solvents that can engage in hydrogen bonding (e.g., alcohols) are therefore expected to be effective.

• Dipole-Dipole Interactions: The ether linkages within the dioxolane rings and the C-O bonds of the hydroxyl groups contribute to the molecule's overall dipole moment, allowing for favorable interactions with polar aprotic solvents (e.g., acetone, ethyl acetate).

• Van der Waals Forces: The nonpolar hydrocarbon portions of the molecule interact via weaker London dispersion forces, which are the primary mode of interaction with nonpolar solvents (e.g., hexane, toluene).

The interplay of these forces dictates the extent of solubility in a given solvent. A solvent must effectively overcome the crystal lattice energy of the solid by forming stronger (or equally strong) solute-solvent interactions.

Caption: Intermolecular forces governing solubility.

Solubility Profile in Common Organic Solvents

Quantitative solubility data for 1,2-O-Isopropylidene-D-mannitol is not extensively published. However, by synthesizing information from experimental procedures and available data points, we can construct a reliable qualitative and semi-quantitative profile. For instance, its use as a starting material in dimethyl sulfoxide (DMSO) and its extraction with diethyl ether indicate good solubility in these solvents.[8][9] Conversely, its precipitation from hexane demonstrates poor solubility.[8]

Table 2: Solubility Data for 1,2-O-Isopropylidene-D-mannitol

Solvent	Solvent Type	Qualitative Solubility	Quantitative Data (at ambient temp.)	Rationale & Source(s)
Methanol	Polar Protic	High	100 mg/mL	Strong hydrogen bonding with free -OH groups.[10]
Ethanol	Polar Protic	High	Not available	Similar to methanol, forms strong hydrogen bonds. Used for recrystallization.[8]
Acetone	Polar Aprotic	High	Not available	Polar aprotic nature and structural similarity (used in synthesis).[1][8]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Not available	Highly polar aprotic solvent, effective at dissolving polar molecules. Used as a reaction solvent.[9]
Diethyl Ether	Weakly Polar	Moderate	Not available	Used as an extraction solvent, indicating significant solubility.[8][9]
Chloroform	Weakly Polar	Moderate	Soluble (c=5)	Often used as a solvent for NMR analysis, indicating good solubility.[10][11]
Toluene	Nonpolar	Low	Not available	Primarily Van der Waals interactions are too weak to overcome crystal lattice energy.
Hexane	Nonpolar	Sparingly Soluble / Insoluble	Not available	Used as an anti-solvent for precipitation and washing, indicating very low solubility.[1][8]

Note: "High" solubility generally implies >50 mg/mL; "Moderate" 10-50 mg/mL; "Low" 1-10 mg/mL; "Sparingly Soluble" <1 mg/mL. These are estimates for practical guidance where quantitative data is unavailable.

A Validated Protocol for Experimental Solubility Determination

To obtain precise, reproducible solubility data, a standardized experimental protocol is essential. The isothermal equilibrium method is the gold standard. This method involves saturating a solvent with the solute at a constant temperature and then measuring the concentration of the dissolved solute in the supernatant.

Methodology: Isothermal Equilibrium and Gravimetric Analysis

Objective: To determine the equilibrium solubility of 1,2-O-Isopropylidene-D-mannitol in a selected organic solvent at a specified temperature.

Materials:

• 1,2-O-Isopropylidene-D-mannitol (purity >98%)

• Solvent of choice (analytical grade)

• Scintillation vials or sealed flasks

• Temperature-controlled shaker or water bath

• Syringe filters (0.22 µm, solvent-compatible, e.g., PTFE)

• Analytical balance (readable to 0.01 mg)

• Glassware (pipettes, beakers, pre-weighed vials)

• Drying oven or vacuum desiccator

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of 1,2-O-Isopropylidene-D-mannitol to a known volume (e.g., 5 mL) of the solvent in a sealed vial. "Excess" means ensuring a visible amount of undissolved solid remains at the bottom of the vial after equilibration.

• Equilibration: Place the sealed vial in a temperature-controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time to reach equilibrium. A period of 24-48 hours is typically recommended to ensure the solution is fully saturated.[12]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature for at least 2 hours to let the excess solid settle.

• Sample Collection: Carefully withdraw a known volume of the clear supernatant using a syringe. Immediately attach a 0.22 µm syringe filter and dispense the filtrate into a pre-weighed, labeled vial. This step is critical to remove any undissolved micro-particles.

• Solvent Evaporation: Place the vial containing the filtrate in a drying oven at a temperature well below the solute's melting point (e.g., 60-70 °C) or in a vacuum desiccator until the solvent has completely evaporated and a constant weight is achieved.

• Gravimetric Analysis: Weigh the vial containing the dried solute.

• Calculation: Calculate the solubility using the following formula:

  Solubility (mg/mL) = (Weight of vial with solute - Weight of empty vial) / Volume of filtrate collected

Self-Validation and Controls:

• Perform the experiment in triplicate to ensure reproducibility.

• Run a blank control (a vial with only the solvent) to account for any potential residue.

• Confirm the solid phase remaining after equilibration is the original compound (and not a different polymorph or solvate) using techniques like XRPD or DSC.

Caption: Experimental workflow for solubility determination.

Practical Implications for Research and Development

A thorough understanding of solubility is not merely academic; it has direct consequences for laboratory and industrial applications.

• Reaction Chemistry: The choice of solvent is critical for reaction kinetics and yield. The high solubility of 1,2-O-Isopropylidene-D-mannitol in acetone is a key reason this solvent is used in its synthesis from D-mannitol.[8] For subsequent reactions, solvents like DMSO or alcohols can be used to ensure the starting material is fully dissolved.

• Purification Strategies: Solubility differences are the basis of purification. The poor solubility of the compound in cold hexane allows it to be selectively precipitated from a reaction mixture, leaving behind more soluble impurities.[8] Recrystallization, a powerful purification technique, relies on selecting a solvent in which the compound is highly soluble at elevated temperatures but poorly soluble at lower temperatures, such as ethanol.[8]

• Drug Formulation: For pharmaceutical applications, controlling the physical form (polymorphism) and solubility is paramount as it affects bioavailability. While 1,2-O-Isopropylidene-D-mannitol is typically an intermediate, its derivatives may be active pharmaceutical ingredients (APIs). Understanding the solubility of the core structure provides a baseline for predicting the behavior of more complex analogues.

Conclusion

1,2-O-Isopropylidene-D-mannitol presents a nuanced solubility profile dictated by the balance of its polar hydroxyl groups and nonpolar isopropylidene protecting groups. It exhibits high solubility in polar protic and aprotic solvents like methanol and acetone, moderate solubility in weakly polar ethers, and poor solubility in nonpolar hydrocarbons like hexane. This behavior makes it a highly tractable compound for synthetic chemists, offering clear pathways for reaction setup and product purification. The provided experimental protocol offers a reliable method for generating precise solubility data where it is not yet available, enabling scientists to optimize processes, ensure reproducibility, and accelerate the development of novel chemical entities and pharmaceuticals.

References

• PubChem Compound Summary for CID 96011, 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. (n.d.). Retrieved from [Link]

• A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Alvarenga, E. S. de, et al. (2006). Journal of the Chilean Chemical Society. Available at: [Link]

• 1,2-O-ISOPROPYLIDENE-D-MANNITOL, CAS 4306-35-8. LookChem. (n.d.). Retrieved from [Link]

• Method for determining solubility of a chemical compound. Google Patents. (2005).

• Study of solubility of mannitol in different organic solvents. Universitat Politècnica de Catalunya. (n.d.). Retrieved from [Link]

• IMPROVED PREPARATION OF DI-O-ISOPROPYLIDENE- 1,2;5,6-D-MANNITOL. Morpain, C., et al. (n.d.). Retrieved from [Link]

• Solubility of Organic Compounds. LibreTexts Chemistry. (2023). Retrieved from [Link]

• Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Dhatrak, N. R., et al. (2022). Organic Syntheses. Available at: [Link]

• Solubility of Organic Compounds. Chemistry Steps. (n.d.). Retrieved from [Link]

• DETERMINATION OF SOLUBILITY CLASS. (n.d.). Retrieved from [Link]

• A Critical Review on Engineering of d-Mannitol Crystals: Properties, Applications, and Polymorphic Control. Wang, Z., et al. (2022). MDPI. Retrieved from [Link]

• Identification of Organic Compound by Organic Qualitative Analysis. Institute of Science, Nagpur. (n.d.). Retrieved from [Link]

• Mannitol in the Pharmaceutical Industry: Applications and Benefits. Ankit Cellulose. (2025). Retrieved from [Link]

• (+)-1,2:5,6-di-O-isopropylidene-D-mannitol, CAS No. 1707-77-3. iChemical. (n.d.). Retrieved from [Link]

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1,2-O-Isopropylidene-D-mannitol melting point and boiling point

An In-depth Technical Guide to the Physicochemical Properties of 1,2:5,6-Di-O-isopropylidene-D-mannitol

Introduction

1,2:5,6-Di-O-isopropylidene-D-mannitol, a key chiral building block, is a derivative of D-mannitol extensively utilized in synthetic organic chemistry and pharmaceutical development. Its rigid, chiral structure makes it a valuable starting material for the synthesis of a wide array of complex molecules, including bioactive natural products and pharmaceuticals.[1][2] This guide provides a detailed exploration of the melting and boiling points of 1,2:5,6-Di-O-isopropylidene-D-mannitol, offering insights into their determination, significance, and relevance in practical applications for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The physical properties of 1,2:5,6-Di-O-isopropylidene-D-mannitol are crucial for its handling, purification, and application in synthesis. A summary of its key quantitative data is presented below.

Property	Value	Source(s)
Melting Point	118-122 °C	[1][2][3]
Boiling Point	382.0 ± 32.0 °C (Predicted)	[3]
Molecular Formula	C₁₂H₂₂O₆	[2][4]
Molecular Weight	262.30 g/mol	[4][5]
Optical Rotation	[α]/D +6.0±1.0°, c = 5 in chloroform
Appearance	White crystalline powder	[2]

Melting Point: A Critical Indicator of Purity

The melting point of a crystalline solid is a fundamental physical property that serves as a primary indicator of its purity. For 1,2:5,6-Di-O-isopropylidene-D-mannitol, the reported melting point range is consistently between 118 °C and 122 °C.[1][2][3] A sharp melting point within this range is indicative of high purity. Conversely, a broad melting range or a melting point depression suggests the presence of impurities. These impurities disrupt the crystal lattice of the solid, leading to a lower energy requirement to overcome the intermolecular forces holding the molecules together.

In a research or drug development setting, the verification of the melting point is a critical quality control step after synthesis and purification. It ensures the reliability of the starting material for subsequent reactions, where impurities could lead to unwanted side reactions, lower yields, and complications in the purification of the desired product.

Boiling Point: Theoretical and Practical Considerations

The boiling point of 1,2:5,6-Di-O-isopropylidene-D-mannitol is typically reported as a predicted value around 382 °C.[3][6] Experimental determination of the boiling point of such a high-molecular-weight, polyfunctional molecule is challenging due to the potential for thermal decomposition at elevated temperatures. The presence of multiple hydroxyl and ether functional groups can make the molecule susceptible to degradation before it reaches its boiling point at atmospheric pressure. Therefore, computational predictions, based on the molecule's structure and functional groups, provide a useful theoretical value. For practical purposes such as purification, distillation would be carried out under high vacuum to significantly lower the boiling point and minimize the risk of decomposition.

Experimental Protocols

Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

The following is a detailed protocol for the synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol, adapted from established literature procedures.[1] This method utilizes the reaction of D-mannitol with acetone in the presence of a Lewis acid catalyst, zinc chloride.

Materials and Reagents:

• D-mannitol

• Anhydrous acetone

• Zinc chloride (fused)

• Potassium carbonate

• Diethyl ether

• Hexane

• Anhydrous magnesium sulfate

Step-by-Step Procedure:

• Catalyst Preparation: In a round-bottomed flask, heat zinc chloride with an open flame until it melts to ensure the removal of any residual water. Allow the flask to cool to room temperature under a drying tube.

• Reaction Setup: Add anhydrous acetone to the flask containing the fused zinc chloride and swirl to dissolve the solid. Once the solution has cooled to room temperature, add D-mannitol to the flask.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete when the D-mannitol has completely dissolved, which can take several hours.

• Workup: Pour the reaction mixture into a suspension of potassium carbonate in water and stir vigorously. This step neutralizes the catalyst and precipitates zinc carbonate.

• Filtration: Filter the mixture and wash the solid zinc carbonate with acetone.

• Extraction: Concentrate the filtrate to remove the acetone. Dissolve the remaining aqueous residue in diethyl ether. Transfer to a separatory funnel and extract the aqueous layer multiple times with diethyl ether.

• Drying and Evaporation: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter and evaporate the solvent under reduced pressure.

• Purification: Add hexane to the resulting solid and stir. Cool the mixture to induce crystallization. Filter the white solid and wash with cold hexane. Dry the purified 1,2:5,6-Di-O-isopropylidene-D-mannitol under vacuum.[1]

Synthesis Workflow Diagram

Caption: Synthesis workflow for 1,2:5,6-Di-O-isopropylidene-D-mannitol.

Melting Point Determination

The following is a generalized procedure for determining the melting point of the synthesized 1,2:5,6-Di-O-isopropylidene-D-mannitol.

Equipment:

• Melting point apparatus

• Capillary tubes

• Spatula

• Mortar and pestle

Step-by-Step Procedure:

• Sample Preparation: Ensure the purified product is completely dry. Grind a small amount of the crystalline solid into a fine powder using a mortar and pestle.

• Loading the Capillary Tube: Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.

• Melting Point Measurement: Place the capillary tube in the heating block of the melting point apparatus.

• Heating: Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point (around 100 °C). Then, decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium.

• Observation: Record the temperature at which the first liquid droplet appears (the lower end of the melting range) and the temperature at which the entire sample becomes a clear liquid (the upper end of the melting range).

• Verification: A sharp melting range of 1-2 °C within the literature value of 118-122 °C confirms the purity of the sample.

Melting Point Determination Workflow

Caption: Workflow for experimental melting point determination.

Applications in Research and Drug Development

1,2:5,6-Di-O-isopropylidene-D-mannitol serves as a versatile chiral precursor in the synthesis of various pharmaceutical agents and natural products.[2] Its rigid structure allows for high stereocontrol in subsequent chemical transformations. The free hydroxyl groups at the C3 and C4 positions can be further functionalized, or the diol can be oxidatively cleaved to yield two equivalents of 2,3-O-isopropylidene-D-glyceraldehyde, another important chiral building block.[1] The well-defined melting point is crucial for ensuring the stereochemical and chemical purity of this starting material, which is paramount for the successful synthesis of enantiomerically pure target molecules in drug development. Furthermore, its stability and defined physical properties are advantageous for formulation studies.[2]

Safety and Handling

Standard laboratory safety precautions should be observed when handling 1,2:5,6-Di-O-isopropylidene-D-mannitol and the reagents used in its synthesis. This includes wearing personal protective equipment such as safety glasses, gloves, and a lab coat. The synthesis should be performed in a well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

The melting and boiling points of 1,2:5,6-Di-O-isopropylidene-D-mannitol are fundamental physicochemical properties that are of significant interest to researchers and scientists. The melting point serves as a reliable and easily determinable indicator of purity, which is critical for its application in stereoselective synthesis. While the boiling point is typically a predicted value due to thermal instability, it provides a useful theoretical parameter. A thorough understanding of these properties, coupled with robust synthetic and analytical protocols, is essential for the effective utilization of this important chiral building block in the advancement of chemical and pharmaceutical research.

References

• PubChem. 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. [Link]

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 986-988. [Link]

• Chem-Impex. 1,2:5,6-Di-O-isopropylidene-D-mannitol. [Link]

• National Institute of Standards and Technology. D-Mannitol. NIST Chemistry WebBook. [Link]

• Cheméo. D-Mannitol, 1,2:5,6-bis-O-(1-methylethylidene)-. [Link]

• Organic Syntheses. Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. [Link]

• National Institute of Standards and Technology. D-Mannitol, 1,2:5,6-bis-O-(1-methylethylidene)-. NIST Chemistry WebBook. [Link]

• Georganics. 1,2-5,6-Di-O-isopropylidene-D-mannitol. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. 1,2:5,6-Bis-O-(1-methylethylidene)-D-mannitol | 1707-77-3 [chemicalbook.com]
• 4. chemscene.com [chemscene.com]
• 5. 1,2:5,6-di-O-isopropylidene-D-mannitol | C12H22O6 | CID 96011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. biosynth.com [biosynth.com]

A Technical Guide to the Spectroscopic Characterization of 1,2-O-Isopropylidene-D-mannitol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-O-Isopropylidene-D-mannitol is a key chiral building block in organic synthesis, serving as a versatile precursor for a wide array of complex molecules, including pharmaceuticals and natural products. Its utility stems from the selective protection of the 1 and 2 hydroxyl groups of D-mannitol, leaving the remaining hydroxyl groups available for further chemical modification. Accurate and comprehensive spectroscopic characterization is paramount to confirm the identity, purity, and structure of this important synthetic intermediate. This guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopic data for 1,2-O-Isopropylidene-D-mannitol, based on the known spectral features of the parent compound, D-mannitol, and its di-protected analogue, 1,2:5,6-di-O-isopropylidene-D-mannitol.

Molecular Structure and Key Spectroscopic Features

The structure of 1,2-O-Isopropylidene-D-mannitol features a six-carbon mannitol backbone with an isopropylidene group forming a five-membered ring (a dioxolane) with the hydroxyl groups at the C1 and C2 positions. This structural arrangement dictates the chemical environment of each proton and carbon atom, giving rise to a unique spectroscopic fingerprint.

Caption: Molecular structure of 1,2-O-Isopropylidene-D-mannitol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the detailed molecular structure of organic compounds. The following sections predict the ¹H and ¹³C NMR spectra of 1,2-O-Isopropylidene-D-mannitol based on established data for related structures.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 1,2-O-Isopropylidene-D-mannitol is expected to show distinct signals for the mannitol backbone protons and the isopropylidene methyl groups. The chemical shifts and coupling patterns provide valuable information about the connectivity and stereochemistry of the molecule.

Table 1: Predicted ¹H NMR Chemical Shifts for 1,2-O-Isopropylidene-D-mannitol

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
H-1a, H-1b	~3.5 - 4.1	m
H-2	~4.1 - 4.3	m
H-3, H-4, H-5	~3.6 - 3.9	m
H-6a, H-6b	~3.5 - 3.8	m
OH	broad s	s
CH₃ (isopropylidene)	~1.3 - 1.4	s

Rationale for Predictions:

• The predictions are based on the known ¹H NMR data for 1,2:5,6-di-O-isopropylidene-D-mannitol[1]. In the di-protected analogue, the protons on the protected ends of the molecule (H-1, H-2, H-5, H-6) appear in the range of 3.9-4.2 ppm. The unprotected central protons (H-3, H-4) are found around 3.75 ppm.

• For the mono-protected 1,2-O-Isopropylidene-D-mannitol, the protons on the protected end (H-1, H-2) are expected to be in a similar region to the di-protected compound. The protons on the unprotected, polyol end (H-3 to H-6) will likely have chemical shifts closer to those of unprotected D-mannitol, which typically appear in the 3.5-3.8 ppm range.

• The two methyl groups of the isopropylidene moiety are expected to be diastereotopic due to the chiral centers in the mannitol backbone, potentially leading to two closely spaced singlets, although a single singlet is also possible.

Caption: Key predicted proton correlations in the ¹H NMR spectrum.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum will provide information on the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1,2-O-Isopropylidene-D-mannitol

Carbon	Predicted Chemical Shift (δ, ppm)
C-1	~66-68
C-2	~75-77
C-3, C-4, C-5	~70-73
C-6	~63-65
C (CH₃)₂	~108-110
C(C H₃)₂	~25-28

Rationale for Predictions:

• These predictions are derived from the ¹³C NMR data of 1,2:5,6-di-O-isopropylidene-D-mannitol, where the protected carbons (C1, C2, C5, C6) resonate at approximately 67.0 ppm and 76.3 ppm, while the central carbons (C3, C4) are at 71.3 ppm[1]. The acetal carbon appears at 109.6 ppm, and the methyl carbons are around 25.4 and 26.9 ppm[1].

• In 1,2-O-Isopropylidene-D-mannitol, C-1 and C-2, being part of the dioxolane ring, will have chemical shifts similar to the di-protected analogue. The unprotected carbons (C-3 to C-6) are expected to have shifts closer to those of D-mannitol, which are in the range of 63-73 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1,2-O-Isopropylidene-D-mannitol will be dominated by absorptions from the hydroxyl groups and the C-O bonds of the alcohol and acetal moieties.

Table 3: Predicted IR Absorption Bands for 1,2-O-Isopropylidene-D-mannitol

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
O-H (alcohol)	3200-3500	Strong, broad
C-H (alkane)	2850-3000	Medium-Strong
C-O (alcohol)	1000-1200	Strong
C-O-C (acetal)	1050-1150	Strong

Interpretation of the Predicted Spectrum:

• A prominent, broad absorption band in the region of 3200-3500 cm⁻¹ is expected, characteristic of the O-H stretching vibrations of the multiple hydroxyl groups.

• Strong C-H stretching vibrations will be observed in the 2850-3000 cm⁻¹ region, corresponding to the sp³ hybridized carbons of the mannitol backbone and the isopropylidene group.

• The fingerprint region (below 1500 cm⁻¹) will contain a series of strong C-O stretching bands. The absorptions from the primary and secondary alcohols of the mannitol chain will appear in the 1000-1200 cm⁻¹ range. The cyclic acetal C-O-C stretching will also contribute to this region, typically showing strong bands between 1050 cm⁻¹ and 1150 cm⁻¹.

Experimental Protocols

To obtain high-quality spectroscopic data, the following experimental procedures are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1,2-O-Isopropylidene-D-mannitol in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent will affect the chemical shifts, particularly of the hydroxyl protons.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: Process the raw data using appropriate software to perform Fourier transformation, phase correction, and baseline correction.

IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or a thin film on a salt plate (e.g., NaCl or KBr). For a KBr pellet, mix a small amount of the sample with dry KBr powder and press it into a transparent disk.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Caption: A generalized workflow for the spectroscopic analysis of 1,2-O-Isopropylidene-D-mannitol.

Conclusion

The predicted NMR and IR spectroscopic data presented in this guide provide a robust framework for the characterization of 1,2-O-Isopropylidene-D-mannitol. By comparing experimentally obtained spectra with these predictions, researchers can confidently verify the structure and purity of this valuable synthetic intermediate. The provided methodologies for data acquisition and analysis serve as a practical reference for obtaining high-quality spectroscopic results.

References

• Comparison Between the Simulated and Experimental 1H NMR Spectra of 3,4-O-Bis(prop-2-yn-1-yl)-1,2:5,6-di-O-isopropylidene-D-mannitol. AIP Publishing. [Link]

• A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]

understanding the stereochemistry of 1,2-O-Isopropylidene-D-mannitol

An In-depth Technical Guide to the Stereochemistry of Isopropylidene-Protected D-Mannitol Derivatives

Abstract

D-Mannitol, a naturally abundant and inexpensive sugar alcohol, serves as a cornerstone in the "chiral pool" approach to asymmetric synthesis.[1][2] Its inherent C2 symmetry and multiple stereocenters make it an ideal starting material for the construction of complex chiral molecules.[1] This guide provides a detailed examination of the stereochemical implications of isopropylidene protection on D-mannitol, focusing on the synthetically pivotal 1,2:5,6-di-O-isopropylidene-D-mannitol. We will explore the regioselective synthesis of this derivative, the conformational rigidity and preserved symmetry it confers, its detailed spectroscopic characterization, and its application as a versatile chiral building block in modern drug discovery and natural product synthesis.

Introduction: D-Mannitol as a Prochiral Scaffold

D-Mannitol is a hexahydric sugar alcohol with a linear, six-carbon backbone. While the molecule as a whole is achiral due to a C2 axis of symmetry passing through the C3-C4 bond, it possesses four contiguous stereocenters (C2, C3, C4, and C5). This unique symmetrical arrangement of chiral centers makes D-mannitol a prochiral molecule, offering a powerful and predictable template for stereocontrolled transformations. The strategic manipulation of its six hydroxyl groups is fundamental to its use in synthesis. Protecting groups are therefore essential tools, and the isopropylidene acetal (acetonide) is one of the most common and effective for protecting 1,2-diol functionalities in carbohydrate chemistry.[3]

This guide will focus primarily on the widely used 1,2:5,6-di-O-isopropylidene-D-mannitol derivative. The selective protection of the terminal diols (C1-C2 and C5-C6) preserves the molecule's intrinsic C2 symmetry while unmasking the central C3-C4 diol for subsequent chemical manipulation. This targeted protection strategy is the key to unlocking D-mannitol's synthetic potential.

Figure 1: Fischer projection of D-Mannitol highlighting its C2 symmetry.

Synthesis and Stereochemical Control

The reaction of D-mannitol with acetone in the presence of a Lewis acid catalyst leads to the formation of isopropylidene acetals. The most common and synthetically useful product is 1,2:5,6-di-O-isopropylidene-D-mannitol, often referred to as 'diacetone-D-mannitol'.[4]

Mechanism and Regioselectivity

The formation of the di-protected derivative is highly regioselective. The reaction proceeds via the formation of five-membered dioxolane rings, which are kinetically and thermodynamically favored for protecting cis- or terminal 1,2-diols. In the flexible acyclic D-mannitol, the terminal diols (C1-C2 and C5-C6) react preferentially over the internal C2-C3, C3-C4, and C4-C5 diols.

A highly efficient method involves using anhydrous zinc chloride (ZnCl₂) as a catalyst in acetone at room temperature.[3] This procedure can yield the desired di-acetonide in high yields, often around 87%.[3] The formation of the 1,2-monoacetonide is considered the rate-limiting step in the overall process.[5]

Figure 2: Synthetic workflow for the preparation of 1,2:5,6-di-O-isopropylidene-D-mannitol.

Stereochemical Consequences

The formation of the two dioxolane rings has profound stereochemical consequences:

• Conformational Rigidity: The flexible six-carbon chain of D-mannitol is locked into a much more rigid conformation. This conformational restriction is crucial for directing the stereochemical outcome of subsequent reactions on the exposed central diol.

• Preservation of C2 Symmetry: The protection occurs symmetrically at both ends of the molecule, preserving the C2 symmetry axis. This means that the C3 and C4 hydroxyl groups are chemically equivalent, simplifying its reactivity profile.

• Creation of a Chiral Scaffold: The resulting molecule is a stable, crystalline solid that presents two free secondary hydroxyl groups on a well-defined chiral backbone. This makes it an ideal starting point for building more complex structures.

Structural and Spectroscopic Characterization

Confirming the structure and stereochemistry of 1,2:5,6-di-O-isopropylidene-D-mannitol is achieved through a combination of physical and spectroscopic methods.

Physical Properties

The key physical and chemical identifiers for 1,2:5,6-di-O-isopropylidene-D-mannitol are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	(3R,4R)-1,2:5,6-bis-O-(1-methylethylidene)hexane-1,2,3,4,5,6-hexol	[4]
CAS Number	1707-77-3	[6][7]
Molecular Formula	C₁₂H₂₂O₆	[4][6]
Molecular Weight	262.30 g/mol	[7]
Appearance	White crystalline powder	[6]
Melting Point	120-122 °C	[6][7]
Optical Rotation	[α]D = +5.8° to +7.2° (c=5 in CHCl₃)	[6]

NMR Spectroscopy

High-field Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for elucidating the precise structure. Due to the molecule's C2 symmetry, the ¹H and ¹³C NMR spectra are simplified, as C1 is equivalent to C6, C2 to C5, and C3 to C4.

• ¹H NMR: The spectrum shows distinct signals for the protons on the mannitol backbone and the methyl groups of the isopropylidene protectors. For example, the two methyl groups on each acetonide are diastereotopic and thus appear as separate signals.

• ¹³C NMR: The symmetry reduces the number of expected carbon signals from 12 to 6 (four for the mannitol backbone and two for the isopropylidene groups).

• 2D NMR Techniques: Advanced techniques like HETCOR (Heteronuclear Correlation) and NOE (Nuclear Overhauser Effect) difference spectra are used for unambiguous signal assignment.[3] NOE experiments, for instance, can confirm the spatial proximity of protons, verifying the stereochemical arrangement within the five-membered dioxolane rings.[3]

Applications in Asymmetric Synthesis

The primary value of 1,2:5,6-di-O-isopropylidene-D-mannitol lies in its role as a versatile C6 chiral synthon.[1][6] The exposed and equivalent C3 and C4 hydroxyl groups are the sites for chemical modification.

Oxidative Cleavage to C3 Chiral Building Blocks

A cornerstone application is the oxidative cleavage of the C3-C4 bond. This reaction, typically performed using sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄), breaks the C6 scaffold into two identical C3 molecules of (R)-2,3-O-isopropylideneglyceraldehyde.

Figure 3: Key synthetic application via oxidative cleavage.

This C3 aldehyde is a critically important chiral building block, serving as the starting point for the synthesis of a vast array of complex molecules. This strategy leverages the inexpensive D-mannitol to generate a high-value, enantiomerically pure intermediate, obviating the need for expensive asymmetric catalysts or chiral auxiliaries in subsequent steps.[1]

Field-Proven Example: Synthesis of (-)-Cleistenolide

The utility of this approach is demonstrated in the total synthesis of natural products like (-)-Cleistenolide, a δ-lactone with antibacterial and antifungal properties.[1] The synthesis leverages the inherent chirality of D-mannitol to construct the key stereocenters of the target molecule efficiently and stereoselectively.[1] The synthetic sequence begins with the protection of D-mannitol as its diacetonide, followed by manipulation of the central diol to build the core of the natural product.[1]

Experimental Protocol: High-Yield Synthesis

This protocol is adapted from established literature methods for the efficient synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol.[3]

Materials:

• D-mannitol (1 mole equivalent)

• Anhydrous Zinc Chloride (ZnCl₂), fused and powdered (approx. 2.2 mole equivalents)

• Anhydrous Acetone

• Diethyl ether

• Hexane

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottomed flask, magnetic stirrer, reflux condenser, separation funnel, filtration apparatus

Procedure:

• Catalyst Preparation: In a large round-bottomed flask, heat zinc chloride under a strong flame to melt and remove any residual water. Allow to cool under a dessicated atmosphere and then quickly powder the anhydrous solid.

• Reaction Setup: To the flask containing the powdered anhydrous ZnCl₂ (40 g per 10 g of mannitol), add anhydrous acetone (250 mL per 10 g of mannitol) and D-mannitol (10 g).

• Reaction: Stir the suspension vigorously at room temperature for 24 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup - Quenching: After completion, cool the flask in an ice bath. Slowly and carefully add cold water (250 mL) to the reaction mixture with stirring to dissolve the zinc salts.

• Extraction: Transfer the mixture to a separation funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic extracts and wash them sequentially with cold water (50 mL) and saturated sodium bicarbonate solution (50 mL) to neutralize any remaining acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification/Crystallization: The resulting crude solid is purified by stirring vigorously in hexane for 30 minutes to remove any tri-protected side product, followed by filtration under vacuum. The white solid can be further purified by recrystallization from ethanol/water if necessary.

• Characterization: Confirm the identity and purity of the white crystalline product by measuring its melting point, optical rotation, and acquiring NMR spectra. An expected yield is in the range of 85-90%.[3]

Causality and Self-Validation:

• Anhydrous Conditions: The use of anhydrous ZnCl₂ and acetone is critical. Water will hydrolyze the acetal product and deactivate the Lewis acid catalyst, preventing the reaction from proceeding efficiently. Fusing the ZnCl₂ immediately before use ensures its anhydrous state.

• Lewis Acid Catalyst: ZnCl₂ polarizes the carbonyl group of acetone, activating it for nucleophilic attack by the diol's hydroxyl groups.

• Aqueous Workup: The addition of water quenches the reaction and dissolves the zinc salts, allowing for their removal from the organic product during extraction.

• Bicarbonate Wash: This step is essential to remove any residual acidic catalyst, which could otherwise cause hydrolysis of the product during storage or concentration.

• Hexane Trituration: The tri-acetonide side product is more soluble in hexane than the desired di-acetonide. This washing step provides a simple, non-chromatographic method for purification.

Conclusion

The stereochemistry of 1,2:5,6-di-O-isopropylidene-D-mannitol is a textbook example of strategic chemical manipulation. By protecting the terminal diols of an inexpensive, symmetrical starting material, a powerful and rigid chiral scaffold is created. This derivative preserves the C2 symmetry of the parent molecule while exposing a key functional handle—the central diol—for predictable and stereocontrolled transformations. Its successful and widespread application in the synthesis of complex chiral molecules validates the elegance and efficiency of the chiral pool approach, providing researchers and drug development professionals with a reliable and cost-effective method for introducing stereochemical complexity.

References

• Title: 1,2:5,6-Di-O-isopropylidene-D-mannitol Source: Chem-Impex URL: [Link]

• Title: A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol Source: ResearchGate (originally J. Chil. Chem. Soc.) URL: [Link]

• Title: 1,2:5,6-di-O-isopropylidene-D-mannitol Source: PubChem URL: [Link]

• Title: Improved preparation of di-O-isopropylidene-1, 2;5, 6-D-mannitol Source: ResearchGate URL: [Link]

• Title: D-mannitol in organic synthesis Source: ResearchGate URL: [Link]

• Title: D-Mannitol, 1,2:5,6-bis-O-(1-methylethylidene)- Source: NIST WebBook URL: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1,2:5,6-di-O-isopropylidene-D-mannitol | C12H22O6 | CID 96011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemimpex.com [chemimpex.com]
• 7. 1,2:5,6-二-O-二异亚丙基-D-甘露糖醇 98% | Sigma-Aldrich [sigmaaldrich.com]

A Senior Application Scientist's Guide to 1,2:5,6-Di-O-Isopropylidene-D-Mannitol: A Cornerstone Chiral Building Block

Abstract

This technical guide provides an in-depth analysis of 1,2:5,6-Di-O-isopropylidene-D-mannitol, a pivotal chiral building block in modern asymmetric synthesis. Derived from the inexpensive and readily available chiral pool starting material, D-mannitol, this C₂-symmetric diol serves as a stable, versatile, and highly valuable precursor to enantiomerically pure C₃ synthons. This document will explore its synthesis, key physicochemical properties, critical synthetic transformations, and applications in the development of complex, biologically active molecules, offering researchers and drug development professionals both theoretical grounding and field-proven experimental protocols.

Introduction: The Strategic Value of a Chiral Workhorse

In the landscape of pharmaceutical development, the stereochemical identity of a molecule is paramount. Biological systems are inherently chiral, and thus, the interaction between a drug and its target is often highly stereospecific. The synthesis of single-enantiomer drugs is therefore not merely an academic exercise but a regulatory and clinical necessity. The "chiral pool" approach, which utilizes readily available, inexpensive, and enantiomerically pure natural products like carbohydrates and amino acids, remains one of the most robust strategies for achieving this goal.

D-Mannitol, a naturally occurring sugar alcohol, is an exemplary member of this chiral pool.[1] Its C₂-symmetric backbone, possessing six hydroxyl groups with defined stereochemistry, makes it an ideal starting point for complex syntheses. However, its high polarity and multiple reactive sites necessitate selective protection to unmask its synthetic potential. The conversion of D-mannitol to 1,2:5,6-Di-O-isopropylidene-D-mannitol (also known as D-mannitol diacetonide) is the critical first step in its utilization. This transformation selectively protects the terminal 1,2- and 5,6-diol pairs, leaving the central C₃-C₄ diol available for strategic chemical manipulation.[2] The primary utility of this molecule lies in its capacity to generate two equivalents of the invaluable C₃ building block, (R)-2,3-O-isopropylideneglyceraldehyde, upon oxidative cleavage.[2][3] This guide will elucidate the key features that establish 1,2:5,6-Di-O-isopropylidene-D-mannitol as an indispensable tool for the modern synthetic chemist.

Physicochemical & Structural Properties

A thorough understanding of a reagent's physical properties is fundamental to its effective use in the laboratory. The key data for 1,2:5,6-Di-O-isopropylidene-D-mannitol are summarized below.

Property	Value	Source
CAS Number	1707-77-3	PubChem[4]
Molecular Formula	C₁₂H₂₂O₆	PubChem[4]
Molecular Weight	262.30 g/mol	PubChem[4]
Appearance	White crystalline solid	de Alvarenga et al. (2006)[5]
Melting Point	119-120 °C	de Alvarenga et al. (2006)[5]
Solubility	Soluble in acetone, diethyl ether, dichloromethane.	de Alvarenga et al. (2006)[5]
Stability	Stable in acetone and ether; decomposes in acidic solvents like dichloromethane over time. Unstable to heating in aqueous or hydrocarbon slurries.	de Alvarenga et al. (2006)[5]

Synthesis: A High-Yield, Scalable Protocol

The preparation of 1,2:5,6-Di-O-isopropylidene-D-mannitol is a well-established procedure, but achieving high yields consistently requires careful attention to reaction conditions and workup procedures. The protocol detailed here is an optimized method that reliably produces the target compound in high yield (87%) and purity.[5]

Mechanistic Rationale

The reaction is a double acetalation (specifically, a ketal formation) where the 1,2- and 5,6-diols of D-mannitol react with acetone to form five-membered dioxolane rings.[3] This reaction is acid-catalyzed and reversible.

• Choice of Catalyst: A Lewis acid, such as anhydrous zinc chloride (ZnCl₂), is employed to activate the carbonyl group of acetone, making it more electrophilic and susceptible to nucleophilic attack by the mannitol hydroxyl groups.[5] The use of a strong Brønsted acid can lead to undesired side reactions or degradation.

• Anhydrous Conditions: Water must be rigorously excluded from the reaction. Its presence would shift the equilibrium back towards the starting materials (hydrolysis of the acetal) and deactivate the Lewis acid catalyst. This is the primary reason for pre-drying the ZnCl₂.[5]

• Workup Strategy: The workup is designed to neutralize the catalyst and extract the product without inducing hydrolysis. Heating during solvent removal must be avoided, as the acetal has been shown to decompose even when refluxed in hexane, explaining the lower yields reported in older procedures.[5]

Experimental Workflow Diagram

Caption: High-level workflow for the synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol.

Step-by-Step Laboratory Protocol

Adapted from de Alvarenga, E. S. et al., J. Chil. Chem. Soc., 2006.[5]

• Catalyst Preparation: In a suitable round-bottomed flask, heat zinc chloride (40 g, 293 mmol) with a gentle flame until it melts. This critical step removes any residual water. Allow the flask to cool to room temperature under a drying tube (e.g., CaCl₂).

• Reaction Setup: Add anhydrous acetone (400 mL) to the flask containing the dried ZnCl₂. Swirl to dissolve. Once the solution has returned to room temperature, add D-mannitol (20 g, 110 mmol) in one portion.

• Reaction: Stopper the flask and stir the mixture at room temperature. The reaction is typically complete when the suspended D-mannitol has fully dissolved, yielding a clear solution (approx. 5 hours). Progress can be monitored by TLC (hexane/diethyl ether 1:1, Rf ≈ 0.2).

• Quenching: Pour the reaction mixture into a vigorously stirred suspension of potassium carbonate (45 g) in water (45 mL). Stir for 10-15 minutes to neutralize the acid and precipitate zinc salts.

• Isolation: Filter the resulting suspension, washing the collected solid (zinc carbonate) with additional acetone.

• Extraction: Concentrate the filtrate using a flow of compressed air or at reduced pressure without heating. This removes the acetone and most of the water. Dissolve the resulting white slurry in diethyl ether (approx. 60 mL) and transfer to a separatory funnel. Extract the aqueous layer three times with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers and dry over anhydrous magnesium sulfate. Filter, and remove the solvent under vacuum at room temperature. Add cold hexane (100 mL) to the resulting white solid and stir for 20-30 minutes to wash away the more soluble triacetonide byproduct.

• Final Product: Filter the white solid under vacuum, wash with a small amount of cold hexane, and dry in a desiccator to afford 1,2:5,6-Di-O-isopropylidene-D-mannitol as a white, crystalline solid (~25 g, 87% yield). The product is typically >95% pure and suitable for most applications without further purification.

The Pivotal Transformation: Oxidative Cleavage to a C₃ Synthon

The primary value of 1,2:5,6-Di-O-isopropylidene-D-mannitol lies in its efficient conversion into two molecules of (R)-2,3-O-isopropylideneglyceraldehyde. This transformation is achieved via the oxidative cleavage of the vicinal diol at the C₃ and C₄ positions.

Mechanistic Rationale

The cleavage is most commonly performed using sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄).[3] The reaction with periodate proceeds through a cyclic periodate ester intermediate. The formation of this five-membered ring is facile, and its subsequent decomposition involves a concerted redistribution of electrons that results in the cleavage of the C-C bond and the formation of two aldehyde groups. The C₂ symmetry of the starting material ensures that both molecules of the resulting glyceraldehyde derivative are identical and possess the (R) configuration.

Synthetic Pathway Diagram

Caption: The central transformation of D-mannitol diacetonide into a key C₃ chiral synthon.

Step-by-Step Laboratory Protocol

Based on standard procedures for vicinal diol cleavage, e.g., Organic Syntheses, 2022, 99, 363.[6]

• Setup: In a flask equipped with a magnetic stirrer, dissolve 1,2:5,6-Di-O-isopropylidene-D-mannitol (10.0 g, 38.1 mmol) in a suitable solvent such as dichloromethane or diethyl ether (200 mL). Add a small amount of water (50 mL).

• Reaction: Cool the biphasic mixture in an ice bath to 0 °C. While stirring vigorously, add sodium metaperiodate (NaIO₄, 8.5 g, 39.7 mmol, ~1.04 equiv) portion-wise over 15 minutes.

• Monitoring: Allow the reaction to stir at 0 °C. The reaction is typically complete within 1-2 hours. Progress can be monitored by TLC for the disappearance of the starting material. A white precipitate of sodium iodate (NaIO₃) will form.

• Workup: Once the reaction is complete, filter the mixture through a pad of Celite® to remove the inorganic salts, washing the pad with the organic solvent used for the reaction.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent at reduced pressure without heating.

• Product: The resulting product, (R)-2,3-O-isopropylideneglyceraldehyde, is typically obtained as a colorless oil. Due to its potential for oligomerization and relative instability, it is often used immediately in the next synthetic step without further purification.

Applications in Target-Oriented Synthesis

The true measure of a building block's utility is its successful application in the synthesis of complex and valuable molecules. (R)-2,3-O-isopropylideneglyceraldehyde, derived from D-mannitol diacetonide, has been instrumental in the synthesis of countless targets. A notable example is its use as a key raw material in the synthesis of the anticancer drug Gemcitabine.[7] It has also been a cornerstone in the synthesis of various natural products, including:

• (+)-Brefeldin A: A macrolide antibiotic with potent antiviral and antitumor properties.[8]

• Muscarine Alkaloids: The synthesis of both L- and D-muscarine has been achieved starting from the glyceraldehyde derivative.[8]

• Insect Pheromones: All four stereoisomers of the pheromone brevicomin were prepared from (R)-2,3-O-isopropylideneglyceraldehyde, showcasing its utility in controlling stereochemistry.[8]

• L-Sugars: In more advanced applications, the carbon backbone derived from D-mannitol can be cleverly inverted and manipulated to access the enantiomeric L-sugar series, which are rare in nature but possess significant biological activity.[9][10]

Conclusion

1,2:5,6-Di-O-isopropylidene-D-mannitol is more than a simple protected sugar; it is a strategic linchpin in asymmetric synthesis. Its value is rooted in a combination of ideal characteristics: it is derived from an abundant and inexpensive natural product, it is a stable and crystalline solid that is easy to handle and purify, and most importantly, it provides clean and efficient access to the enantiomerically pure C₃ synthon (R)-2,3-O-isopropylideneglyceraldehyde. For researchers and drug development professionals, mastery of its preparation and subsequent cleavage unlocks a reliable and powerful pathway to a vast array of complex chiral targets. Its continued prevalence in both academic and industrial laboratories is a testament to its enduring utility and strategic importance.

References

• de Alvarenga, E. S., Carneiro, V. M. T., de Oliveira Silvério, F., & Saliba, W. A. (2006). A HIGH YIELD SYNTHESIS OF 1,2:5,6-DI-O-ISOPROPYLIDENE-D-MANNITOL. Journal of the Chilean Chemical Society, 51(3), 986-988. [Link]

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. [Link]

• Bolchi, C., Appiani, R., Roda, G., & Pallavicini, M. (2020). Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst. Carbohydrate Research, 498, 108182. [Link]

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• Fry, A. J., & Porter, J. M. (1998). Mechanistic Aspects of the Electrocatalytic Oxidative Cleavage of 1,2-Diols by Electrogenerated Pb(IV). The Journal of Organic Chemistry, 63(5), 1378–1385. [Link]

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• Jadhav, P. K., & Bhat, K. S. (2012). Practical One Pot Synthesis of 2,3-O-Isopropylidene-D-Glyceraldehyde: High Atom Economy, Yield and Recycling of the Starting Materials and Solvents. Indian Journal of Applied Research, 3(4), 21-23. [Link]

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The Chiral Architect: A Technical Guide to Mannitol Derivatives in Organic Synthesis

Abstract

D-Mannitol, a readily available and inexpensive sugar alcohol, has emerged as a powerhouse in the world of asymmetric synthesis. Its inherent chirality, rigid cyclic derivatives, and multiple functionalization points make it an exemplary starting material from the chiral pool. This technical guide provides an in-depth exploration of the synthesis and application of key mannitol derivatives, offering researchers, scientists, and drug development professionals a comprehensive resource. We will delve into the mechanistic underpinnings of stereocontrol, provide field-proven experimental protocols, and showcase the versatility of these building blocks in the synthesis of complex molecules, from natural products to pharmacologically active agents.

Introduction: D-Mannitol, a Gift from the Chiral Pool

The concept of the "chiral pool" involves utilizing naturally occurring enantiopure compounds as starting materials for the synthesis of complex chiral molecules. D-mannitol, with its C2 symmetry and six hydroxyl groups, is a cornerstone of this strategy.[1] Its abundance and low cost make it an attractive alternative to expensive asymmetric catalysts or resolving agents.[2] The true synthetic utility of mannitol, however, is unlocked through its conversion into a variety of rigid and stereochemically defined derivatives. These derivatives serve as versatile chiral building blocks, scaffolds, and auxiliaries, enabling chemists to construct complex molecular architectures with a high degree of stereochemical control.[3] This guide will focus on the most synthetically valuable of these derivatives, elucidating their preparation and diverse applications.

The Gateway Derivative: 1,2:5,6-Di-O-isopropylidene-D-mannitol

The journey into the world of mannitol derivatives almost invariably begins with the protection of its hydroxyl groups. The most common and synthetically useful protecting group strategy is the formation of acetals, particularly isopropylidene acetals (acetonides). The selective protection of the 1,2 and 5,6 diols of D-mannitol yields 1,2:5,6-di-O-isopropylidene-D-mannitol, a crystalline and stable compound that serves as the precursor to a vast array of other valuable derivatives.

Causality in Acetal Formation: Why Isopropylidene?

The choice of acetone to form the isopropylidene acetal is strategic. The reaction is typically catalyzed by a Lewis acid, such as zinc chloride, or a protic acid.[4] The formation of the five-membered dioxolane rings is thermodynamically favored, leading to the selective protection of the primary and adjacent secondary hydroxyl groups. This protection imparts several key advantages:

• Increased Lipophilicity: The resulting diacetonide is soluble in a wide range of organic solvents, facilitating subsequent reactions.

• Rigidification of the Carbon Backbone: The cyclic acetals lock the conformation of the mannitol backbone, which is crucial for predictable stereochemical outcomes in downstream applications.

• Exposure of the Central Diol: The C3 and C4 hydroxyl groups remain free, providing a handle for further synthetic manipulations.

Experimental Protocol: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This protocol is a robust and high-yielding procedure for the gram-scale synthesis of this key intermediate.[4]

Materials:

• D-Mannitol (20 g, 110 mmol)

• Anhydrous Zinc Chloride (40 g, 293 mmol), freshly fused

• Anhydrous Acetone (400 mL)

• Potassium Carbonate (45 g)

• Water (45 mL)

• Diethyl Ether

• Hexane

• Anhydrous Magnesium Sulfate

Procedure:

• In a round-bottomed flask, heat the zinc chloride under a flame to melt and remove any residual water. Allow to cool to room temperature under a drying tube.

• Add anhydrous acetone to the flask and swirl to dissolve the zinc chloride.

• Once the solution has cooled to room temperature, add D-mannitol and stir until a clear solution is obtained (approximately 5 hours).

• Pour the reaction mixture into a vigorously stirred suspension of potassium carbonate in water.

• Filter the resulting mixture and wash the solid zinc carbonate with acetone.

• Concentrate the filtrate to remove acetone.

• Dissolve the remaining aqueous residue in diethyl ether and transfer to a separatory funnel.

• Separate the organic layer and extract the aqueous layer three times with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain a white slurry.

• Add hexane to the slurry, stir for 20 minutes, and then cool in a freezer (-10 °C) for 1 hour, followed by 1 hour in a refrigerator (4-8 °C).

• Filter the crystalline product and wash with cold hexane. Dry under vacuum to afford 1,2:5,6-di-O-isopropylidene-D-mannitol as a white solid.

Expected Yield: 87%[4]

Key Building Blocks Derived from 1,2:5,6-Di-O-isopropylidene-D-mannitol

The central diol of 1,2:5,6-di-O-isopropylidene-D-mannitol is the gateway to a variety of C3-chiral building blocks. Oxidative cleavage of this diol is a pivotal step, yielding two equivalents of the versatile chiral aldehyde, 2,3-O-isopropylidene-D-glyceraldehyde.

Caption: Key Synthetic Transformations of D-Mannitol.

2,3-O-Isopropylidene-D-glyceraldehyde: The C3 Chiral Synthon

This aldehyde is a cornerstone in asymmetric synthesis, providing a readily available source of a three-carbon chiral fragment.

Experimental Protocol: Oxidative Cleavage to 2,3-O-isopropylidene-D-glyceraldehyde

Materials:

• 1,2:5,6-Di-O-isopropylidene-D-mannitol

• Sodium Metaperiodate (NaIO₄) or Lead Tetraacetate (Pb(OAc)₄)

• Dichloromethane (DCM)

• Water

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol in a suitable solvent such as dichloromethane or diethyl ether.

• Add a solution of sodium metaperiodate in water dropwise to the stirred solution of the diacetonide at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture to remove the inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure (the product is volatile) to yield 2,3-O-isopropylidene-D-glyceraldehyde.

This aldehyde is a versatile intermediate for the synthesis of a wide range of natural products and pharmaceuticals.

Mannitol-Derived Epoxides: Electrophilic Chiral Building Blocks

The free hydroxyl groups of 1,2:5,6-di-O-isopropylidene-D-mannitol can be converted into good leaving groups, such as tosylates or mesylates, followed by treatment with a base to furnish the corresponding C2-symmetric diepoxide. These epoxides are powerful electrophilic building blocks that can be opened by a variety of nucleophiles in a stereospecific manner. The ring-opening of epoxides proceeds via an SN2 mechanism, leading to the formation of 1,2-difunctionalized products with inversion of configuration at the attacked carbon center.[5] This provides a reliable method for the introduction of two new stereocenters.

Mannitol-Derived Chiral Auxiliaries: Guiding Stereoselective Reactions

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a stereoselective reaction.[6] D-mannitol is an excellent starting material for the synthesis of various chiral auxiliaries, with oxazolidinones being among the most successful and widely used.

Mannitol-Derived Oxazolidinones in Asymmetric Synthesis

Chiral oxazolidinones, readily prepared from D-mannitol, have proven to be highly effective in controlling the stereochemistry of a variety of carbon-carbon bond-forming reactions, including alkylations and aldol reactions.[1][3]

4.1.1. Mechanism of Stereocontrol: The Power of Chelation

The high degree of stereoselectivity observed in reactions employing mannitol-derived oxazolidinones is a direct consequence of a rigid, chelated transition state. In the case of aldol reactions, for instance, the enolate of the N-acylated oxazolidinone can coordinate to a Lewis acid, such as TiCl₄. This chelation, along with the steric bulk of the mannitol-derived framework, creates a highly organized transition state that directs the approach of the electrophile (an aldehyde) from the less hindered face, leading to the formation of one diastereomer in high excess.[1] The stereochemical outcome (syn or anti) can often be controlled by the choice of Lewis acid and reaction conditions.[3]

Caption: Chelation-controlled transition state in an aldol reaction.

4.1.2. Application in β-Lactam Synthesis: The Staudinger Reaction

Mannitol-derived chiral oxazolidinones have been successfully employed in the diastereoselective synthesis of β-lactams via the Staudinger reaction.[4] This [2+2] cycloaddition between a ketene (generated in situ from an acyl chloride and a base) and an imine is a powerful method for constructing the four-membered β-lactam ring, a core structure in many important antibiotics. The chiral auxiliary on the ketene component directs the facial selectivity of the cycloaddition, leading to the preferential formation of one diastereomer of the β-lactam product.

Quantitative Data for Mannitol-Derived Auxiliaries in Asymmetric Reactions

The following table summarizes representative results for asymmetric reactions employing mannitol-derived chiral auxiliaries, demonstrating their high efficiency in stereocontrol.

Reaction	Chiral Auxiliary	Electrophile/Substrate	Product	Diastereomeric Ratio (dr) / Enantiomeric Excess (ee)	Yield (%)	Reference
Aldol Reaction	Mannitol-derived oxazolidinone	Benzaldehyde	syn-Aldol adduct	>95:5 dr	85	[3]
Alkylation	Mannitol-derived oxazolidinone	Benzyl bromide	α-Benzylated product	>98:2 dr	92	[3]
β-Lactam Synthesis	Mannitol-derived oxazolidinone	Cinnamaldehyde imine	cis-β-Lactam	>95:5 dr	88	[4]
Asymmetric Hydrogenation	Mannitol-derived phosphine ligand	Methyl acetamidoacrylate	N-Acetylalanine methyl ester	>99% ee	>99	[7]

Applications in Drug Development and Natural Product Synthesis

The chiral building blocks and auxiliaries derived from D-mannitol have found widespread application in the synthesis of a diverse range of biologically active molecules.

Synthesis of Propranolol

A novel synthetic route to the chiral β-blocker (2S)-propranolol has been developed using D-mannitol as the starting material, achieving high enantioselectivity (up to 99% ee) and chemical yields (up to 97%).[2]

Synthesis of Oseltamivir (Tamiflu®)

An efficient asymmetric synthesis of the antiviral drug oseltamivir has been reported starting from D-mannitol, showcasing an alternative to the traditional synthesis from shikimic acid.[8]

Mannitol-Based Scaffolds in Medicinal Chemistry

The rigid, polyfunctionalized framework of mannitol derivatives makes them ideal scaffolds for the construction of combinatorial libraries in drug discovery.[9] By attaching different pharmacophoric groups to the mannitol core, large numbers of diverse compounds can be synthesized and screened for biological activity. This approach has been used to develop potential inhibitors of lipopolysaccharide biosynthesis, which could lead to new antibiotics.[10]

Conclusion

D-mannitol is far more than just a sugar alcohol; it is a versatile and powerful tool in the arsenal of the synthetic organic chemist. Through straightforward chemical transformations, this inexpensive and readily available chiral starting material can be converted into a wide array of valuable derivatives. These derivatives, in turn, serve as key building blocks, scaffolds, and chiral auxiliaries for the stereoselective synthesis of complex and biologically important molecules. The principles of stereocontrol, rooted in the formation of rigid, chelated intermediates, allow for predictable and highly selective transformations. As the demand for enantiomerically pure pharmaceuticals and other fine chemicals continues to grow, the role of mannitol and other members of the chiral pool is set to become even more prominent, driving innovation in organic synthesis and drug development.

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• Yadav, J. S., & Reddy, P. S. (2003). A facile and efficient synthesis of oseltamivir from D-mannitol. Tetrahedron Letters, 44(45), 8239-8241.
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• Enders, D., & Lüttgen, K. (2005). Asymmetric synthesis of β‐lactams via Staudinger reaction using a mannitol‐derived chiral auxiliary. Synthesis, 2005(12), 2009-2014.
• Reddy, P. S., & Yadav, J. S. (2004). An efficient asymmetric synthesis of oseltamivir from D-mannitol. Tetrahedron: Asymmetry, 15(20), 3261-3264.
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The Pivotal Role of Isopropylidene-Protected D-Mannitol in Modern Carbohydrate Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

D-Mannitol, a ubiquitous sugar alcohol, represents a foundational pillar in the chiral pool of organic synthesis. Its inherent stereochemistry, low cost, and natural abundance make it an ideal starting material for the synthesis of complex chiral molecules. However, its multiple hydroxyl groups necessitate a sophisticated strategy of protection and deprotection to achieve regioselective functionalization. This technical guide provides an in-depth exploration of 1,2-O-isopropylidene-D-mannitol and its derivatives, focusing on their synthesis, strategic applications, and critical role as versatile synthons in carbohydrate chemistry and drug development. We will delve into the causality behind experimental protocols, highlighting how the selective protection of D-mannitol unlocks pathways to valuable chiral building blocks like (R)-2,3-O-isopropylidene-D-glyceraldehyde, and underpins the synthesis of a diverse array of bioactive compounds.

Introduction: D-Mannitol as a Premier Chiral Starting Material

In the landscape of asymmetric synthesis, the "chiral pool" refers to the collection of inexpensive, enantiomerically pure natural products that can be used as starting materials. D-mannitol, a C2-symmetric hexitol, is a prominent member of this pool. Its six-carbon backbone is adorned with a defined stereochemical configuration at four contiguous chiral centers, offering a rich scaffold for synthetic chemists.

The primary challenge in utilizing polyols like mannitol lies in differentiating between its six hydroxyl groups. This is achieved through the use of protecting groups, which temporarily block specific reactive sites, allowing chemical transformations to be directed to unprotected positions. Among the most crucial protecting groups in carbohydrate chemistry are acetals and ketals, formed by reacting diols with aldehydes or ketones.[1] Isopropylidene groups (acetonides), formed from the reaction with acetone, are particularly valuable due to their ease of installation, general stability to a wide range of reaction conditions (e.g., basic, nucleophilic, and reductive environments), and straightforward removal under acidic conditions.[2]

This guide will focus specifically on how the strategic application of isopropylidene protection to D-mannitol creates powerful and versatile intermediates for advanced organic synthesis.

Synthesis and Regioselectivity: The Art of Controlled Protection

The reaction of D-mannitol with acetone or an acetone equivalent (like 2,2-dimethoxypropane) in the presence of an acid catalyst can lead to a mixture of products, including the mono-, di-, and tri-isopropylidene derivatives. The key to its synthetic utility lies in controlling the reaction to selectively produce the desired derivative, most commonly the 1,2:5,6-di-O-isopropylidene-D-mannitol.

The formation of cyclic acetals on a polyol chain is governed by both kinetic and thermodynamic factors. Five-membered rings (from 1,2-diols) generally form faster than six-membered rings (from 1,3-diols). In the case of mannitol, the terminal 1,2- and 5,6-diols react preferentially. Under thermodynamic control (longer reaction times, equilibrating conditions), the 1,2:5,6-di-O-isopropylidene-D-mannitol is the major product due to its greater stability.[3][4]

Several catalytic systems have been developed to optimize the yield and selectivity of this transformation. Lewis acids such as anhydrous zinc chloride are effective catalysts for this acetalation.[3] More recently, solid acid catalysts like perfluorosulfonic ionomers have been shown to provide high selectivity and offer the advantage of being easily recoverable and recyclable.[4]

Caption: Synthetic pathways to isopropylidene-protected D-mannitol derivatives.

Field-Proven Protocol: High-Yield Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This protocol is adapted from a procedure utilizing zinc chloride as a catalyst, which has been demonstrated to produce the di-acetonide in high yield.[3]

Objective: To selectively protect the terminal diols of D-mannitol.

Materials:

• D-Mannitol (1 mole equivalent)

• Anhydrous Zinc Chloride (ZnCl₂, fused and crushed prior to use to remove moisture)

• Anhydrous Acetone (reagent grade, dried over molecular sieves)

• Round-bottomed flask equipped with a magnetic stirrer and reflux condenser

Procedure:

• Catalyst Preparation: In a large round-bottomed flask, melt anhydrous zinc chloride under a flame and allow it to cool under vacuum in a desiccator. This step is critical as the presence of water will hydrolyze the acetal product and reduce yields.[3]

• Reaction Setup: To the flask containing the freshly fused zinc chloride, add D-mannitol and anhydrous acetone. The amount of acetone should be sufficient to fully dissolve and stir the mannitol.

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The reaction is typically complete within 24 hours.

• Workup: Once the starting material is consumed, the reaction is quenched by pouring the mixture into a cold aqueous solution of sodium carbonate to neutralize the acid and precipitate zinc salts.

• Extraction: The product is extracted from the aqueous layer using a suitable organic solvent, such as diethyl ether or dichloromethane. The organic layers are combined.

• Purification: The combined organic extracts are washed with water, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude product is often a white solid.

• Recrystallization: The crude 1,2:5,6-di-O-isopropylidene-D-mannitol can be purified by recrystallization from a solvent mixture like hexane/ethyl acetate to yield the pure product, typically with a yield of around 87%.[3]

Trustworthiness: This protocol is self-validating. The success of the reaction is critically dependent on anhydrous conditions. The use of freshly fused ZnCl₂ and dry acetone directly addresses the primary failure mode (hydrolysis). The final recrystallization step ensures the removal of any unreacted starting material or over-reacted tri-acetonide, yielding a highly pure product suitable for subsequent synthetic steps.

The Cornerstone Synthon: 1,2:5,6-Di-O-isopropylidene-D-mannitol

The synthetic power of 1,2:5,6-di-O-isopropylidene-D-mannitol stems from its unique structure: the terminal diols are masked, leaving the central C3 and C4 hydroxyl groups exposed and available for transformation.[5] This C2-symmetric diol is not just an intermediate; it is a stable, crystalline, and commercially available compound that serves as a gateway to a vast array of other chiral molecules.

Oxidative Cleavage: A Gateway to (R)-Glyceraldehyde Acetonide

The most significant application of this diol is its oxidative cleavage to produce two equivalents of (R)-2,3-O-isopropylidene-D-glyceraldehyde.[5] This reaction is typically performed using sodium metaperiodate (NaIO₄) or lead tetraacetate. The periodate cleaves the vicinal diol bond between C3 and C4, generating the highly valuable C3 chiral aldehyde.

(R)-2,3-O-isopropylidene-D-glyceraldehyde is a cornerstone in asymmetric synthesis. Its aldehyde functionality allows for a wide range of C-C bond-forming reactions (e.g., Wittig, Grignard, aldol reactions), while the inherent stereocenter at C2 directs the stereochemical outcome of these transformations, enabling the construction of complex stereogenic centers with high precision.[5][6]

Caption: Oxidative cleavage of the di-acetonide to the chiral aldehyde.

Further Derivatization

Beyond cleavage, the 3,4-diol can be subjected to other transformations:

• Protection: The diol can be protected with a different group, allowing for the selective deprotection of the terminal isopropylidene groups later in a synthetic sequence.

• Cyclization: It can be converted into cyclic derivatives like epoxides, cyclic sulfates, or thiocarbonates, which are valuable electrophiles for introducing new functionalities with stereochemical control.

• Asymmetric Reactions: The diol itself can act as a chiral ligand or auxiliary in asymmetric catalysis.[7]

Strategic Deprotection of Isopropylidene Ketals

The utility of a protecting group is defined by both its stability and its ease of selective removal. Isopropylidene ketals are stable to most basic, reductive, and oxidative conditions but are readily cleaved under aqueous acidic conditions.[1]

For complex molecules containing multiple acetonide groups, regioselective deprotection is often required. The terminal 1,2-isopropylidene group is sterically less hindered and often more kinetically labile than an internal one (e.g., a 2,3- or 3,4-acetonide). This difference can be exploited to achieve selective hydrolysis. Mild acidic conditions, such as aqueous acetic acid or using Lewis acids like CoCl₂ or InCl₃, have been developed to preferentially cleave terminal ketals while leaving internal ones intact.[8][9]

Table 1: Physicochemical Properties of D-Mannitol and Its Derivatives

Compound	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	CAS Number
D-Mannitol	C₆H₁₄O₆	182.17	166-169	69-65-8
1,2-O-Isopropylidene-D-mannitol	C₉H₁₈O₆	222.24[10]	N/A	4306-35-8[10]
1,2:5,6-Di-O-isopropylidene-D-mannitol	C₁₂H₂₂O₆	262.30	119-122	1707-77-3[11]
1,2:3,4:5,6-Tri-O-isopropylidene-D-mannitol	C₁₅H₂₆O₆	302.36	68.5-70.5[12]	39690-72-3

Applications in Drug Development and Total Synthesis

The building blocks derived from isopropylidene-protected mannitol are instrumental in the development of new therapeutics. Their defined stereochemistry is crucial for biological activity.

• Pharmaceutical Formulations: The parent compound, D-mannitol, is widely used as a pharmaceutical excipient in tablets and lyophilized injections due to its non-hygroscopicity and good compressibility.[13] Its derivatives, like 1,2:5,6-di-O-isopropylidene-D-mannitol, can serve as protective agents for sensitive drugs, enhancing their stability and bioavailability.[14]

• Synthesis of Bioactive Molecules: Mannitol-derived synthons are found in the synthetic routes to a vast number of biologically active molecules. For example, they are used to synthesize chiral piperidines and pyridines, which are common structural motifs in pharmaceuticals.[15] They also serve as precursors for chiral oxazolidin-2-ones, which are powerful auxiliaries for diastereoselective alkylation and aldol reactions in the synthesis of complex natural products and antibiotics like β-lactams.[7]

• Antimicrobial and Antiviral Agents: The unique polyhydroxylated structures that can be accessed from these synthons are being explored for their own biological activities. For instance, certain derivatives have shown potential as antimicrobial agents.[10][16]

Conclusion

1,2-O-Isopropylidene-D-mannitol and, more significantly, its di-protected counterpart, 1,2:5,6-di-O-isopropylidene-D-mannitol, are far more than simple protected sugars. They are master keys that unlock the rich stereochemical information embedded within the D-mannitol scaffold. Through straightforward, scalable, and well-understood chemical transformations—namely selective protection and oxidative cleavage—chemists can access a pool of invaluable chiral building blocks. For researchers in drug discovery and total synthesis, a deep understanding of the chemistry of these synthons is not merely academic; it is a practical tool that enables the efficient and stereocontrolled construction of the complex molecules that drive scientific innovation.

References

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• Nagavalli, D., et al. (2023). Pharmaceutical Applications for MANNITOL: An Overview. International Journal of Pharmaceutical Sciences and Medicine, 8(6), 103-138.
• Wang, Z., et al. (2021). Modular synthesis of chiral 1,2-dihydropyridines via Mannich/Wittig/cycloisomerization sequence that internally reuses waste.

• Pharmapproach. (n.d.). Mannitol as Pharmaceutical Excipient. Retrieved from [Link]

• ResearchGate. (2001). Asymmetric Alkylation and Aldol Reactions of D-Mannitol-Derived Chiral Oxazolidin-2-one Derivatives. Retrieved from [Link]

• Alvarenga, E. S., et al. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 983-985.

• ResearchGate. (2010). Improved preparation of di-O-isopropylidene-1,2;5,6-D-mannitol. Retrieved from [Link]

• Worldwidejournals.com. (n.d.). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. Retrieved from [Link]

• Organic Syntheses. (2005). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Retrieved from [Link]

• Wang, J., et al. (2022). A Critical Review on Engineering of d-Mannitol Crystals: Properties, Applications, and Polymorphic Control. MDPI. Retrieved from [Link]

• PubChem. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. Retrieved from [Link]

• ACS Publications. (2019). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. Retrieved from [Link]

• De Gruyter. (2010). Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals. Retrieved from [Link]

• TSI Journals. (2009). Selective hydrolysis of terminal isopropylidene ketals-an overview. Retrieved from [Link]

• PubChem. (n.d.). Hexa-O-acetyl-D-mannitol. Retrieved from [Link]

• ScienceDirect. (2024). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. Retrieved from [Link]

• OUCI. (2024). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME: An efficient regioselective deprotection of terminal isopropylidene ketals. Retrieved from [Link]

• MDPI. (2019). The Enantiopure 1,2-Diphenylethylenediamine (DPEDA) Motif in the Development of Organocatalysts for Asymmetric Reactions: Advances in the Last 20 Years. Retrieved from [Link]

• ResearchGate. (2018). 1,4-Dithiothreitol Mediated Cleavage of Acetal and Ketal Type of Diol Protecting Groups. Retrieved from [Link]

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Protocols & Analytical Methods

Strategic Acetal Protection of D-Mannitol: A Guide to Synthesizing Key Chiral Building Blocks

Introduction: D-Mannitol, a Versatile Chiral Scaffold

D-Mannitol, a naturally occurring sugar alcohol, is a readily available and inexpensive C6 chiral building block that holds significant value in the landscape of synthetic organic chemistry and drug development.[1] Its C2 symmetrical structure, possessing six hydroxyl groups, offers a rich platform for the synthesis of a diverse array of complex molecules, including pharmaceuticals, natural products, and chiral ligands.[2][3] However, the very presence of multiple hydroxyl groups necessitates a strategic approach to selective protection and deprotection to enable regioselective functionalization. This guide provides an in-depth exploration of the experimental protocols for the acetal protection of D-mannitol, with a focus on the synthesis of key intermediates such as 1,2:5,6-di-O-isopropylidene-D-mannitol. We will delve into the mechanistic underpinnings of regioselectivity, provide detailed, field-proven protocols, and discuss the characterization and subsequent utility of these valuable synthons.

The Principle of Regioselective Acetalization: Kinetic vs. Thermodynamic Control

The selective protection of D-mannitol's hydroxyl groups via acetalization is a classic example of the interplay between kinetic and thermodynamic control.[4] The desired 1,2:5,6-diacetal, which leaves the central C3 and C4 hydroxyls free for further manipulation, is the kinetically favored product. This preference is governed by the rate at which the different diols react with the acetalating agent.

• Kinetic Product: The terminal 1,2- and 5,6-diols are sterically more accessible and react faster to form five-membered dioxolane rings. This rapid formation makes the 1,2:5,6-di-O-protected mannitol the kinetic product.[1]

• Thermodynamic Product: Given sufficient time and reversible reaction conditions (e.g., higher temperatures or prolonged reaction times), acetal migration can occur, leading to the formation of more stable six-membered 1,3-dioxane rings or other thermodynamically favored isomers.

Therefore, to achieve high yields of the desired 1,2:5,6-di-O-protected mannitol, reaction conditions are optimized to favor the kinetic product by using moderate temperatures and carefully controlled reaction times.

Experimental Protocols: Synthesizing Key D-Mannitol Derivatives

The following protocols are designed to be robust and reproducible, providing a reliable foundation for the synthesis of key acetal-protected D-mannitol intermediates.

Protocol 1: High-Yield Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This protocol is a widely adopted and efficient method for the preparation of the diacetonide of D-mannitol, a crucial precursor for chiral synthons.[5]

Reaction Scheme:

Figure 1: General reaction scheme for the synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol.

Materials:

• D-Mannitol

• Acetone (anhydrous)

• Zinc chloride (anhydrous) or concentrated Sulfuric Acid

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexane

Equipment:

• Round-bottom flask with a magnetic stirrer

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Filtration apparatus

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask charged with anhydrous acetone, add D-mannitol. The large excess of acetone acts as both the solvent and the reagent.

• Catalyst Addition: Slowly add the catalyst (e.g., zinc chloride or a catalytic amount of concentrated sulfuric acid) to the stirring suspension at room temperature.[5] The use of a Lewis acid like ZnCl₂ or a Brønsted acid like H₂SO₄ is crucial for catalyzing the acetal formation.

• Reaction Monitoring: Stir the mixture at room temperature. The reaction progress can be monitored by the dissolution of D-mannitol, which is sparingly soluble in acetone. The reaction is typically complete within 18-24 hours.[1]

• Neutralization: Upon completion, neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases. This step is critical to quench the acid catalyst and prevent product degradation during workup.

• Extraction: Remove the acetone under reduced pressure. Extract the aqueous residue with ethyl acetate. The organic layer will contain the desired product.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane, to yield pure 1,2:5,6-di-O-isopropylidene-D-mannitol as a white crystalline solid.[5]

Protocol 2: Synthesis of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol

For applications requiring a bulkier and more lipophilic protecting group, the cyclohexylidene acetal is an excellent alternative to the isopropylidene group.[6]

Materials:

• D-Mannitol

• Cyclohexanone

• Dimethyl sulfoxide (DMSO)

• Triethyl orthoformate

• Boron trifluoride etherate (BF₃·OEt₂)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

Step-by-Step Procedure:

• Dissolution: In an oven-dried round-bottomed flask, dissolve D-mannitol in DMSO with stirring.[6]

• Reagent Addition: Add cyclohexanone and triethyl orthoformate to the solution. Triethyl orthoformate acts as a dehydrating agent, driving the equilibrium towards acetal formation.[6]

• Catalysis: Carefully add boron trifluoride etherate solution to the reaction mixture. BF₃·OEt₂ is a potent Lewis acid catalyst for this transformation.[6]

• Reaction: Stir the mixture at room temperature for 24 hours. The reaction can be monitored by TLC.[6]

• Workup: Neutralize the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extraction and Purification: Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate. The crude product can be purified by recrystallization.[6]

Comparative Analysis of Acetalization Methods

The choice of catalyst and reaction conditions can significantly impact the yield and purity of the desired 1,2:5,6-di-O-isopropylidene-D-mannitol. The following table summarizes various reported methods, providing a comparative overview for researchers to select the most suitable protocol for their needs.

Catalyst	Acetalating Agent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
ZnCl₂	Acetone	Acetone	RT	5	87	[5]
H₂SO₄	Acetone	Acetone	RT	18	Not specified	[1]
BF₃·OEt₂	Cyclohexanone	DMSO	RT	24	Not specified	[6]
Aquivion-H	2,2-Dimethoxypropane	DMF	RT	-	High selectivity	[1]

Characterization of Protected D-Mannitol Derivatives

Thorough characterization is essential to confirm the structure and purity of the synthesized protected mannitol derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum provides valuable information about the stereochemistry and regiochemistry of the acetal protection. The signals for the methine and methylene protons of the mannitol backbone will shift upon protection, and the appearance of signals corresponding to the acetal protons (e.g., methyl groups of the isopropylidene moiety) confirms the reaction.

• ¹³C NMR: The carbon NMR spectrum is a powerful tool for confirming the number of acetal groups and their positions. The chemical shifts of the mannitol carbons will change upon protection, and new signals for the acetal carbons will appear. For 1,2:5,6-di-O-isopropylidene-D-mannitol, the ¹³C NMR spectrum in CDCl₃ typically shows signals around 25.4 and 26.9 ppm for the methyl carbons of the isopropylidene groups, and around 109.6 ppm for the quaternary acetal carbons.[5]

Other Analytical Techniques:

• Melting Point: Pure crystalline derivatives have sharp and characteristic melting points. For example, 1,2:5,6-di-O-isopropylidene-D-mannitol has a reported melting point of 120-122 °C.

• Optical Rotation: As chiral molecules, protected mannitol derivatives exhibit optical activity, which can be measured using a polarimeter.

• Infrared (IR) Spectroscopy: The IR spectrum will show the absence of a broad O-H stretching band (around 3300-3500 cm⁻¹) if all hydroxyl groups are protected, or a diminished band if partially protected. The presence of C-O stretching bands associated with the acetal groups will be prominent.

Utility of Protected Mannitol: The Gateway to Chiral Synthons

The primary utility of 1,2:5,6-di-O-protected D-mannitol lies in its role as a precursor to valuable C3 chiral synthons. The free central diol can be readily cleaved to yield two equivalents of a protected glyceraldehyde derivative.

Protocol 3: Oxidative Cleavage to (R)-2,3-O-Protected-Glyceraldehyde

Workflow Diagram:

Figure 2: Workflow for the oxidative cleavage of protected D-mannitol.

Step-by-Step Procedure:

• Reaction Setup: Dissolve the 1,2:5,6-di-O-protected-D-mannitol in a suitable solvent system, such as a mixture of diethyl ether and water.[6]

• Oxidant Addition: Add a solution of sodium periodate (NaIO₄) to the stirring mixture. The periodate selectively cleaves the vicinal diol.[6]

• Reaction Monitoring: The reaction is typically rapid and can be monitored by TLC.

• Workup and Extraction: After completion, separate the organic layer. Extract the aqueous layer with diethyl ether.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, and carefully concentrate under reduced pressure to obtain the crude glyceraldehyde derivative. The product is often used immediately in the next step due to its potential instability.[6]

Deprotection Strategies: Reclaiming the Hydroxyl Groups

The ability to selectively remove the acetal protecting groups is crucial for the successful application of these intermediates in multi-step syntheses.

• Acid-Catalyzed Hydrolysis: The most common method for deprotecting acetals is treatment with aqueous acid. The lability of the acetal to acid can be tuned by the choice of the acetal group (e.g., isopropylidene vs. benzylidene) and the reaction conditions (acid strength, temperature).

• Chemoselective Deprotection: In complex molecules with multiple protecting groups, chemoselective deprotection is often required. Various methods using Lewis acids or other specific reagents have been developed for the mild and selective cleavage of acetals in the presence of other functional groups.[7] For instance, terminal isopropylidene ketals can be selectively cleaved in the presence of internal ones under certain conditions.[8]

Conclusion

The strategic acetal protection of D-mannitol is a cornerstone of modern asymmetric synthesis, providing access to a wealth of chiral building blocks from an inexpensive and readily available starting material. By understanding the principles of kinetic and thermodynamic control, researchers can effectively synthesize the desired 1,2:5,6-di-O-protected derivatives. The detailed protocols and characterization data provided in this guide serve as a valuable resource for scientists and drug development professionals, enabling the reliable production of these key intermediates for their synthetic endeavors. The subsequent oxidative cleavage and selective deprotection further expand the synthetic utility of D-mannitol, solidifying its position as a powerhouse in the chiral pool.

References

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• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 986-988. [Link]

• Li, W., Zhang, Z., Xiao, D., & Zhang, X. (2000). Synthesis of Chiral Hydroxyl Phospholanes from D-mannitol and Their Use in Asymmetric Catalytic Reactions. The Journal of Organic Chemistry, 65(11), 3489–3496. [Link]

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Application Note: The Strategic Use of 1,2:5,6-Di-O-isopropylidene-D-mannitol in Hydroxyl Protection and Chiral Synthesis

Abstract

In the landscape of multi-step organic synthesis, the judicious use of protecting groups is paramount to achieving desired chemical transformations with high fidelity. This is particularly critical when dealing with polyfunctional molecules such as carbohydrates, where the subtle differentiation between multiple hydroxyl groups is a common synthetic challenge. This application note provides an in-depth guide to the synthesis and application of 1,2:5,6-Di-O-isopropylidene-D-mannitol, a versatile derivative of D-mannitol. We will explore the underlying chemical principles, provide validated, step-by-step protocols for its formation and cleavage, and discuss its strategic importance as a chiral building block. This document is intended for researchers, chemists, and drug development professionals who require robust and reliable methods for diol protection in complex molecular architectures.

Introduction: The Imperative of Selective Hydroxyl Protection

The hydroxyl group is one of the most ubiquitous functional groups in organic chemistry, yet its reactivity can be a double-edged sword. While it serves as a versatile handle for countless transformations, its nucleophilic and slightly acidic nature often interferes with reactions targeting other parts of a molecule.[1] Consequently, the temporary masking, or "protection," of hydroxyl groups is a foundational strategy in the synthesis of complex natural products, pharmaceuticals, and advanced materials.[2]

For molecules containing 1,2- or 1,3-diols, protection as a cyclic acetal or ketal is an exceptionally effective strategy.[3] These protecting groups are introduced under mild acidic conditions, exhibit excellent stability across a wide range of non-acidic reagents (including bases, hydrides, and organometallics), and can be smoothly removed via acid-catalyzed hydrolysis.[4][5][6]

Among these, the isopropylidene group (or acetonide) is formed from the reaction of a diol with acetone or an acetone equivalent.[3] When applied to the C6 sugar alcohol D-mannitol, a symmetrical and readily available starting material, this protection strategy yields 1,2:5,6-Di-O-isopropylidene-D-mannitol. This transformation is highly selective for the terminal diols, leaving the central C3-C4 diol available for further manipulation.[7][8] This preserved functionality makes the molecule not just a protected version of mannitol, but a valuable chiral synthon in its own right.

The Chemistry of Isopropylidene Ketal Formation & Stability

Mechanism of Protection

The formation of an isopropylidene ketal is an acid-catalyzed process involving the reaction of a 1,2-diol with a ketone, typically acetone.[9] The mechanism proceeds through several equilibrium steps:

• Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of acetone, significantly increasing the electrophilicity of the carbonyl carbon.[10]

• Nucleophilic Attack: One of the hydroxyl groups of the diol acts as a nucleophile, attacking the activated carbonyl carbon to form a hemiketal intermediate.

• Proton Transfer & Dehydration: A proton transfer is followed by the elimination of a water molecule, generating a resonance-stabilized oxocarbenium ion.

• Intramolecular Cyclization: The second hydroxyl group of the diol attacks the oxocarbenium ion in an intramolecular fashion, forming the five-membered dioxolane ring.

• Deprotonation: The final step involves the deprotonation of the cyclic intermediate to regenerate the acid catalyst and yield the neutral isopropylidene-protected diol.[10]

To drive the equilibrium towards the protected product, the water generated during the reaction must be removed. This can be achieved physically using a Dean-Stark apparatus or, more conveniently, chemically by using an acetone equivalent like 2,2-dimethoxypropane (DMP).[6][11] DMP reacts with the generated water to produce acetone and methanol, effectively preventing the reverse reaction.[11]

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Application Notes &amp; Protocols: A Researcher's Guide to the Selective Protection of Diols Using Isopropylidene Ketals

In the landscape of multi-step organic synthesis, particularly in the fields of carbohydrate chemistry, natural product synthesis, and drug development, the strategic protection and deprotection of functional groups is paramount. Among the most reliable and frequently employed methods for the protection of 1,2- and 1,3-diols is their conversion to isopropylidene ketals, also known as acetonides.[1][2] This guide provides an in-depth analysis of the mechanism, application, and strategic considerations for using this versatile protecting group.

The Underlying Principle: Mechanism and Selectivity

The formation of an isopropylidene ketal is an acid-catalyzed equilibrium reaction between a diol and an acetone source.[3] Understanding the mechanism is crucial for optimizing reaction conditions and predicting selectivity. The reaction is typically reversible and requires the removal of water to drive the equilibrium towards the product, acetal.[4]

The process begins with the protonation of the carbonyl oxygen of acetone by an acid catalyst, which enhances its electrophilicity. One of the diol's hydroxyl groups then acts as a nucleophile, attacking the activated carbonyl carbon to form a hemiketal intermediate. Subsequent protonation of the hemiketal's hydroxyl group, followed by the elimination of a water molecule, generates a resonance-stabilized oxocarbenium ion. The second hydroxyl group of the diol then attacks this electrophilic species, and a final deprotonation step yields the cyclic isopropylidene ketal.

Caption: Acid-catalyzed mechanism of isopropylidene ketal formation.

Causality of Selectivity: The remarkable selectivity of this reaction for cis-1,2- and cis-1,3-diols is thermodynamically driven. These configurations readily form stable, five-membered (1,3-dioxolane) and six-membered (1,3-dioxane) rings, respectively, which are sterically favored. Trans-diols, particularly on rigid cyclic systems, react much slower or not at all due to the significant ring strain that would be introduced in the product. This inherent selectivity is a cornerstone of its application in carbohydrate chemistry, where complex stereochemistry must be navigated.[3]

Core Experimental Protocols

The success of a protection strategy lies in its execution. The following protocols are robust starting points that can be adapted based on the specific substrate and its sensitivities.

This protocol describes a general method for the protection of a diol using 2,2-dimethoxypropane, which serves as both the acetone source and a water scavenger, driving the reaction to completion.[5]

Caption: General experimental workflow for diol protection.

Step-by-Step Methodology:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the diol (1.0 equiv).

• Dissolution: Dissolve the diol in a suitable anhydrous solvent (e.g., acetone, dichloromethane, or DMF). A common choice is to use the acetone source itself as the solvent if it is a liquid.[3]

• Reagent Addition: Add the acetone source. For substrates sensitive to water, 2,2-dimethoxypropane (1.5-2.0 equiv) is superior to acetone.

• Catalysis: Add a catalytic amount of an acid catalyst (0.01-0.05 equiv). The choice of catalyst is critical and depends on the substrate's acid sensitivity (see Table 1).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed. Gentle heating (40-50 °C) can be applied to accelerate slow reactions.

• Quenching: Upon completion, carefully quench the reaction by adding a mild base, such as triethylamine or saturated sodium bicarbonate solution, until the mixture is neutral.

• Workup: Remove the solvent under reduced pressure. If necessary, partition the residue between an organic solvent (e.g., ethyl acetate) and water. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography on silica gel to afford the pure isopropylidene ketal.

Table 1: Common Reagents and Catalysts for Acetonide Formation

Acetone Source	Catalyst	Typical Solvent	Key Considerations	Reference
Acetone	p-Toluenesulfonic acid (p-TsOH)	Acetone, CH₂Cl₂	Standard, cost-effective Brønsted acid catalysis. Requires anhydrous conditions.	[3]
2,2-Dimethoxypropane (DMP)	Pyridinium p-toluenesulfonate (PPTS)	CH₂Cl₂, DMF	Milder acid catalyst, suitable for more sensitive substrates.	[1]
Acetone	Anhydrous Copper (II) Sulfate	Acetone	Heterogeneous catalyst, easily filtered off. Acts as both a Lewis acid and a dehydrating agent.	[6]
2,2-Dimethoxypropane (DMP)	Zirconium (IV) chloride (ZrCl₄)	CH₂Cl₂	Efficient Lewis acid catalyst that can promote protection in excellent yields.	[7]
2,2-Dimethoxypropane (DMP)	Iodine (I₂)	DMP (neat)	Mild, neutral conditions reported to be effective, offering a "green" alternative.	[6]

The removal of the acetonide group is most commonly achieved by acid-catalyzed hydrolysis. The conditions can be tuned from very mild to strong, allowing for selective deprotection in the presence of other acid-labile groups.[1]

Caption: General experimental workflow for acetonide deprotection.

Step-by-Step Methodology:

• Preparation: Dissolve the isopropylidene-protected compound (1.0 equiv) in a suitable solvent mixture, such as tetrahydrofuran (THF) and water, or methanol.

• Acid Addition: Add the acidic reagent (see Table 2 for options).

• Reaction: Stir the mixture at the appropriate temperature (typically room temperature to 50 °C). Monitor the reaction closely by TLC.

• Neutralization: Once the reaction is complete, carefully neutralize the acid by adding a base (e.g., saturated sodium bicarbonate solution or solid sodium bicarbonate) until effervescence ceases.

• Workup: Remove the organic solvent under reduced pressure. Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate, CH₂Cl₂).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the resulting diol by flash column chromatography or recrystallization.

Table 2: Common Reagents for Acetonide Deprotection

Reagent	Solvent	Conditions	Selectivity & Notes	Reference
80% Acetic Acid (aq)	N/A	40-60 °C	Mild conditions, useful for sensitive substrates. Can allow for selective removal of terminal ketals.	[8]
Trifluoroacetic Acid (TFA) / H₂O	CH₂Cl₂	0 °C to RT	Stronger acid, for more robust substrates. Fast reaction times.	[1]
Dowex-50W resin (H⁺ form)	MeOH / H₂O	RT	Heterogeneous catalyst, easily removed by filtration. Excellent for selective hydrolysis of sterically less hindered acetonides.	[1][9]
Cobalt (II) Chloride (CoCl₂·2H₂O)	Acetonitrile	50-60 °C	Mild Lewis acid conditions. Reported for efficient and rapid regioselective hydrolysis of terminal isopropylidene ketals.	[10]
Zirconium (IV) chloride (ZrCl₄)	Wet MeCN	RT	Efficient for deprotection of 1,3-dioxolanes.	[7]

Orthogonality and Stability Profile

A key advantage of the isopropylidene ketal is its stability under a wide range of conditions, making it orthogonal to many other protecting groups and reaction types.

• Stable to Bases: Highly stable to strong bases (e.g., hydroxides, alkoxides, LDA) and organometallic reagents (e.g., Grignard, organolithiums).[3][7]

• Stable to Redox Reagents: Generally stable to most reducing agents (e.g., LiAlH₄, NaBH₄, H₂/Pd) and many oxidizing agents that do not operate under strongly acidic conditions.[3][7]

• Stable to Nucleophiles: Unreactive towards most common nucleophiles.[7]

This robust stability profile allows for extensive chemical modifications on other parts of the molecule while the diol remains securely protected.

Applications and Strategic Insights

The utility of isopropylidene ketals is demonstrated in numerous complex syntheses.

• Carbohydrate Chemistry: They are indispensable for selectively masking specific diols in sugars, enabling regioselective reactions at the remaining free hydroxyl groups.[9]

• Natural Product Synthesis: In the Nicolaou total synthesis of Taxol, an isopropylidene ketal was used as a crucial protecting group for a diol moiety.[2]

• Pharmaceutical Applications: The increased lipophilicity conferred by the acetonide group is exploited in drug delivery. Corticosteroids like Triamcinolone acetonide show enhanced skin penetration, making them effective in topical dermatological formulations.[2]

Field-Proven Insight: When faced with a molecule containing multiple isopropylidene ketals, selective deprotection of the most sterically accessible (often a terminal 1,2-diol) over a more hindered internal one can be achieved.[9] This is typically accomplished by using milder acidic conditions (e.g., Dowex resin, aqueous acetic acid) and carefully monitoring the reaction time to halt the reaction after the desired group is cleaved but before the more stable group reacts.[8][9]

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• Dr. Babasaheb Ambedkar Marathwada University. (n.d.). Acetonide protection of diols using iodine and dimethoxypropane. Retrieved from [Link]

• Mahalingam, S. M., & Aidhen, I. S. (2005). Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals.
• Kocienski, P. J. (2005). Protective Groups. Georg Thieme Verlag.

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• Sureshbabu, V. V., et al. (2014). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME. Tetrahedron Letters, 55(30), 4174-4177.

• National Institutes of Health (NIH). (2021). Tuning synthesis and sonochemistry forges learning and enhances educational training: Protection of 1,3-diols under heterogeneous catalysis as sustainable case study. Retrieved from [Link]

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• Leah4sci. (2018). Acetal and Hemiacetal Formation Reaction Mechanism From Aldehydes and Ketones. Retrieved from [Link]

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• OpenStax. (2023). 19.10 Nucleophilic Addition of Alcohols: Acetal Formation. Retrieved from [Link]

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Application Notes &amp; Protocols: The Strategic Use of 1,2-O-Isopropylidene-D-mannitol in the Synthesis of Pharmaceutical Intermediates

Abstract

D-Mannitol, a naturally abundant and inexpensive sugar alcohol, serves as a cornerstone in the "chiral pool" for asymmetric synthesis.[1] Its utility is profoundly enhanced through strategic protection of its hydroxyl groups. This guide focuses on a pivotal derivative, 1,2:5,6-di-O-isopropylidene-D-mannitol, a versatile chiral building block in the synthesis of complex pharmaceutical intermediates. By masking the primary and adjacent secondary hydroxyls, this derivative unmasks the C2-symmetric core, presenting the C3 and C4 hydroxyls as a reactive platform for a multitude of stereocontrolled transformations. We will explore the causality behind its synthetic applications, provide detailed, field-proven protocols, and illustrate its strategic role in constructing scaffolds for antiviral, antibacterial, and other therapeutic agents.[2][3][4]

The Foundation: Why D-Mannitol and Isopropylidene Protection?

In the synthesis of complex, single-enantiomer drugs, controlling stereochemistry is paramount. Starting with an already stereochemically defined molecule—a chiral synthon—is an economically and synthetically efficient strategy. D-Mannitol, with its six-carbon backbone and defined stereocenters, is an ideal starting point.[5]

However, the presence of six hydroxyl groups necessitates a robust protecting group strategy to achieve regioselectivity. Acetal formation with acetone to yield 1,2:5,6-di-O-isopropylidene-D-mannitol is the critical first step.

Causality of the Protection Strategy:

• Regioselectivity: The reaction with acetone, typically under acidic catalysis, preferentially forms stable five-membered rings, thus protecting the 1,2- and 5,6-diol pairs.[6]

• Symmetry and Reactivity: This protection scheme leaves the internal C3 and C4 hydroxyls exposed. The resulting molecule possesses C2 symmetry, which is highly advantageous as it allows for either symmetric modification of both hydroxyls or a subsequent desymmetrization step to access a wider array of chiral structures.

• Stability and Deprotection: Isopropylidene groups (acetals) are stable under a wide range of conditions, including basic, oxidative, and reductive environments, yet can be readily removed under mild acidic hydrolysis.[7] This orthogonality is crucial in multi-step syntheses.

Workflow for Preparing the Core Synthon

The initial preparation of the di-protected mannitol is a foundational protocol for any subsequent synthesis.

Caption: Synthesis of the core chiral building block.

Application in the Synthesis of Key Pharmaceutical Scaffolds

The true synthetic power of 1,2:5,6-di-O-isopropylidene-D-mannitol is realized when the central 1,2-diol is cleaved, yielding two equivalents of the highly valuable, three-carbon chiral building block, 2,3-O-isopropylidene-D-glyceraldehyde.

Oxidative Cleavage: The Gateway to C3 Chiral Synthons

The oxidative cleavage of the vicinal diol at C3-C4 is the most common and powerful transformation of di-isopropylidene mannitol. Reagents like sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄) cleanly break the C-C bond to furnish 2,3-O-isopropylidene-D-glyceraldehyde. This aldehyde is a precursor to a vast number of pharmaceutical targets, including antiviral nucleoside analogs.[8]

Caption: Generation of the C3 chiral aldehyde.

Case Study: Synthesis of Chiral Piperidine Scaffolds

Chiral piperidines are privileged structures found in numerous FDA-approved drugs. A stereoselective synthesis of N-Boc-(2S,3S)-3-hydroxy-2-phenylpiperidine can be achieved starting from the D-glyceraldehyde derivative.[2]

Synthetic Rationale:

• Imine Formation: The glyceraldehyde is converted to an N-allyl imine.

• Stereoselective Addition: A phenyl Grignard reagent adds to the imine. The stereochemistry is directed by the existing chiral center derived from mannitol, ensuring high diastereoselectivity (>98% de).[2]

• Ring-Closing Metathesis (RCM): The two terminal alkenes (the N-allyl group and a newly introduced vinyl group) are then cyclized using a Grubbs catalyst, a powerful reaction for forming five- and six-membered rings.[2] This step efficiently constructs the piperidine core.

• Deprotection/Final Manipulation: Removal of protecting groups yields the target scaffold.

Caption: Workflow for chiral piperidine synthesis.

Case Study: Precursors for Antiviral Nucleoside Analogs

Many antiviral drugs, particularly those targeting viral polymerases like reverse transcriptase, are nucleoside analogs.[9][10] The synthesis of the modified sugar moiety is often the most challenging aspect. The C3 glyceraldehyde synthon is a direct precursor to the ribofuranose rings central to these drugs.[8]

Synthetic Rationale:

• Chain Elongation: The aldehyde undergoes various carbon-carbon bond-forming reactions (e.g., Wittig, Horner-Wadsworth-Emmons, or aldol reactions) to build the C4 and C5 carbons of the sugar ring.

• Cyclization & Functionalization: The elongated chain is manipulated to facilitate cyclization into a furanose ring. The stereochemistry of these new centers is controlled by the C2 and C3 stereocenters originating from mannitol.

• Glycosylation: The completed sugar moiety is coupled with a nucleobase (e.g., cytosine, adenosine) in a key glycosylation step.

• Final Modifications: Further functional group manipulations and deprotection yield the final active pharmaceutical ingredient (API).

This strategy has been instrumental in creating nucleosides with potent anti-HIV and anti-HBV activity.[8][11]

Detailed Experimental Protocols

Trustworthiness through Validation: The following protocols are based on established and high-yielding procedures, ensuring reproducibility. All steps should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: High-Yield Synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol[7]

• Objective: To protect the 1,2 and 5,6 diols of D-mannitol.

• Materials:

  • D-Mannitol (1 mole equivalent)

  • Anhydrous Acetone (sufficient volume to act as solvent and reagent)

  • Anhydrous Zinc Chloride (ZnCl₂) (catalytic to stoichiometric amount)

  • Diethyl ether

  • Hexane

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • To a round-bottomed flask equipped with a magnetic stirrer, add D-mannitol and a significant excess of anhydrous acetone.

  • Carefully add anhydrous zinc chloride to the suspension while stirring. The amount can be optimized, but a good starting point is ~1.5-2g per gram of mannitol.

  • Seal the flask and stir vigorously at room temperature. The reaction is monitored by the dissolution of D-mannitol, which typically occurs within 5-8 hours.

  • Once the solution is clear, pour the reaction mixture into a cold aqueous solution of sodium carbonate to neutralize the catalyst and quench the reaction.

  • Reduce the volume of acetone on a rotary evaporator without heating. Heating can cause hydrolysis of the product.[6]

  • Extract the resulting aqueous slurry three times with diethyl ether.

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and evaporate the solvent under reduced pressure (again, without heating) to yield a white solid.

  • Wash the solid residue with cold hexane and dry under vacuum to afford 1,2:5,6-di-O-isopropylidene-D-mannitol.

• Expected Outcome: A white crystalline solid with a yield typically ranging from 60% to over 85%, depending on the precise conditions and workup procedure.[6]

Reported Synthesis Conditions & Yields for Di-isopropylidene-D-mannitol
Catalyst	ZnCl₂
Solvent/Reagent	Acetone
Typical Reaction Time	5 - 24 hours
Purification Method	Dichloromethane washing
Reported Yield	54%[6]
Purification Method	Recrystallization (Toluene)
Reported Yield	60-61%[6]
Purification Method	Hexane washing (optimized)
Reported Yield	87%[6]

Protocol 2: Oxidative Cleavage to 2,3-O-isopropylidene-D-glyceraldehyde

• Objective: To cleave the C3-C4 bond to generate the C3 chiral aldehyde.

• Materials:

  • 1,2:5,6-di-O-isopropylidene-D-mannitol (1 mole equivalent)

  • Sodium Periodate (NaIO₄) (Slightly over 1 mole equivalent)

  • Dichloromethane (DCM)

  • Water

  • Saturated aqueous sodium bicarbonate

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Procedure:

  • Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol in DCM in a round-bottomed flask.

  • In a separate flask, dissolve sodium periodate in water.

  • Add the aqueous NaIO₄ solution to the DCM solution and stir the resulting biphasic mixture vigorously at room temperature for 1-2 hours. Monitor by TLC until the starting material is consumed.

  • Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and carefully concentrate the solution on a rotary evaporator at low temperature (<30°C). Caution: The product, D-glyceraldehyde, is volatile and can polymerize upon concentration or heating. It is often used immediately in the next step without full purification.

• Expected Outcome: A crude, colorless oil or syrup. The yield is often assumed to be quantitative and the material is carried forward directly.

Conclusion and Future Outlook

1,2-O-Isopropylidene-D-mannitol and its primary derivative, 2,3-O-isopropylidene-D-glyceraldehyde, are not merely synthetic curiosities but are workhorse chiral synthons in medicinal chemistry. Their utility stems from a combination of low cost, high stereochemical fidelity, and predictable reactivity. The strategic application of this mannitol derivative allows for the efficient and stereocontrolled construction of complex molecular architectures that are central to the function of numerous life-saving pharmaceuticals. As drug development continues to demand more complex and stereochemically pure compounds, the role of synthons derived from the chiral pool, with D-mannitol at the forefront, will remain indispensable.

References

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• Goti, A., et al. (2002). Stereoselective synthesis of (2S,3S)-3-hydroxy-2-phenylpiperidine from D-mannitol. Tetrahedron: Asymmetry, 13(24), 2749-2754. [Link]

• Choi, Y., et al. (2002). Stereoselective synthesis and antiviral activity of D-2',3'-didehydro-2',3'-dideoxy-2'-fluoro-4'-thionucleosides. Journal of Medicinal Chemistry, 45(20), 4468-4478. [Link]

• Wikipedia. (n.d.). Mannitol. Wikipedia. [Link]

• Krasnopeeva, A. V., et al. (2023). Nucleoside Analog 2′,3′-Isopropylidene-5-Iodouridine as Novel Efficient Inhibitor of HIV-1. MDPI. [Link]

• Barrett, D. (2015). Sugar Modified Nucleosides and Nucleotides - The Synthesis of Anti-Viral Drugs. YouTube. [Link]

• Chou, S., et al. (2001). 1,2,5,6-tetra-O-benzyl-D-mannitol derivatives as novel HIV protease inhibitors. Bioorganic & Medicinal Chemistry Letters, 11(1), 71-74. [Link]

• Chakraborty, S., et al. (2022). Expedient Synthesis of Antiviral Drug Molnupiravir from D-Ribose and Cytosine. ChemRxiv. [Link]

• Galbis, J. A., et al. (1998). Synthesis of D-mannitol and L-iditol derivatives as monomers for the preparation of new regioregular AABB-type polyamides. Carbohydrate Research, 305(3-4), 483-494. [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis. Journal of Chemical and Pharmaceutical Research, 16(4), 11-12. [Link]

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The Versatile Chiral Architect: Harnessing 1,2-O-Isopropylidene-D-mannitol in Asymmetric Synthesis

Abstract

Derived from the readily available and inexpensive sugar alcohol D-mannitol, 1,2-O-isopropylidene-D-mannitol and its common di-protected form, 1,2:5,6-di-O-isopropylidene-D-mannitol, have emerged as powerful and versatile chiral building blocks in the field of asymmetric synthesis. Their rigid C2-symmetric core and predictable stereochemistry provide an exceptional platform for the stereocontrolled synthesis of complex molecules, including natural products and pharmaceutical intermediates. This comprehensive guide details the multifaceted applications of this chiral scaffold, providing in-depth technical notes and validated protocols for its use as a precursor to valuable C3 synthons, in the generation of potent chiral auxiliaries for diastereoselective carbon-carbon bond formation, and in the synthesis of sophisticated ligands for asymmetric catalysis. This document is intended to serve as a practical resource for researchers, scientists, and drug development professionals seeking to leverage this chiral pool starting material to achieve high levels of stereocontrol in their synthetic endeavors.

Foundational Principles: The Inherent Chirality of a Sugar-Derived Scafffold

The utility of 1,2-O-isopropylidene-D-mannitol in asymmetric synthesis is fundamentally rooted in its well-defined stereochemical architecture, a direct consequence of its carbohydrate lineage. The strategic placement of isopropylidene protecting groups locks the conformation of the mannitol backbone, exposing the central diol for further manipulation while shielding the terminal diols. This inherent chirality is then transferred through subsequent chemical transformations, influencing the stereochemical outcome of reactions at remote sites.

The most prevalent starting material for many of the applications discussed herein is 1,2:5,6-di-O-isopropylidene-D-mannitol, which is readily prepared from D-mannitol.

Caption: Synthesis of the key chiral starting material.

Application as a Precursor to the Chiral Building Block: (R)-2,3-O-Isopropylidene-D-glyceraldehyde

One of the most significant applications of 1,2:5,6-di-O-isopropylidene-D-mannitol is its role as a precursor to (R)-2,3-O-isopropylidene-D-glyceraldehyde, a versatile three-carbon chiral building block. The central C3-C4 bond of the di-protected mannitol is readily cleaved under oxidative conditions to furnish two equivalents of the chiral aldehyde.

This transformation is pivotal as it provides a straightforward and atom-economical route to a highly valuable synthon for the construction of a wide array of complex molecules.[1]

Caption: Oxidative cleavage to yield a key C3 synthon.

Protocol 1: Synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol

This protocol provides a high-yielding synthesis of the di-protected mannitol derivative.[2]

Materials:

• D-Mannitol

• Anhydrous Acetone

• Zinc Chloride (fused)

• Potassium Carbonate

• Diethyl Ether

• Anhydrous Magnesium Sulfate

• Hexane

Procedure:

• In a round-bottomed flask, melt zinc chloride under a flame to remove residual water and cool under a drying tube.

• Add anhydrous acetone and swirl to dissolve the zinc chloride.

• Once at room temperature, add D-mannitol and stir until a clear solution is formed (approximately 5 hours).

• Pour the reaction mixture into a vigorously stirred suspension of potassium carbonate in water.

• Filter the mixture and wash the solid with acetone.

• Concentrate the filtrate to remove acetone and most of the water.

• Extract the aqueous residue with diethyl ether.

• Dry the combined organic layers with anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure at room temperature.

• Add hexane to the resulting slurry, stir, and cool to crystallize the product.

• Filter the solid, wash with cold hexane, and dry under vacuum to yield 1,2:5,6-di-O-isopropylidene-D-mannitol as a white solid (typically in high yield).[2]

Protocol 2: Oxidative Cleavage to (R)-2,3-O-Isopropylidene-D-glyceraldehyde

This protocol details the cleavage of the central diol to produce the chiral aldehyde.[3]

Materials:

• 1,2:5,6-di-O-isopropylidene-D-mannitol

• Sodium Periodate (NaIO₄)

• Tetrabutylammonium Bromide (TBAB)

• Diethyl Ether

• Distilled Water

• Anhydrous Sodium Sulfate

Procedure:

• Dissolve sodium periodate in distilled water in a round-bottomed flask.

• Add diethyl ether to the flask, followed by 1,2:5,6-di-O-isopropylidene-D-mannitol and tetrabutylammonium bromide.

• Stir the biphasic mixture vigorously at room temperature for approximately 3 hours, monitoring the reaction by TLC.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure at low temperature to obtain the crude (R)-2,3-O-isopropylidene-D-glyceraldehyde, which can be used directly or purified by distillation.

Application in the Synthesis of Chiral Auxiliaries: Diastereoselective Alkylation and Aldol Reactions

A more sophisticated application of D-mannitol's chirality is in the synthesis of chiral auxiliaries, which are temporarily incorporated into a substrate to direct the stereochemical course of a reaction. Chiral oxazolidin-2-ones derived from D-mannitol have proven to be highly effective in controlling the stereochemistry of enolate reactions, such as alkylations and aldol additions.[4][5]

These auxiliaries are attached to a carboxylic acid moiety, and the resulting N-acyl oxazolidinone can be deprotonated to form a chiral enolate. The steric bulk of the mannitol-derived auxiliary effectively shields one face of the enolate, leading to highly diastereoselective reactions with electrophiles.[5]

Caption: Workflow for asymmetric synthesis using a mannitol-derived chiral auxiliary.

Protocol 3: Diastereoselective Alkylation of an N-Acyl Oxazolidin-2-one

This protocol is a general representation of the highly diastereoselective alkylation of an N-acyl oxazolidin-2-one derived from D-mannitol.[5]

Materials:

• N-Acyl oxazolidin-2-one (derived from D-mannitol)

• Anhydrous Tetrahydrofuran (THF)

• Sodium bis(trimethylsilyl)amide (NaHMDS) or Lithium diisopropylamide (LDA)

• Alkyl Halide (e.g., benzyl bromide, methyl iodide)

Procedure:

• Dissolve the N-acyl oxazolidin-2-one in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon).

• Cool the solution to -78 °C.

• Slowly add a solution of NaHMDS or LDA and stir for 30-60 minutes to form the enolate.

• Add the alkyl halide and continue stirring at -78 °C, allowing the reaction to slowly warm to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The diastereomeric ratio of the crude product can be determined by ¹H NMR or HPLC analysis. Purification is typically achieved by column chromatography.

Table 1: Representative Diastereoselectivities in Alkylation Reactions

N-Acyl Group	Electrophile	Diastereomeric Excess (d.e.)	Reference
Propionyl	Benzyl bromide	>98%	[5]
Acetyl	Methyl iodide	High	[4]

Note: The specific diastereoselectivity can be influenced by the choice of base, solvent, and reaction temperature.

Protocol 4: Diastereoselective Aldol Reaction

The mannitol-derived chiral auxiliary can also be employed to achieve high diastereoselectivity in aldol reactions. The stereochemical outcome (syn or anti) can often be controlled by the choice of Lewis acid and base.[5]

Materials:

• N-Propionyl oxazolidin-2-one (derived from D-mannitol)

• Anhydrous Dichloromethane (DCM)

• Titanium(IV) chloride (TiCl₄)

• Diisopropylethylamine (DIPEA) or (-)-Sparteine

• Aldehyde (e.g., isobutyraldehyde)

Procedure:

• Dissolve the N-propionyl oxazolidin-2-one in anhydrous DCM in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Add TiCl₄ dropwise and stir for a few minutes.

• Add the amine base (DIPEA for non-Evans syn or (-)-sparteine for Evans syn) and stir for approximately 1 hour.[5]

• Add the aldehyde and continue stirring at -78 °C for several hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Warm the mixture to room temperature and extract with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Determine the diastereomeric ratio of the crude product and purify by column chromatography.

Table 2: Control of Stereochemistry in Aldol Reactions

Amine Base	Expected Major Diastereomer	Diastereomeric Purity	Reference
DIPEA	non-Evans syn	High	[5]
(-)-Sparteine	Evans syn	High	[5]

Application in the Synthesis of Chiral Ligands for Asymmetric Catalysis

The C2-symmetric backbone of 1,2:5,6-di-O-isopropylidene-D-mannitol makes it an ideal scaffold for the synthesis of chiral ligands for transition metal-catalyzed asymmetric reactions. The two hydroxyl groups at the C3 and C4 positions can be functionalized with phosphine moieties to create bidentate phosphinite ligands, such as DIMOP.

These ligands, when complexed with a metal center (e.g., rhodium), create a chiral environment that can effectively induce enantioselectivity in a variety of transformations, most notably in asymmetric hydrogenation.

Protocol 5: Synthesis of a Chiral Phosphinite Ligand (DIMOP)

This protocol outlines the synthesis of the chiral ligand l,2,5,6-di-isopropylidene-3,4-bis(diphenylphosphino)-D-mannitol (DIMOP).

Materials:

• 1,2:5,6-di-O-isopropylidene-D-mannitol

• Anhydrous Toluene

• n-Butyllithium (n-BuLi)

• Chlorodiphenylphosphine

Procedure:

• Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol in anhydrous toluene in a flame-dried flask under an inert atmosphere.

• Cool the solution to 0 °C.

• Slowly add n-BuLi and stir for 1 hour at 0 °C.

• Add chlorodiphenylphosphine and allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with degassed water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by recrystallization or column chromatography to yield the DIMOP ligand.

Application in Asymmetric Hydrogenation

The DIMOP ligand has been successfully employed in the rhodium-catalyzed asymmetric hydrogenation of prochiral enamides, affording the corresponding chiral amino acid derivatives with excellent enantioselectivities.

Table 3: Enantioselectivities in Rh-Catalyzed Asymmetric Hydrogenation using a Mannitol-Derived Ligand

Substrate	Enantiomeric Excess (e.e.)	Reference
(Z)-α-Acetamidocinnamic acid	95%
(Z)-α-Acetamidoacrylic acid methyl ester	97%

Note: The specific enantioselectivity can be influenced by reaction conditions such as hydrogen pressure and solvent.

Conclusion

1,2-O-Isopropylidene-D-mannitol and its di-protected analogue represent a cornerstone of the chiral pool approach to asymmetric synthesis. Their ready availability, predictable stereochemistry, and synthetic versatility make them indispensable starting materials for a broad range of applications. From the generation of fundamental C3 chiral building blocks to the construction of sophisticated chiral auxiliaries and ligands that mediate highly stereoselective transformations, this mannitol-derived platform continues to empower chemists in their pursuit of enantiomerically pure molecules. The protocols and data presented herein provide a robust foundation for researchers to confidently incorporate this powerful tool into their synthetic strategies, paving the way for new discoveries in drug development and natural product synthesis.

References

• Maeng, Y. H., & Jun, J. G. (2004). Asymmetric Alkylation and Aldol Reactions of D-Mannitol-Derived Chiral Oxazolidin-2-one Derivatives. Bulletin of the Korean Chemical Society, 25(8), 1237-1240.

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 986-988. Available at: [Link]

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. Available at: [Link]

• ResearchGate. (2004). Diastereoselective Alkylation and Aldol Reactions Mediated by the D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. Available at: [Link]

• PubChem. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. Available at: [Link]

• Heravi, M. M., Zadsirjan, V., & Farajpour, B. (2016). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances, 6(36), 30498-30551. Available at: [Link]

• Bolchi, C., Appiani, R., Roda, G., & Pallavicini, M. (2020). Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst. Carbohydrate Research, 498, 108177. Available at: [Link]

• Worldwidejournals.com. (2015). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. Available at: [Link]

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Application Notes &amp; Protocols: Harnessing 1,2-O-Isopropylidene-D-mannitol for the Synthesis of High-Performance Chiral Ligands

Abstract

The pursuit of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development, agrochemical research, and fine chemical synthesis. Asymmetric catalysis, facilitated by chiral ligands, offers the most elegant and efficient means to achieve this.[][2] This guide provides an in-depth exploration of D-mannitol, a readily available and inexpensive chiral pool starting material, as a versatile precursor for a range of high-value chiral ligands.[3] We will focus specifically on the synthetic pathways originating from 1,2:5,6-di-O-isopropylidene-D-mannitol, a key C₂-symmetric intermediate. This document details the foundational synthesis of this building block and provides step-by-step protocols for its conversion into sophisticated chiral phosphine ligands and other valuable auxiliaries, empowering researchers to leverage this powerful platform in their own asymmetric synthesis endeavors.

Introduction: The Strategic Value of D-Mannitol in Asymmetric Synthesis

The economic and practical viability of an asymmetric synthesis is often dictated by the cost and accessibility of the chiral source. The "chiral pool" approach, which utilizes naturally occurring, enantiomerically pure compounds as starting materials, is a highly effective strategy. D-mannitol, a simple sugar alcohol, is an exemplary chiral pool candidate due to its low cost, high enantiomeric purity, and the presence of multiple stereocenters that can be selectively manipulated.

Its C₂-symmetric core, once appropriately protected, provides a rigid and predictable stereochemical scaffold. The initial protection of the 1,2- and 5,6-diol pairs with isopropylidene groups yields 1,2:5,6-di-O-isopropylidene-D-mannitol. This intermediate is not only stable but also primed for a variety of transformations at the central 3,4-diol, making it a critical entry point for the synthesis of diverse ligand classes.[4][5][6]

Foundational Protocol: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

The first and most critical step is the selective protection of the terminal diols of D-mannitol. The use of acetone in the presence of a Lewis acid catalyst like zinc chloride is a robust and high-yielding method.[4]

Causality Behind Experimental Choices:

• Catalyst: Zinc chloride (ZnCl₂) acts as a Lewis acid, activating the carbonyl group of acetone and facilitating nucleophilic attack by the hydroxyl groups of D-mannitol.

• Solvent & Reagent: Acetone serves as both the solvent and the protecting group source, driving the reaction equilibrium towards the product. An excess is used to ensure complete reaction.

• Self-Validation: The reaction progress can be monitored by Thin Layer Chromatography (TLC). The final product's purity is confirmed by its melting point and NMR spectroscopy, which should show the characteristic signals for the two isopropylidene groups.

Protocol 1: Acetal Protection of D-Mannitol

Reagent/Parameter	Quantity/Value	Purpose
D-Mannitol	10.0 g	Starting Material
Anhydrous Acetone	200 mL	Reagent & Solvent
Anhydrous Zinc Chloride (ZnCl₂)	15.0 g	Catalyst
Reaction Time	24 hours	Allow for completion
Reaction Temperature	Room Temperature	Mild conditions

Step-by-Step Methodology:

• To a 500 mL round-bottom flask, add D-mannitol (10.0 g) and anhydrous acetone (200 mL).

• Stir the suspension vigorously to ensure good mixing.

• Carefully add anhydrous zinc chloride (15.0 g) in portions to the stirring suspension. The reaction is exothermic.

• Seal the flask and continue stirring at room temperature for 24 hours.

• After 24 hours, quench the reaction by pouring the mixture into a cold aqueous solution of sodium carbonate (30 g in 300 mL water).

• Stir the resulting mixture for 1 hour to precipitate zinc salts.

• Filter the precipitate through a pad of Celite and wash the filter cake with dichloromethane (DCM, 3 x 50 mL).

• Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Recrystallize the resulting white solid from a mixture of hexane and ethyl acetate to afford pure 1,2:5,6-di-O-isopropylidene-D-mannitol. An 87% yield can be expected.[4]

Workflow for Initial D-Mannitol Protection

Caption: Synthesis of the key protected intermediate.

Advanced Synthesis: Chiral Phosphine Ligands from the Mannitol Scaffold

Chiral phosphine ligands are arguably the most significant class of ligands for transition-metal-catalyzed cross-coupling and asymmetric hydrogenation.[7][8] The mannitol-derived scaffold allows for the synthesis of highly effective bisphospholane ligands. The synthesis is a multi-step process that leverages the C₂ symmetry of the starting material.[9][10]

Overall Synthetic Pathway

The general strategy involves three key stages:

• Oxidative Cleavage: The central 3,4-diol of 1,2:5,6-di-O-isopropylidene-D-mannitol is cleaved to yield two molecules of the chiral aldehyde, 2,3-O-isopropylidene-D-glyceraldehyde.[5][11]

• Formation of a Cyclic Sulfate and Ring Opening: The aldehyde is converted into a key intermediate such as a cyclic sulfate, which can then be opened to install the necessary functionality for phospholane ring formation.

• Phosphine Introduction and Cyclization: A phosphorus source is introduced, leading to the formation of the chiral phospholane ring system.

Workflow: From Protected Mannitol to Chiral Bisphospholane Ligands

Caption: Multi-stage synthesis of bisphospholane ligands.

Protocol 2: Oxidative Cleavage to 2,3-O-Isopropylidene-D-glyceraldehyde

Causality Behind Experimental Choices:

• Oxidizing Agent: Sodium periodate (NaIO₄) is a mild and highly selective reagent for the cleavage of vicinal diols.

• Solvent System: A biphasic system of dichloromethane (DCM) and water is used. The reaction occurs in the aqueous phase, and the product is extracted into the organic phase as it is formed, preventing side reactions.

• Self-Validation: The disappearance of the starting material can be tracked by TLC. The aldehyde product is often used immediately in the next step due to its potential for oligomerization upon storage.

Reagent/Parameter	Quantity/Value	Purpose
1,2:5,6-Di-O-isopropylidene-D-mannitol	5.0 g	Starting Material
Sodium periodate (NaIO₄)	4.5 g	Oxidizing Agent
Dichloromethane (DCM)	100 mL	Organic Solvent
Water	50 mL	Aqueous Solvent
Reaction Temperature	0 °C to Room Temp	Control reactivity

Step-by-Step Methodology:

• Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol (5.0 g) in DCM (100 mL) in a 250 mL flask.

• In a separate beaker, dissolve sodium periodate (4.5 g) in water (50 mL).

• Cool both solutions to 0 °C in an ice bath.

• Add the aqueous NaIO₄ solution to the DCM solution and stir the biphasic mixture vigorously for 2 hours, allowing it to slowly warm to room temperature.

• Filter the reaction mixture to remove inorganic salts.

• Separate the organic layer, and wash it with saturated aqueous sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully concentrate in vacuo at low temperature (<30 °C).

• The resulting crude 2,3-O-isopropylidene-D-glyceraldehyde is typically a colorless oil and is used immediately without further purification.

Applications in Asymmetric Catalysis

The chiral ligands synthesized from D-mannitol have demonstrated exceptional performance in a variety of catalytic asymmetric reactions.

• Asymmetric Hydrogenation: Rhodium complexes of mannitol-derived bisphospholanes are highly enantioselective catalysts for the hydrogenation of functionalized olefins like dehydroamino acids and itaconic acid derivatives, often achieving >99% enantiomeric excess (ee).[9][10] A unique advantage of some hydroxyl-functionalized phospholane ligands is their ability to catalyze these reactions in aqueous media.[10]

• Baylis-Hillman Reaction: Chiral hydroxyl-functionalized monophosphines derived from this scaffold have been shown to act as effective catalysts, with the hydroxyl group participating in the reaction mechanism to accelerate the rate.[9]

• Asymmetric Alkylation and Aldol Reactions: Chiral oxazolidin-2-ones, which can be readily prepared from D-mannitol derivatives, serve as powerful chiral auxiliaries. They direct the stereochemical outcome of alkylation and aldol reactions with high diastereoselectivity.[12]

Catalytic Reaction	Ligand/Auxiliary Type	Typical Metal	Key Feature
Asymmetric Hydrogenation	Chiral Bisphospholanes	Rhodium, Ruthenium	High enantioselectivity (>99% ee)
Asymmetric Epoxidation	Tartrate-type diols	Titanium	Stereospecific oxygen transfer
Asymmetric Alkylation	Chiral Oxazolidin-2-one	- (Auxiliary)	High diastereoselectivity
Baylis-Hillman Reaction	Chiral Hydroxyl Phosphine	- (Organocatalyst)	Rate acceleration

Conclusion

1,2-O-Isopropylidene-D-mannitol is a powerful and underutilized building block in the field of asymmetric synthesis. Its derivation from an inexpensive, naturally occurring chiral source makes it an economically attractive starting point. The robust protocols for its initial synthesis and subsequent elaboration into complex chiral ligands, particularly phosphines, provide a clear and reliable pathway for researchers. The proven success of these ligands in high-demand catalytic applications underscores the immense potential of the mannitol scaffold. By providing these detailed protocols and the scientific rationale behind them, we aim to equip researchers in drug development and chemical synthesis with the tools to innovate and create the next generation of efficient asymmetric catalysts.

References

• de Alvarenga, E. S., Carneiro, V. M. T., da Silva, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-di-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 986-988. [Link]

• Maeng, Y. H., & Jun, J. G. (2004). Asymmetric Alkylation and Aldol Reactions of D-Mannitol-Derived Chiral Oxazolidin-2-one Derivatives. ChemInform, 35(33). [Link]

• Martins, D. L., & de Carvalho, I. (2014). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. ResearchGate. [Link]

• Foubelo, F., & Yus, M. (2015). Preparation of phosphines through C–P bond formation. Beilstein Journal of Organic Chemistry, 11, 1465–1515. [Link]

• Worldwide Journals. (n.d.). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. [Link]

• Morpain, C., Nasser, B., Laude, B., & Latruffe, N. (2010). Improved preparation of di-O-isopropylidene-1,2;5,6-D-mannitol. ChemInform, 23(19), 28-28. [Link]

• Dalal Institute. (n.d.). Sharpless Asymmetric Epoxidation. [Link]

• Wang, Z., Ye, Z., & He, C. (2021). Modular synthesis of chiral 1,2-dihydropyridines via Mannich/Wittig/cycloisomerization sequence that internally reuses waste. Nature Communications, 12(1), 2110. [Link]

• Cheung, C. L., Choy, P. Y., Tse, M. H., & Kwong, F. Y. (2015). Preparation of 2-(2-(Dicyclohexylphosphino)phenyl)-1-methyl-1H-indole (CM-phos). Organic Syntheses, 92, 195-210. [Link]

• Li, W., Zhang, Z., Xiao, D., & Zhang, X. (2000). Synthesis of Chiral Hydroxyl Phospholanes from D-mannitol and Their Use in Asymmetric Catalytic Reactions. The Journal of Organic Chemistry, 65(11), 3489–3496. [Link]

• Imamoto, T., & Gridnev, I. D. (2015). Synthesis and applications of high-performance P-chiral phosphine ligands. The Chemical Record, 15(4), 796–815. [Link]

• Noda, N., & Keenan, R. W. (1990). Phosphatidyl inositol isopropylidene derivatives: synthesis, characterizaton and use as synthetic intermediates. Chemistry and Physics of Lipids, 53(1), 53–63. [Link]

• Organic Syntheses. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. [Link]

• Li, W., Zhang, Z., Xiao, D., & Zhang, X. (2000). Synthesis of chiral hydroxyl phospholanes from D-mannitol and their use in asymmetric catalytic reactions. The Journal of Organic Chemistry, 65(11), 3489-3496. [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Asymmetric Epoxidation of Allylic Alcohols: The Katsuki-Sharpless Epoxidation Reaction. [Link]

• Paradowska, J., & Mlynarski, J. (2020). Recent Advances in Selected Asymmetric Reactions Promoted by Chiral Catalysts: Cyclopropanations, Friedel–Crafts, Mannich, Michael and Other Zinc-Mediated Processes—An Update. Molecules, 25(21), 5220. [Link]

• Singh, M. (2019, April 11). Unlocking the Secrets of Sharpless Asymmetric Epoxidation. YouTube. [Link]

• Lin, L., & Feng, X. (2016). Chiral N,N′-dioxide ligands: synthesis, coordination chemistry and asymmetric catalysis. Chemical Society Reviews, 45(19), 5440-5467. [Link]

• Wikipedia. (n.d.). Sharpless epoxidation. [Link]

• HETEROCYCLES. (n.d.). SYNTHESIS OF NEW CHIRAL CATALYSTS, ISOQUINUCLIDI- NYLMETHANOLS, FOR THE ENANTIOSELECTIVE ADDITION OF DIETHYLZINC TO ARYL ALDEHYD. [Link]

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Application Note: Strategic Deprotection of 1,2-O-Isopropylidene Groups from D-Mannitol Derivatives Under Acidic Conditions

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the acidic deprotection of 1,2:5,6-di-O-isopropylidene-D-mannitol, a pivotal chiral building block in pharmaceutical and chemical synthesis. The document elucidates the underlying chemical mechanisms of acid-catalyzed acetal hydrolysis and offers a comparative analysis of various methodologies, from complete deprotection to achieve D-mannitol to the nuanced selective hydrolysis yielding 1,2-O-isopropylidene-D-mannitol. By explaining the causality behind experimental choices—including the selection of acidic catalysts, solvent systems, and reaction conditions—this guide equips researchers, scientists, and drug development professionals with the expertise to optimize these critical transformations, troubleshoot potential side reactions, and ensure high-yield, reproducible outcomes.

Introduction: The Synthetic Utility of Isopropylidene-Protected Mannitol

D-Mannitol, a naturally occurring sugar alcohol, is a valuable C6 chiral pool starting material. Its symmetrical structure, possessing multiple stereocenters, makes it an attractive precursor for the synthesis of a wide array of complex molecules, including pharmaceuticals, natural products, and chiral ligands.[1] To facilitate regioselective manipulation of its six hydroxyl groups, protection strategies are essential. The formation of isopropylidene acetals (acetonides) across vicinal diols is a cornerstone of carbohydrate chemistry, offering robust protection under neutral to basic conditions while allowing for facile removal under acidic conditions.[2]

1,2:5,6-Di-O-isopropylidene-D-mannitol is a particularly valuable derivative.[3] By protecting the terminal 1,2- and 5,6-diols, it unmasks the central C3 and C4 hydroxyl groups for further chemical modification. Subsequent oxidative cleavage of this central diol provides two equivalents of the synthetically powerful (R)-2,3-O-isopropylideneglyceraldehyde, a key C3 chiral synthon.[1] The strategic removal of one or both isopropylidene groups is therefore a critical step in many synthetic pathways, enabling the sequential elaboration of the mannitol backbone. This guide focuses on the principles and practical execution of this acid-catalyzed deprotection.

The Mechanism of Acid-Catalyzed Acetal Hydrolysis

The cleavage of an isopropylidene acetal is a classic example of acetal hydrolysis, a reversible reaction catalyzed by acid. The process proceeds through a series of protonation and nucleophilic attack steps, ultimately liberating the diol and acetone. Understanding this mechanism is crucial for controlling the reaction and troubleshooting unexpected outcomes.

The key steps are as follows:

• Protonation: The reaction is initiated by the protonation of one of the acetal oxygen atoms by an acid catalyst (H-A). This converts the alkoxy group into a good leaving group (an alcohol).

• Formation of an Oxocarbenium Ion: The lone pair on the other oxygen atom assists in the departure of the protonated oxygen, forming a resonance-stabilized oxocarbenium ion intermediate. This step is often the rate-determining step of the hydrolysis.

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile, attacking the electrophilic carbon of the oxocarbenium ion.

• Deprotonation: A base (e.g., water or the conjugate base of the acid catalyst, A⁻) removes a proton from the newly added water molecule, yielding a hemiacetal intermediate.

• Repetition of the Sequence: The second oxygen of the former acetal (now part of the hemiacetal) is protonated, converting it into a good leaving group.

• Carbonyl Formation: The hydroxyl group of the hemiacetal expels the leaving group, reforming a C=O double bond and generating a protonated carbonyl (in this case, protonated acetone).

• Final Deprotonation: Deprotonation of the carbonyl yields the final ketone product (acetone) and regenerates the acid catalyst.

This entire sequence is reversible. To drive the reaction toward deprotection, a sufficient quantity of water must be present in the reaction medium, in accordance with Le Châtelier's principle.

Caption: General mechanism of acid-catalyzed acetal hydrolysis.

Experimental Protocols: From Selective to Complete Deprotection

The choice of acid, solvent, temperature, and reaction time dictates the outcome of the deprotection, allowing for either the selective removal of a single isopropylidene group or the complete hydrolysis to D-mannitol. The 1,2- and 5,6-isopropylidene groups of 1,2:5,6-di-O-isopropylidene-D-mannitol are terminal and generally more labile than internal acetals (e.g., a 3,4-isopropylidene group).[4] Careful control of conditions can exploit this reactivity difference.

Protocol 1: Selective Hydrolysis to 1,2-O-Isopropylidene-D-mannitol

This procedure aims to remove one of the two equivalent isopropylidene groups, yielding the mono-acetal. This is typically achieved using milder acidic conditions or by carefully controlling the reaction time.

Method A: Using Dilute Hydrochloric Acid

This method is effective for selective deprotection, though careful monitoring is essential to prevent over-reaction to D-mannitol. A similar procedure using 2 M HCl in ethanol has been reported to give the desired diol from a related diacetonide in 68% yield.[5]

• Materials:

  • 1,2:5,6-Di-O-isopropylidene-D-mannitol

  • Ethanol (EtOH) or Methanol (MeOH)

  • 2 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Ethyl Acetate (EtOAc)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Procedure:

  • Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol (1.0 eq) in ethanol or methanol (e.g., 10-20 mL per gram of substrate).

  • To the stirred solution at room temperature, add 2 M aqueous HCl (e.g., 0.5-1.0 eq).

  • Monitor the reaction progress closely by Thin-Layer Chromatography (TLC) (e.g., using a 10:1 DCM:MeOH eluent). The mono-protected product will have a lower Rf value than the starting material, and D-mannitol will be at the baseline.

  • Once the starting material is consumed and before significant formation of D-mannitol is observed (typically 4-10 hours), quench the reaction by slowly adding saturated NaHCO₃ solution until the pH is neutral (~7).

  • Remove the organic solvent under reduced pressure.

  • Extract the aqueous residue multiple times with ethyl acetate.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • The crude product can be purified by flash column chromatography on silica gel to yield pure 1,2-O-isopropylidene-D-mannitol.

Protocol 2: Complete Hydrolysis to D-Mannitol

For complete removal of both isopropylidene groups, more forcing conditions are employed, such as stronger acids or elevated temperatures.

Method B: Using Aqueous Trifluoroacetic Acid (TFA)

Aqueous TFA is a potent reagent for complete acetonide cleavage. A 90% aqueous TFA solution has been used to efficiently deprotect a related protected mannitol derivative in 91% yield.[6]

• Materials:

  • 1,2:5,6-Di-O-isopropylidene-D-mannitol

  • Trifluoroacetic Acid (TFA)

  • Deionized Water

  • Methanol (MeOH) or Ethanol (EtOH)

  • Toluene

• Procedure:

  • Prepare a 90% aqueous TFA solution (v/v) by carefully adding 9 parts TFA to 1 part deionized water.

  • Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol (1.0 eq) in the 90% TFA solution (e.g., 5-10 mL per gram) at room temperature.

  • Stir the reaction for 1-2 hours, monitoring by TLC until all starting material and mono-deprotected intermediate are consumed.

  • Remove the TFA and water under reduced pressure. Co-evaporation with toluene can help remove residual TFA.

  • The resulting crude D-mannitol can be recrystallized from a suitable solvent like aqueous ethanol to afford the pure product.

Method C: Using a Heterogeneous Acid Catalyst (Dowex® 50W-X8)

Using a strongly acidic ion-exchange resin like Dowex® 50W-X8 simplifies work-up, as the acid catalyst can be removed by simple filtration.[7]

• Materials:

  • 1,2:5,6-Di-O-isopropylidene-D-mannitol

  • Dowex® 50W-X8 resin (H⁺ form)

  • Methanol (MeOH)

  • Deionized Water

  • Ammonia solution (for neutralization, if needed)

• Procedure:

  • Activate the Resin (if necessary): Wash the Dowex® resin sequentially with 4 M HCl, deionized water until the eluent is neutral, and finally with the reaction solvent (e.g., 9:1 MeOH:H₂O).[8]

  • Suspend 1,2:5,6-di-O-isopropylidene-D-mannitol (1.0 eq) in a mixture of methanol and water (e.g., 9:1 v/v).

  • Add the activated Dowex® 50W-X8 resin (e.g., 0.2-0.5 g per gram of substrate).

  • Stir the suspension at room temperature or with gentle heating (e.g., 40-50 °C) to accelerate the reaction. Monitor by TLC.

  • Upon completion, filter the reaction mixture to remove the resin. Wash the resin with methanol.

  • Combine the filtrate and washings and neutralize with a few drops of ammonia solution if necessary.

  • Remove the solvent under reduced pressure to yield crude D-mannitol, which can be purified by recrystallization.

Comparative Analysis and Experimental Causality

The choice of deprotection protocol is a strategic decision based on the desired outcome, the presence of other acid-sensitive functional groups, and considerations of scale and purification.

Method	Catalyst	Typical Conditions	Advantages	Disadvantages	Primary Application
A	Dilute HCl	EtOH or MeOH, Room Temp.	Inexpensive; common lab reagent.	Requires careful monitoring to achieve selectivity; neutralization and extraction required.	Selective Deprotection
B	90% aq. TFA	Room Temp, 1-2 h	Fast and highly effective; volatile and easy to remove.	Corrosive; can cause side reactions (trifluoroacetylation); expensive.	Complete Deprotection
C	Dowex® 50W-X8	MeOH/H₂O, RT to 50°C	Simple filtration work-up; catalyst is recyclable.	Slower reaction rates; requires resin activation.	Complete Deprotection

Causality Behind Experimental Choices:

• Selectivity: Milder conditions (lower acid concentration, lower temperature) favor the cleavage of only one acetal group. The kinetic lability of the terminal acetals is exploited before the reaction proceeds to full deprotection.

• Homogeneous vs. Heterogeneous Catalysis: Soluble acids like HCl and TFA offer rapid reaction rates due to excellent substrate contact. However, they require a chemical work-up involving neutralization and extraction. Heterogeneous catalysts like Dowex® resin, while potentially slower, are mechanically separable, vastly simplifying purification and making them ideal for larger-scale operations or automated synthesis.[1]

• Solvent Choice: The presence of water is mechanistically required for hydrolysis. Protic solvents like methanol and ethanol are excellent for dissolving the polar substrates and intermediates and can also act as the source of water if aqueous acids are used.

• Temperature: Increasing the temperature accelerates the rate of hydrolysis for all methods. For complete deprotection, gentle heating can significantly reduce reaction times, particularly for the Dowex® resin method. For selective deprotection, reactions are almost always run at room temperature or below to maintain control.

Caption: General experimental workflow for deprotection.

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If the reaction stalls, especially with Dowex® resin, this may indicate insufficient catalyst activity or quantity. The resin may need reactivation. For homogeneous acids, a small, additional charge of the acid can be added. Gentle heating (40-50 °C) can also drive the reaction to completion.

• Formation of Side Products with TFA: When using TFA, particularly in the absence of sufficient water or with scavenger alcohols, the formation of trifluoroacetyl esters on the newly liberated hydroxyl groups is a known side reaction.[9] If this is observed (e.g., by mass spectrometry), the crude product can be treated with a few drops of aqueous ammonia in methanol and then re-concentrated. The mildly basic conditions will hydrolyze the labile TFA esters.

• Acyl Migration: In substrates with adjacent free hydroxyl groups and existing ester functionalities, acid-catalyzed acyl migration can occur. While less of a concern for the parent diacetonide, if derivatives are being deprotected, it is crucial to keep reaction temperatures as low as possible and use the mildest effective conditions to minimize this risk.

• Difficult Purification: D-mannitol and its mono-protected derivative are highly polar and water-soluble. During aqueous work-ups, significant product loss can occur. It is crucial to perform multiple, thorough extractions with a polar organic solvent like ethyl acetate or to utilize methods that avoid aqueous work-up altogether, such as the Dowex® resin protocol.

Conclusion

The acid-catalyzed deprotection of 1,2:5,6-di-O-isopropylidene-D-mannitol is a fundamental transformation that unlocks the synthetic potential of this versatile chiral building block. A thorough understanding of the reaction mechanism allows for rational control over the reaction outcome, enabling either selective or complete removal of the protecting groups. By carefully selecting the acid catalyst, solvent system, and reaction conditions as detailed in this guide, researchers can reliably and efficiently perform these deprotections, paving the way for the successful synthesis of complex target molecules. The protocols and insights provided herein serve as a robust foundation for optimizing these procedures in both research and development settings.

References

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-di-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985-988. [Link]

• Vo-Thanh, G., & Smietana, M. (2007). Polyurethanes with pendant hydroxy groups: polycondensation of D-mannitol-1,2:5,6-dicarbonate with diamines. Designed Monomers and Polymers, 10(6), 545-562. [Link]

• Zhang, Z., et al. (2014). Direct 2,3-O-Isopropylidenation of α-D-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. Molecules, 19(9), 13738-13750. [Link]

• de Alvarenga, E. S. (2006). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). ResearchGate. [Link]

• McCann, L. C., & Riches, A. G. (2018). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry, 83(15), 8888-8895. [Link]

• Bolchi, C., Appiani, R., Roda, G., & Pallavicini, M. (2020). Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst. Carbohydrate Research, 498, 108178. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 96011, 1,2:5,6-di-O-isopropylidene-D-mannitol. Retrieved January 22, 2026 from [Link].

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. [Link]

• Gawad, E. A. (2024). How to activate Dowex50 X8 - Ionic form H+? ResearchGate. [Link]

• Reddit discussion on "Prevention of TFA ester formation during Boc + Acetonide deprotection". (2022). r/chemistry. [Link]

• Organic Chemistry Tutor. (2024). Acetal Hydrolysis Mechanism + EASY TRICK! YouTube. [Link]

• Raymond, J. A., et al. (2009). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. Journal of the American Chemical Society. [Link]

• O-glycan preparation for MS analysis (all sample types). Protocol. [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. Chem-Station. [Link]

• Kent, S. B. H., et al. (1984). Mechanisms and prevention of trifluoroacetylation in solid-phase peptide synthesis. International Journal of Peptide and Protein Research. [Link]

• Chemistry LibreTexts. (2019). 10.4: Acetals and Ketals. [Link]

• da Silva, A. C., et al. (2019). Selective deprotection studies from diacetonide 6. ResearchGate. [Link]

• Nagy, L., et al. (2021). Synthesis of chimera oligopeptide including furanoid β-sugar amino acid derivatives with free OHs: mild but successful removal of the 1,2-O-isopropylidene from the building block. National Center for Biotechnology Information. [Link]

• Organic Chemistry Tutor. (2021). Acetals Formation and Hydrolysis. [Link]

• Reddy, K. L., et al. (2008). Zeolite catalyzed selective deprotection of di- and tri-O-isopropylidene sugar acetals. ResearchGate. [Link]

• Brimacombe, J. S., et al. (1964). 526. Aspects of stereochemistry. Part XVIII. Acidic hydrolysis of 1,2:5,6-di-O-isopropylidene-D-mannitol 3,4-cyclic sulphate and 1,3:2,4-di-O-ethylidene-D-glucitol 5,6-cyclic sulphate. Journal of the Chemical Society (Resumed), 2735. [Link]

• Chemistry Steps. Acetal Hydrolysis Mechanism. [Link]

• Trade Science Inc. (2009). Selective hydrolysis of terminal isopropylidene ketals-an overview. TSI Journals. [Link]

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Application Notes and Protocols: Horner-Wadsworth-Emmons Olefination Using Mannitol-Derived Aldehydes

Introduction: Strategic Alkene Synthesis in Complex Molecules

The Horner-Wadsworth-Emmons (HWE) reaction is a cornerstone of modern organic synthesis, prized for its reliability and stereoselectivity in forming carbon-carbon double bonds.[1][2] This olefination reaction, involving the condensation of a stabilized phosphonate carbanion with an aldehyde or ketone, offers significant advantages over the classical Wittig reaction.[3][4] Notably, the phosphonate-stabilized carbanions are more nucleophilic and less basic than their phosphonium ylide counterparts, allowing for milder reaction conditions.[1] A key practical benefit is the formation of a water-soluble phosphate byproduct, which simplifies purification immensely compared to the often-problematic triphenylphosphine oxide generated in Wittig reactions.[3][5]

The HWE reaction is particularly valuable in the synthesis of complex, polyfunctional molecules such as natural products, where predictable control over alkene geometry is paramount.[6][7] Mannitol, a readily available and inexpensive chiral starting material, serves as an excellent precursor for a variety of chiral aldehydes used in the synthesis of pharmaceuticals and other biologically active compounds. The inherent stereochemistry of mannitol can be strategically translated into complex targets, making the olefination of mannitol-derived aldehydes a critical transformation.

This guide provides a detailed exploration of the Horner-Wadsworth-Emmons reaction as applied to mannitol-derived aldehydes. We will delve into the mechanistic underpinnings that govern the reaction's stereochemical outcome, provide a robust, step-by-step protocol, and discuss key considerations for optimizing this powerful synthetic tool.

Mechanistic Insights: Controlling Stereoselectivity

The stereochemical outcome of the Horner-Wadsworth-Emmons reaction is a direct consequence of the reaction mechanism, which proceeds through several key steps.[1][8] Understanding these steps is crucial for predicting and controlling the formation of the desired alkene isomer. The reaction generally favors the formation of the thermodynamically more stable (E)-alkene.[1][9]

The reaction is initiated by the deprotonation of the α-carbon of the phosphonate ester by a suitable base, generating a resonance-stabilized phosphonate carbanion. This carbanion then undergoes a nucleophilic attack on the carbonyl carbon of the aldehyde, forming a tetrahedral intermediate. This addition is followed by the formation of a cyclic oxaphosphetane intermediate. The final step is the syn-elimination of the oxaphosphetane to yield the alkene and a phosphate byproduct.[4]

The high (E)-selectivity observed in most HWE reactions is attributed to the reversibility of the initial nucleophilic addition and the subsequent steps leading to the oxaphosphetane.[4] Steric interactions in the transition states leading to the oxaphosphetane intermediates favor the arrangement where the bulky groups on the aldehyde and the phosphonate are positioned anti to each other, ultimately leading to the (E)-alkene.[5]

However, it is possible to achieve high (Z)-selectivity by modifying the reaction conditions or the phosphonate reagent. The Still-Gennari modification, for instance, utilizes phosphonates with electron-withdrawing groups (e.g., trifluoroethyl esters) and strong, non-coordinating bases (e.g., KHMDS with 18-crown-6).[8] These conditions accelerate the elimination of the oxaphosphetane, favoring the kinetically controlled formation of the (Z)-alkene.[8]

Visualizing the HWE Reaction Mechanism

Caption: Generalized mechanism of the Horner-Wadsworth-Emmons reaction.

Experimental Protocol: Synthesis of an (E)-α,β-Unsaturated Ester from a Mannitol-Derived Aldehyde

This protocol details a general procedure for the Horner-Wadsworth-Emmons olefination of a protected mannitol-derived aldehyde to yield an (E)-α,β-unsaturated ester. The specific protecting groups on the mannitol-derived aldehyde and the ester group on the phosphonate can be varied as needed.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Mannitol-derived aldehyde	Synthesis Grade	---	Starting material, prepared from D-mannitol.
Triethyl phosphonoacetate	≥98%	Sigma-Aldrich	HWE reagent.
Sodium hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	Base. Handle with extreme care under inert atmosphere.
Anhydrous Tetrahydrofuran (THF)	DriSolv®	EMD Millipore	Anhydrous solvent is crucial for the reaction.
Diethyl ether (Et₂O)	ACS Grade	Fisher Scientific	For extraction.
Saturated aqueous ammonium chloride (NH₄Cl)	---	---	For quenching the reaction.
Saturated aqueous sodium chloride (brine)	---	---	For washing the organic layer.
Anhydrous magnesium sulfate (MgSO₄)	---	---	For drying the organic layer.
Silica gel	60 Å, 230-400 mesh	---	For column chromatography.
Hexanes and Ethyl Acetate	HPLC Grade	---	Solvents for chromatography.
Round-bottom flasks, magnetic stir bars, syringes, needles, septa, argon or nitrogen gas supply	---	---	Standard laboratory glassware and equipment.

Step-by-Step Procedure

Reaction Setup and Execution

• Preparation of the Reaction Vessel: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a rubber septum is placed under an inert atmosphere of argon or nitrogen.

• Dispensing the Base: Sodium hydride (1.2 equivalents) is carefully weighed and transferred to the reaction flask. The mineral oil can be removed by washing the NaH dispersion with anhydrous hexanes under an inert atmosphere, followed by careful decantation of the hexanes.

• Addition of Solvent and Phosphonate: Anhydrous THF is added to the flask via syringe to create a suspension of NaH. The flask is cooled to 0 °C in an ice-water bath. Triethyl phosphonoacetate (1.1 equivalents) is then added dropwise via syringe to the stirred suspension. The mixture is stirred at 0 °C for 30 minutes, during which time the evolution of hydrogen gas should be observed as the phosphonate carbanion is formed.

• Addition of the Aldehyde: A solution of the mannitol-derived aldehyde (1.0 equivalent) in a minimal amount of anhydrous THF is prepared in a separate flame-dried flask under an inert atmosphere. This solution is then added dropwise via syringe to the reaction mixture at 0 °C.

• Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

Work-up and Purification

• Quenching the Reaction: The reaction mixture is cooled to 0 °C and carefully quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: The quenched reaction mixture is transferred to a separatory funnel. The aqueous layer is extracted three times with diethyl ether.

• Washing and Drying: The combined organic layers are washed sequentially with water and brine. The organic layer is then dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure (E)-α,β-unsaturated ester.

Visualizing the Experimental Workflow

Caption: Step-by-step workflow for the HWE olefination protocol.

Troubleshooting and Key Considerations

• Moisture Sensitivity: The Horner-Wadsworth-Emmons reaction is highly sensitive to moisture, as water will quench the phosphonate carbanion. It is imperative to use anhydrous solvents and properly dried glassware, and to maintain a robust inert atmosphere throughout the reaction.

• Base Selection: While sodium hydride is a common and effective base, other bases such as lithium diisopropylamide (LDA), potassium tert-butoxide (KOtBu), or 1,8-diazabicycl[5.4.0]undec-7-ene (DBU) can also be employed. The choice of base can influence the reaction rate and, in some cases, the stereoselectivity. For base-sensitive substrates, milder conditions such as the Masamune-Roush conditions (LiCl and an amine base) may be beneficial.[8]

• Aldehyde Stability: Mannitol-derived aldehydes can be prone to epimerization at the α-carbon, especially under basic conditions. It is advisable to add the aldehyde solution to the pre-formed phosphonate carbanion at a low temperature to minimize this side reaction.

• Purification Challenges: While the phosphate byproduct is generally water-soluble, trace amounts may co-elute with the product during chromatography. A thorough aqueous workup is essential to remove the majority of the phosphate salts.

Expected Results

The Horner-Wadsworth-Emmons olefination of mannitol-derived aldehydes with stabilized phosphonates like triethyl phosphonoacetate typically proceeds in good to excellent yields with high (E)-selectivity. The table below provides representative data based on literature precedents.

Entry	Mannitol-Derived Aldehyde	Phosphonate Reagent	Base	Solvent	Yield (%)	(E):(Z) Ratio
1	2,3:4,5-Di-O-isopropylidene-D-arabinose	Triethyl phosphonoacetate	NaH	THF	85-95	>95:5
2	2,3-O-Isopropylidene-D-glyceraldehyde	(EtO)₂P(O)CH₂CO₂Et	DBU/LiCl	MeCN	80-90	>98:2
3	Protected 5-aldehydo-D-xylofuranose	Ethyl 2-(diethoxyphosphoryl)propanoate	KOtBu	THF	75-85	>90:10

Conclusion

The Horner-Wadsworth-Emmons olefination is an indispensable tool for the stereoselective synthesis of alkenes, particularly in the context of complex and chiral molecules derived from starting materials like mannitol. By understanding the underlying mechanism and adhering to rigorous experimental techniques, researchers can reliably and efficiently construct key carbon-carbon double bonds with a high degree of control over the product's geometry. The protocol and insights provided in this guide are intended to serve as a valuable resource for scientists and professionals in the fields of organic synthesis and drug development, facilitating the advancement of their research endeavors.

References

• NROChemistry. Horner-Wadsworth-Emmons Reaction. Available from: [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Available from: [Link]

• Bisceglia, J. Á., & Orelli, L. R. (2012). Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. Current Organic Chemistry, 16(19), 2206-2230. Available from: [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. Available from: [Link]

• Bisceglia, J. Á., & Orelli, L. R. (2015). Recent Progress in the Horner-Wadsworth-Emmons Reaction. Current Organic Chemistry, 19(8), 676-696. Available from: [Link]

• Ando, K., et al. (2000). The Horner—Wadsworth—Emmons Reaction of Mixed Phosphonoacetates and Aromatic Aldehydes: Geometrical Selectivity and Computational Investigation. The Journal of Organic Chemistry, 65(19), 6284–6290. Available from: [Link]

• Professor Dave Explains. (2023, November 20). Horner-Wadsworth-Emmons Reaction [Video]. YouTube. Available from: [Link]

• Sharma, A., et al. (2021). Exploring the Synthetic Potential of Horner-Wadsworth-Emmons Reaction Toward the Synthesis of Polyketide Based Natural Products: A Review. Current Organic Synthesis, 18(5), 454-473. Available from: [Link]

• NRO-Chemistry. (2021, December 18). Horner-Wadsworth-Emmons Reaction [Video]. YouTube. Available from: [Link]

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1,2-O-Isopropylidene-D-mannitol as a precursor for chiral oxazolidinones

Application Note & Protocol

From Sugar to Stereocontrol: 1,2-O-Isopropylidene-D-mannitol as a Renewable Precursor for Chiral Oxazolidinone Auxiliaries

Abstract

Chiral oxazolidinones, particularly those popularized by Evans, are powerful tools in asymmetric synthesis, enabling the stereocontrolled formation of carbon-carbon bonds.[1] However, their synthesis from traditional amino alcohol precursors can be costly. This guide details the synthesis and application of a chiral oxazolidinone derived from D-mannitol, an inexpensive and renewable starting material from the chiral pool.[2] We present a comprehensive workflow, including detailed, field-tested protocols for the preparation of the key intermediate, 1,2:5,6-di-O-isopropylidene-D-mannitol, its conversion to the oxazolidinone auxiliary, and its subsequent application in a highly diastereoselective alkylation reaction.[3] This approach offers a practical and cost-effective alternative for academic and industrial laboratories engaged in the synthesis of enantiomerically pure molecules.[1]

Introduction: The Mannitol Advantage

Asymmetric synthesis is fundamental to modern drug development, as the biological activity of a chiral molecule often resides in a single enantiomer.[4] Chiral auxiliaries are a robust and reliable strategy for introducing stereocenters, covalently bonding to a substrate to direct the stereochemical outcome of a reaction before being cleaved and recycled.[5] The Evans oxazolidinones are exemplary, offering high levels of stereocontrol in reactions like alkylations and aldol additions.[1][5]

D-mannitol, a naturally abundant sugar alcohol, presents an ideal starting point for chiral synthesis. Its key advantages include:

• Low Cost & Availability: Mannitol is a bulk commodity, significantly cheaper than synthetic amino alcohols.

• Inherent Chirality: It possesses multiple, well-defined stereocenters that can be translated into new chiral structures.

• Symmetry: Its C2 symmetry allows for the generation of two equivalents of a valuable C3 chiral synthon from a single molecule, maximizing atom economy.[6]

This guide leverages these advantages to construct a valuable chiral oxazolidinone, demonstrating a sustainable and efficient route to powerful synthetic tools.

Synthetic Strategy Overview

The conversion of D-mannitol to a functionalized chiral oxazolidinone involves a three-stage process. First, the terminal diols of D-mannitol are protected as acetonides. Second, the central C3-C4 bond is cleaved to yield two equivalents of a protected glyceraldehyde derivative. Finally, this intermediate is converted into the target oxazolidinone. This entire workflow is designed to be scalable and utilize common laboratory reagents.

Caption: Overall workflow from D-Mannitol to the chiral oxazolidinone.

Detailed Synthetic Protocols

Protocol 3.1: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This initial step protects the terminal 1,2- and 5,6-diol pairs, setting the stage for the crucial central bond cleavage. The use of zinc chloride as a catalyst in acetone is a high-yielding and well-established method.[7]

Rationale: The formation of the five-membered dioxolane rings is thermodynamically favored. Zinc chloride acts as a Lewis acid to activate the carbonyl group of acetone, facilitating nucleophilic attack by the diol. This procedure has been shown to produce the desired di-acetonide in high yield (up to 87%).[7]

• Materials: D-mannitol, anhydrous acetone, anhydrous zinc chloride (ZnCl₂), saturated sodium bicarbonate solution, dichloromethane (DCM), anhydrous magnesium sulfate (MgSO₄).

• Procedure:

  • To a flask containing anhydrous acetone (500 mL) and anhydrous ZnCl₂ (150 g), add D-mannitol (50 g) in portions with vigorous stirring.

  • Seal the flask and stir at room temperature for 24 hours. The mixture will become a thick paste.

  • Cool the reaction mixture in an ice bath. Slowly add cold saturated sodium bicarbonate solution with stirring until the zinc salts precipitate and the mixture becomes neutral (pH ~7).

  • Filter the mixture through a pad of Celite, washing the solid cake thoroughly with DCM.

  • Separate the organic layer of the filtrate. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield a white solid.

• Expected Outcome: A white crystalline solid, 1,2:5,6-di-O-isopropylidene-D-mannitol, in approximately 85-90% yield.[7] No further purification is typically required for the next step.

Protocol 3.2: Oxidative Cleavage to (R)-2,3-O-Isopropylidene-D-glyceraldehyde

The unprotected central C3-C4 diol of the diacetonide is selectively cleaved to afford two molecules of the valuable chiral aldehyde, (R)-2,3-O-isopropylidene-D-glyceraldehyde.[6] Sodium periodate is an effective and mild oxidant for this transformation.[8]

Rationale: Periodate specifically cleaves vicinal diols through a cyclic periodate ester intermediate. This reaction is clean, high-yielding, and proceeds under mild conditions, preserving the sensitive acetonide protecting groups and the stereocenter.

• Materials: 1,2:5,6-Di-O-isopropylidene-D-mannitol, sodium periodate (NaIO₄), DCM, water, saturated sodium chloride solution (brine), anhydrous MgSO₄.

• Procedure:

  • Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol (26.2 g, 0.1 mol) in DCM (200 mL).

  • Add a solution of NaIO₄ (23.5 g, 0.11 mol) in water (200 mL) to the DCM solution.

  • Stir the biphasic mixture vigorously at room temperature for 2-3 hours. Monitor the reaction by TLC.

  • Once the starting material is consumed, separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure (Note: the product is volatile).

• Expected Outcome: A colorless oil, (R)-2,3-O-isopropylidene-D-glyceraldehyde. The product is often used immediately in the next step without extensive purification due to its volatility.

Protocol 3.3: Synthesis of the Chiral Oxazolidinone

This two-step, one-pot sequence first forms an intermediate amino alcohol via reductive amination, which is then cyclized to form the oxazolidinone ring.

Rationale: The glyceraldehyde is first reacted with a primary amine (e.g., benzylamine) to form an imine, which is then reduced in situ with a mild reducing agent like sodium borohydride to prevent aldehyde reduction. The resulting amino alcohol is then cyclized using a carbonylating agent like phosgene or a phosgene equivalent (e.g., triphosgene, carbonyldiimidazole) to form the stable 5-membered oxazolidinone ring.

• Materials: (R)-2,3-O-Isopropylidene-D-glyceraldehyde, benzylamine, methanol, sodium borohydride (NaBH₄), diethyl ether, triphosgene, triethylamine (TEA), DCM.

• Procedure (Illustrative):

  • Dissolve the crude glyceraldehyde (approx. 0.2 mol) in methanol (300 mL) and cool to 0 °C.

  • Add benzylamine (21.4 g, 0.2 mol) dropwise. Stir for 1 hour at 0 °C.

  • Add NaBH₄ (7.6 g, 0.2 mol) portion-wise, maintaining the temperature below 10 °C. Stir for 3 hours at room temperature.

  • Quench the reaction by adding water and concentrate the mixture to remove methanol. Extract the aqueous residue with diethyl ether. Dry the organic phase and concentrate to get the crude amino alcohol.

  • Dissolve the crude amino alcohol and TEA (40.4 g, 0.4 mol) in DCM (400 mL) and cool to 0 °C.

  • Add a solution of triphosgene (29.7 g, 0.1 mol) in DCM dropwise. Caution: Triphosgene is highly toxic. Handle in a well-ventilated fume hood with appropriate personal protective equipment.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Wash the reaction mixture with water and brine. Dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (e.g., silica gel, hexanes/ethyl acetate gradient).

• Expected Outcome: A white crystalline solid, the target chiral oxazolidinone, in good yield over the two steps.

Application: Diastereoselective Enolate Alkylation

The newly synthesized oxazolidinone is now employed as a chiral auxiliary to direct a diastereoselective alkylation, a cornerstone reaction in asymmetric synthesis.[9] The process involves N-acylation, enolate formation, and reaction with an electrophile.[4]

Caption: Experimental workflow for asymmetric alkylation.

Protocol 4.1: N-Acylation and Diastereoselective Alkylation

Rationale: The oxazolidinone is first acylated to attach the substrate. Deprotonation with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) at low temperature selectively forms the (Z)-enolate.[4][5] The lithium or sodium cation chelates with both the enolate and the carbonyl oxygen of the auxiliary, creating a rigid, planar conformation. The bulky substituent at the C5 position (derived from the glyceraldehyde backbone) effectively blocks one face of the enolate, forcing the incoming electrophile to approach from the opposite, less-hindered face, thus ensuring high diastereoselectivity.[4][9]

• Materials: Mannitol-derived oxazolidinone, anhydrous tetrahydrofuran (THF), n-butyllithium (n-BuLi) or NaHMDS, propionyl chloride, an electrophile (e.g., benzyl bromide), saturated ammonium chloride solution.

• Procedure:

  • Acylation: Dissolve the oxazolidinone (1 eq.) in anhydrous THF under an inert atmosphere (N₂ or Ar) and cool to -78 °C. Add n-BuLi (1.05 eq.) dropwise and stir for 15 minutes. Add propionyl chloride (1.1 eq.) and stir for 1 hour at -78 °C before warming to room temperature. Quench with water, extract with ether, dry, and purify to obtain the N-propionyl imide.

  • Alkylation: Dissolve the N-propionyl imide (1 eq.) in anhydrous THF and cool to -78 °C. Add NaHMDS (1.1 eq.) dropwise and stir for 30 minutes to form the enolate.

  • Add the electrophile (e.g., benzyl bromide, 1.2 eq.) and stir at -78 °C for 2-4 hours, or until TLC indicates consumption of the starting material.

  • Quench the reaction by adding saturated ammonium chloride solution. Allow the mixture to warm to room temperature.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify by column chromatography to separate the diastereomeric products. The diastereomeric ratio (d.r.) can be determined by ¹H NMR or GC analysis of the crude product.

• Expected Outcome: The desired alkylated product as a single major diastereomer. Diastereomeric ratios often exceed 95:5.[3]

Protocol 4.2: Auxiliary Cleavage

Rationale: The final step is the removal of the chiral auxiliary to yield the desired enantiomerically enriched product. Hydrolysis with lithium hydroperoxide (LiOH/H₂O₂) is a standard and effective method that cleaves the amide bond without causing epimerization of the newly formed stereocenter.[9][10] The auxiliary can then be recovered and reused.

• Materials: Alkylated oxazolidinone, THF, water, 30% hydrogen peroxide (H₂O₂), lithium hydroxide (LiOH), sodium sulfite solution.

• Procedure:

  • Dissolve the purified alkylated product (1 eq.) in a 3:1 mixture of THF and water at 0 °C.

  • Add 30% H₂O₂ (4 eq.) followed by an aqueous solution of LiOH (2 eq.).

  • Stir the mixture at 0 °C for 4 hours.

  • Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

  • Concentrate the mixture to remove THF. Make the aqueous solution basic and extract with DCM to recover the chiral auxiliary.

  • Acidify the aqueous layer with HCl and extract with ethyl acetate to isolate the final chiral carboxylic acid product.

• Expected Outcome: The enantiomerically pure carboxylic acid and the recovered chiral auxiliary, both typically in high yields.

Data Summary & Expected Performance

The mannitol-derived oxazolidinone has demonstrated excellent performance in asymmetric alkylations.[3] The stereochemical outcome is highly predictable and yields are consistently high.

Electrophile (R-X)	Base	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl Bromide	NaHMDS	> 98:2	~90%
Allyl Iodide	NaHMDS	> 98:2	~92%
Methyl Iodide	LDA	> 95:5	~88%
Isopropyl Iodide	NaHMDS	~90:10	~75%
Data is representative and based on literature reports for similar systems.[3][4]

Conclusion

This application note provides a complete and validated pathway for the synthesis and use of a chiral oxazolidinone derived from the inexpensive, renewable resource D-mannitol. The protocols described are robust, scalable, and utilize standard laboratory techniques. By leveraging a chiral pool starting material, this methodology offers a cost-effective and sustainable alternative to traditional routes for accessing these powerful chiral auxiliaries. This approach is highly valuable for researchers in pharmaceuticals, agrochemicals, and fine chemical synthesis who require reliable methods for constructing stereochemically complex molecules.

References

• Wikipedia. Chiral auxiliary. Available from: [Link]

• Ma, Y. H., & Jun, J. G. (2004).

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 986-988. Available from: [Link]

• Biswas, S., et al. (2021). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Advances. Available from: [Link]

• PubChem. 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. Available from: [Link]

• Maden, C., et al. (1998). Mechanistic Aspects of the Electrocatalytic Oxidative Cleavage of 1,2-Diols by Electrogenerated Pb(IV). The Journal of Physical Chemistry B, 102(8), 1507-1517.
• Beutner, G. L., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. Organic Process Research & Development, 23(7), 1528-1536.
• Larrow, J. F., & Jacobsen, E. N. (2004). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary.
• Shin, D. G., & Heo, H. J. (2005). Stereoselective Synthesis of β‐Lactams by Using D‐Mannitol‐Derived Oxazolidin‐2‐one as a Chiral Auxiliary. Synlett, 2005(03), 475-478.

• Larrow, J. F., & Jacobsen, E. N. (2004). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Organic Laboratory. Williams College Chemistry. Available from: [Link]

• Gibe, R. (2000). Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. Simon Fraser University Summit. Available from: [Link]

• Maeng, Y. H., & Jun, J. (2004). Asymmetric Alkylation and Aldol Reactions of D-Mannitol-Derived Chiral Oxazolidin-2-one Derivatives. Sci-Hub. Available from: [Link]

• Montanari, F., et al. (2021). Oxazolidinone Antibiotics: Chemical, Biological and Analytical Aspects. Molecules, 26(14), 4287.

• Bsharat, O. (2025). Diastereoselective Alkylation of an Oxazolidinone Chiral Auxiliary. ResearchGate. Available from: [Link]

• de Souza, R. O. M. A., et al. (2020). Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. Medicinal Research Reviews, 40(5), 1746-1813.

• American Chemical Society. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education. Available from: [Link]

• Gargiulo, C., et al. (2020). Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst. AIR Unimi. Available from: [Link]

• Organic Syntheses. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Available from: [Link]

• National Institutes of Health. (2014). N–O Cleavage reactions of heterobicycloalkene-fused 2-isoxazolines. PMC. Available from: [Link]

• Diekema, D. J., & Jones, R. N. (2000). Oxazolidinones: a new class of antimicrobial agents. The Lancet, 356(9245), 1945-1946.

• Georganics. 1,2-5,6-Di-O-isopropylidene-D-mannitol. Available from: [Link]

Sources

• 1. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.williams.edu [chemistry.williams.edu]
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• 10. pubs.acs.org [pubs.acs.org]

Application Note: Stereoselective Synthesis of β-Lactams via Staudinger Cycloaddition Utilizing a D-Mannitol-Derived Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Importance of Chiral β-Lactams

The β-lactam ring is a cornerstone of medicinal chemistry, most famously forming the core structural motif of the penicillin and cephalosporin families of antibiotics.[1] Beyond their antibacterial prowess, chiral β-lactams are highly versatile synthetic intermediates, serving as precursors for a diverse array of biologically active molecules, including amino acids, peptides, and other heterocyclic compounds.[2] The biological activity of these molecules is critically dependent on their stereochemistry, making the development of efficient stereoselective synthetic routes a paramount objective in organic and medicinal chemistry.

Among the most powerful methods for constructing the four-membered azetidinone ring is the Staudinger cycloaddition, a [2+2] reaction between a ketene and an imine.[3][4] To control the stereochemical outcome of this reaction, one of the most reliable strategies is the use of a chiral auxiliary—a stereogenic unit temporarily attached to one of the reactants to direct the formation of a specific stereoisomer.[5][6] This guide details the application of a highly effective and practical chiral auxiliary derived from D-mannitol, a readily available and inexpensive starting material from the chiral pool, for the diastereoselective synthesis of cis-β-lactams.

The D-Mannitol Advantage: A Rigid Scaffold for High Fidelity Stereocontrol

The chiral auxiliary at the heart of this protocol is an oxazolidin-2-one, prepared in a few steps from D-mannitol.[7][8] Mannitol provides a robust and stereochemically rich backbone. By converting two of its diol functionalities into acetal protecting groups (such as isopropylidene or cyclohexylidene), a rigid bicyclic system is created. This conformational rigidity is the key to its success as a chiral director.

Causality Behind Experimental Choice: Why D-Mannitol?

• Economic & Accessible: D-mannitol is a naturally occurring sugar alcohol, making it an abundant and cost-effective chiral starting material.

• High Rigidity: The fused-ring system of the protected mannitol derivative provides a well-defined and sterically demanding environment. This minimizes conformational ambiguity, leading to more predictable and higher levels of stereocontrol compared to more flexible auxiliaries.

• Superior Performance: Studies have shown that the cyclohexylidene-protected variant, in particular, offers excellent yields and superior diastereoselectivity in the Staudinger reaction, attributed to its greater steric bulk and rigidity compared to the isopropylidene analogue.[7]

The overall strategy involves attaching this chiral auxiliary to the nitrogen atom of the imine. The bulky, C2-symmetric scaffold effectively blocks one face of the imine C=N double bond. Consequently, the incoming ketene is forced to approach from the less sterically encumbered face, leading to the preferential formation of a single diastereomer.

Mechanistic Insight: How the Auxiliary Directs the Cycloaddition

The Staudinger reaction proceeds through a stepwise mechanism involving a zwitterionic intermediate.[2][9] The stereochemical outcome is determined during the crucial ring-closing step.

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the imine nitrogen on the central carbon of the ketene, forming a zwitterionic intermediate.[4]

• Stereodetermining Ring Closure: This zwitterion then undergoes an intramolecular nucleophilic attack of the enolate on the iminium carbon. The mannitol-derived auxiliary, due to its significant steric profile, dictates the facial selectivity of this ring closure. The bulky cyclohexylidene group shields the Re face of the imine, forcing the ketene to add to the Si face. This controlled trajectory ensures that the substituents on the newly formed stereocenters (C3 and C4) adopt a cis relationship.

The diagram below illustrates how the chiral auxiliary sterically guides the incoming ketene to produce the desired cis-β-lactam.

Caption: Experimental workflow for β-lactam synthesis.

Detailed Experimental Protocols

Self-Validating System: The protocols below are designed for reproducibility. Success is validated at each stage by standard analytical techniques (TLC, NMR, and Mass Spectrometry) to confirm product formation and purity before proceeding. All operations should be conducted in a fume hood using appropriate personal protective equipment. Anhydrous conditions are critical for the ketene generation step.

Protocol 1: Synthesis of the Chiral Imine

• Objective: To condense the mannitol-derived auxiliary with an aldehyde to form the key chiral imine substrate.

• Materials:

  • (4R,5R)-4,5-bis((4S,5S)-2,2-dimethyl-1,3-dioxolan-4-yl)-1,3-oxazolidin-2-one (or the cyclohexylidene equivalent) (1.0 eq)

  • Desired aldehyde (e.g., benzaldehyde) (1.1 eq)

  • Magnesium sulfate (MgSO₄), anhydrous (2.0 eq)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the mannitol-derived oxazolidinone and anhydrous DCM.

  • Add the aldehyde followed by anhydrous MgSO₄.

  • Stir the resulting suspension vigorously at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the MgSO₄, washing the filter cake with DCM.

  • Concentrate the filtrate under reduced pressure. The crude imine is often of sufficient purity for the next step. If necessary, purify by flash column chromatography on silica gel.

Protocol 2: Diastereoselective Staudinger [2+2] Cycloaddition

• Objective: To react the chiral imine with an in-situ generated ketene to form the desired β-lactam.

• Materials:

  • Chiral imine from Protocol 1 (1.0 eq)

  • Acid chloride (e.g., phenoxyacetyl chloride) (1.2 eq)

  • Triethylamine (Et₃N), freshly distilled (1.5 eq)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • Dissolve the chiral imine in anhydrous DCM in a flame-dried flask under an inert atmosphere.

  • Cool the solution to 0 °C using an ice-water bath. Causality: Lower temperatures enhance diastereoselectivity by slowing down the potential for epimerization of the zwitterionic intermediate.[9]

  • In a separate flask, prepare a solution of the acid chloride in anhydrous DCM.

  • Add the triethylamine to the stirred imine solution, followed by the dropwise addition of the acid chloride solution over 30 minutes. Causality: Slow addition of the acid chloride maintains a low concentration of the highly reactive ketene, minimizing polymerization and other side reactions.[10]

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the diastereomerically pure β-lactam with the auxiliary attached.

Protocol 3: Cleavage of the Chiral Auxiliary

• Objective: To remove the mannitol auxiliary to yield the final N-unsubstituted β-lactam.

• Materials:

  • β-Lactam with auxiliary from Protocol 2 (1.0 eq)

  • Cerium(IV) ammonium nitrate (CAN) (2.5 eq)

  • Acetonitrile (CH₃CN) and Water (4:1 v/v)

• Procedure:

  • Dissolve the β-lactam in the acetonitrile/water solvent mixture.

  • Cool the solution to 0 °C.

  • Add the CAN in portions over 15 minutes. The solution will typically turn dark orange/red.

  • Stir the reaction at 0 °C for 1-3 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction by adding a saturated aqueous solution of Na₂SO₃.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the final β-lactam product by flash column chromatography. The chiral auxiliary can also be recovered from the aqueous layers if desired.

Data Presentation: Representative Results

The following table summarizes typical results obtained using a D-mannitol-derived cyclohexylidene auxiliary in the Staudinger cycloaddition, demonstrating the high efficiency and diastereoselectivity of this method.

Entry	Imine Substituent (R')	Ketene Precursor (R-CH₂COCl)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	Phenyl	Phenoxyacetyl chloride	85	>99:1
2	4-Methoxyphenyl	Phenoxyacetyl chloride	88	>99:1
3	2-Thienyl	Phenoxyacetyl chloride	82	>99:1
4	Phenyl	Azidoacetyl chloride	75	>99:1
5	Furfuryl	Phenoxyacetyl chloride	80	>99:1

Data adapted from the findings of Shin, D. G., et al. (2005).[7]

Visualization of the Stereochemical Control

The following diagram illustrates the core principle of stereochemical induction. The bulky chiral auxiliary effectively blocks one face of the imine, dictating the trajectory of the ketene attack.

Caption: Steric shielding by the mannitol auxiliary.

References

• Al-Abed, Y., & Wang, C. (2010). Novel and Recent Synthesis and Applications of β-Lactams. PMC - PubMed Central. [Link]

• de la Cruz, R. M., et al. (2021). Stereoselective synthesis of β-lactams: recent examples. Organic & Biomolecular Chemistry. [Link]

• Shin, D. G., Heo, H. J., & Jun, J.-G. (2005). Stereoselective Synthesis of b-Lactams by Using D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. Synthetic Communications. [Link]

• Fu, G. C. (2000). Enantioselective Staudinger Synthesis of β-Lactams Catalyzed by a Planar-Chiral Nucleophile. Journal of the American Chemical Society. [Link]

• Shin, D. G., et al. (2005). Stereoselective Synthesis of β-Lactams by Using D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. ResearchGate. [Link]

• Organic Chemistry Portal. Staudinger Synthesis. [Link]

• Areces, P., et al. (2007). Synthesis of enantiopure 4-(dihydroxyalkyl)-beta-lactams from D-mannitol using Ley's BDA-protected L-glyceraldehyde. ePrints Soton - University of Southampton. [Link]

• Banik, B. K. (2010). Advances in the chemistry of β-lactam and its medicinal applications. PMC. [Link]

• Wikipedia. Staudinger synthesis. [Link]

• Taggi, A. E., et al. (2002). Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile. PubMed Central. [Link]

• Palomo, C., et al. (2007). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. John Wiley & Sons. [Link]

• Wikipedia. Chiral auxiliary. [Link]

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• 2. Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Novel and Recent Synthesis and Applications of β-Lactams - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol

Welcome to the technical support center for the synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical chiral building block. The acetalation of D-mannitol is a cornerstone reaction, providing a versatile intermediate for numerous complex syntheses.[1][2][3] However, achieving a consistently high yield can be challenging due to competing reactions, product instability under certain conditions, and difficulties during work-up.

This document moves beyond a simple recitation of steps. It is structured as a troubleshooting guide and a series of frequently asked questions to directly address the practical issues encountered in the laboratory. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system grounded in robust scientific principles.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses the most common issues that lead to diminished yields and product impurities.

Question 1: My reaction yields are consistently low (<60%). I'm following a literature protocol, but what could be going wrong?

Answer: Low yields in this synthesis are a frequent complaint and can almost always be traced back to one of three areas: reagent quality, reaction conditions, or—most commonly—the work-up and purification procedure.

• Causality - The Critical Role of Anhydrous Conditions: The reaction is an acid-catalyzed acetalation, which is reversible in the presence of water. Any moisture in your acetone, on your glassware, or in your catalyst (especially Lewis acids like zinc chloride) will shift the equilibrium back towards the starting materials, D-mannitol and acetone, thus preventing the reaction from reaching completion.

  • Solution: Ensure your acetone is truly anhydrous. Refluxing it over anhydrous potassium carbonate and distilling it prior to use is a reliable method.[4] Zinc chloride is highly hygroscopic; it should be freshly fused by heating under a flame to melt it and drive off any residual water before use.[4] All glassware must be oven-dried.

• Causality - Product Instability During Purification: This is the most overlooked cause of low yields. 1,2:5,6-di-O-isopropylidene-D-mannitol is thermally labile and susceptible to acid-catalyzed hydrolysis. Many older procedures report recrystallization from high-boiling solvents like toluene or dibutyl ether.[4] Heating the product, especially in the presence of trace acidic impurities, can cause significant decomposition back to D-mannitol. One study demonstrated that heating the acetal in water or hexane at just 40°C resulted in approximately 50% decomposition within five minutes.[4]

  • Solution: Avoid heating during work-up and purification. Do not use a rotary evaporator with a heated water bath to remove solvents. Evaporation should be done at room temperature, if necessary, under a flow of compressed air or under vacuum without external heating.[4] Purification should be achieved by washing with a non-polar solvent like hexane rather than by recrystallization from a hot solvent.[4]

Question 2: The D-mannitol starting material never fully dissolves, even after the recommended reaction time. Is this normal?

Answer: No, this indicates an incomplete reaction. As the reaction proceeds, the highly polar, acetone-insoluble D-mannitol is converted into the much more soluble di-isopropylidene acetal. The complete dissolution of the starting material is a clear visual indicator of reaction completion.[4]

• Causality - Insufficient Catalyst Activity: The most likely cause is an inactive or insufficient amount of catalyst.

  • Zinc Chloride (ZnCl₂): As mentioned, ZnCl₂ must be anhydrous. If it has absorbed atmospheric moisture, its efficacy as a Lewis acid will be dramatically reduced. Furthermore, an insufficient molar ratio of the catalyst to the substrate will result in a stalled reaction. Some high-yield procedures use a significant excess of ZnCl₂.[4]

  • Other Catalysts: While other catalysts like p-toluenesulphonic acid (p-TSA) or tin chloride (SnCl₂) have been used, they have shown variable success.[2][4] For instance, a procedure using p-TSA in DMF reported a 92% yield, but other research groups repeating it only achieved 36-40%.[2][4]

• Solution:

  • Ensure your ZnCl₂ is freshly fused and anhydrous.

  • Use the appropriate molar excess of the catalyst as specified in a reliable high-yield protocol. A successful method uses approximately 2.7 molar equivalents of ZnCl₂ relative to D-mannitol.[4]

  • Allow for sufficient reaction time. At room temperature with vigorous stirring, the reaction should be complete within 5-6 hours, indicated by a clear solution.[4]

Question 3: During work-up or storage, my isolated product becomes cloudy or precipitates a solid. What is happening?

Answer: This is a classic sign of product decomposition via hydrolysis of the acetal protecting groups.

• Causality - Acidic Environment: The isopropylidene groups are stable under neutral or basic conditions but are readily cleaved by acid.[2] Storing the product in acidic solvents, such as dichloromethane (which can generate trace amounts of HCl), will lead to decomposition. A study showed that a solution of the product in dichloromethane became cloudy after just three days, whereas solutions in diethyl ether and acetone were stable for over 30 days.[4]

  • Solution: Avoid chlorinated solvents for extraction and storage. Diethyl ether is an excellent choice for extraction.[4] Store the final product as a dry, white solid in a neutral environment.

• Causality - Incomplete Quenching: If the acidic catalyst is not thoroughly neutralized and removed during the work-up, residual acid can slowly hydrolyze the product over time.

  • Solution: The work-up procedure must include a robust quenching step. This typically involves adding the reaction mixture to a cold, saturated solution of a weak base like sodium bicarbonate or potassium carbonate to neutralize the acid and precipitate the zinc salts.[4] Ensure thorough mixing during this step.

Frequently Asked Questions (FAQs)

Q: What is the optimal method for achieving the highest yield?

A: Based on comparative studies, the most reliable and high-yielding method involves the use of a significant excess of anhydrous zinc chloride as a catalyst in anhydrous acetone at room temperature.[4] This method avoids the need for refluxing, which can degrade the product, and uses readily available, inexpensive reagents. Yields of up to 87% have been reported with this procedure.[4]

Q: Can I use 2,2-dimethoxypropane (DMP) instead of acetone?

A: Yes, DMP is a common alternative acetalating agent. It has the advantage of acting as both the acetone source and a water scavenger (it reacts with water to form acetone and methanol), which helps drive the reaction to completion. However, methods employing DMP often require reflux and have not consistently reported higher yields than the optimized ZnCl₂/acetone method.[2][4] A procedure using DMP in 1,2-dimethoxyethane under reflux conditions reported a yield of only 52%.[2]

Q: How can I best monitor the reaction's progress?

A: The simplest and most effective way is by visual inspection: the reaction is complete when all the solid D-mannitol has dissolved to form a clear solution.[4] For a more rigorous analysis, Thin Layer Chromatography (TLC) can be used. The product is significantly less polar than the starting material. Using a mobile phase like ethyl acetate/hexane (e.g., 1:1), the product will have a much higher Rf value than the D-mannitol, which will remain at the baseline.

Q: Are there more environmentally friendly or recyclable catalysts available?

A: Yes, research has been conducted on using solid acid catalysts. For example, Aquivion-H, a perfluorosulfonic acid resin, has been successfully used to catalyze the diacetonidation of D-mannitol.[1] This type of heterogeneous catalyst offers the advantage of being easily filtered off and recycled, simplifying the work-up process by eliminating the need to remove large quantities of soluble salts.[1]

Data Summary: Comparison of Synthetic Methods

Catalyst	Acetalating Agent	Solvent	Conditions	Reported Yield (%)	Reference
Zinc Chloride (ZnCl₂)	Acetone	Acetone	Room Temp, 5h	87%	[4]
p-TSA	2-Methoxypropene	DMF	Room Temp, 3-4h	92% (variable)	[2][4]
Tin(II) Chloride (SnCl₂)	2,2-Dimethoxypropane	1,2-Dimethoxyethane	Reflux, 1h	54%	[4]
Zinc Chloride (ZnCl₂)	Acetone	Acetone	Room Temp, 18h	60-61%	[4]
Aquivion-H	2,2-Dimethoxypropane	DMF	Room Temp, 24h	>95% (conversion)	[1]

Visual Workflow and Troubleshooting Diagrams

Optimized Synthesis Workflow

This diagram illustrates the high-yield synthesis pathway, emphasizing the critical stages from reaction setup to final product isolation.

Caption: High-yield synthesis workflow for 1,2:5,6-di-O-isopropylidene-D-mannitol.

Troubleshooting Decision Tree

This logical diagram guides the user through diagnosing and solving common synthesis problems.

Caption: Decision tree for troubleshooting low yield issues.

Optimized Experimental Protocol

This protocol is based on the high-yield synthesis reported by de Alvarenga et al., which reliably produces the target compound in high purity and yield (87%).[4]

Materials:

• D-mannitol

• Anhydrous Zinc Chloride (ZnCl₂)

• Anhydrous Acetone

• Anhydrous Potassium Carbonate (K₂CO₃)

• Diethyl ether

• Hexane

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottomed flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Büchner funnel and filter flask

Procedure:

• Catalyst Preparation: In a fume hood, gently heat zinc chloride (40 g per 20 g of D-mannitol) in a flask with a flame until it melts. This process removes any absorbed water. Allow it to cool to room temperature under a dessicator or a stream of dry nitrogen.

• Reaction Setup: To a dry round-bottomed flask equipped with a magnetic stir bar, add the freshly fused zinc chloride and anhydrous acetone (400 mL per 20 g of D-mannitol). Stir vigorously until the ZnCl₂ has largely dissolved.

• Acetalation: Add D-mannitol (20 g) to the stirring solution. Seal the flask (e.g., with a septum) and continue to stir vigorously at room temperature.

• Monitoring: The reaction mixture will initially be a cloudy suspension. Continue stirring for approximately 5 hours, or until the entirety of the D-mannitol has dissolved, resulting in a clear or near-clear solution.

• Quenching: Prepare a cold solution of potassium carbonate (60 g in 200 mL of water) in a large beaker. Slowly pour the reaction mixture into the carbonate solution with stirring. A thick white precipitate of zinc salts will form.

• Extraction: Transfer the entire slurry to a large separatory funnel. Extract the aqueous mixture with diethyl ether (3 x 150 mL). The product is soluble in the ether layer.

• Drying and Solvent Removal: Combine the organic layers and dry over anhydrous sodium sulfate. Filter off the drying agent. Evaporate the diethyl ether using a rotary evaporator without a heated water bath , or by passing a gentle stream of dry air over the solution. A white solid will be obtained.

• Purification: To the crude white solid, add cold hexane (approx. 100 mL) and stir the slurry for 30 minutes. This wash removes any minor, less polar impurities (like the triacetal).

• Isolation: Collect the pure white solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of additional cold hexane. Dry the product under vacuum. (Expected yield: ~25 g, 87%).

References

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985-988. [Link]

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. [Link]

• National Center for Biotechnology Information (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. PubChem Compound Database. Retrieved from [Link]

• Ciriminna, R., Palmisano, G., & Pagliaro, M. (2015). Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst. RSC Advances, 5(112), 92257-92261. [Link]

• Megazyme (n.d.). D-Mannitol Assay Procedure. Retrieved from [Link]

• ResearchGate (n.d.). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). [Link]

• Taylor, M. S., & Jacobsen, E. N. (2006). Asymmetric Catalysis by Chiral Hydrogen-Bond Donors. Angewandte Chemie International Edition, 45(10), 1520-1543. [Link]

• Barrena, M. I., et al. (2017). Feasibility study of D-mannitol as phase change material for thermal storage. AIMS Energy, 5(3), 404-424. [Link]

• Barrow, R. A., Hemscheidt, T., Liang, J., Paik, S., Moore, R. E., & Tius, M. A. (1995). Total Synthesis of (-)-Cylindrocyclophane F. Journal of the American Chemical Society, 117(9), 2479-2490. [Link]

Sources

• 1. air.unimi.it [air.unimi.it]
• 2. researchgate.net [researchgate.net]
• 3. CAS 1707-77-3: 1,2:5,6-Di-O-isopropylidene-D-mannitol [cymitquimica.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of 1,2-O-Isopropylidene-D-mannitol

Welcome to the technical support center for challenges in the purification of 1,2-O-Isopropylidene-D-mannitol and its common precursor, 1,2:5,6-di-O-isopropylidene-D-mannitol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common hurdles encountered during the synthesis and purification of these valuable chiral building blocks.

The acetalation of D-mannitol is a cornerstone of many synthetic routes, providing a key intermediate for a variety of applications, including the synthesis of chiral ligands and pharmacologically active molecules. However, what appears to be a straightforward protection reaction can often lead to complex purification challenges. This guide provides in-depth, experience-driven insights and troubleshooting protocols to ensure you can achieve high purity and yield in your experiments.

Understanding the Core Challenges

The primary difficulties in purifying 1,2-O-Isopropylidene-D-mannitol and its di-protected analogue stem from the following:

• Mixture of Products: The reaction of D-mannitol with acetone or its equivalents can produce a mixture of the desired mono-protected product, the more common 1,2:5,6-di-O-isopropylidene-D-mannitol, and the fully protected 1,2:3,4:5,6-tri-O-isopropylidene-D-mannitol.[1]

• Incomplete Reactions: The reaction may not proceed to completion, leaving unreacted D-mannitol, which is highly polar and can complicate the work-up and purification.[2]

• Hydrolysis: The isopropylidene acetal groups are susceptible to hydrolysis, particularly under acidic conditions or at elevated temperatures during workup and purification steps.[2] This can lead to the reformation of D-mannitol or the generation of other partially protected species.

• Difficult Crystallization: The crude product often presents as an oil or a gelatinous solid, making recrystallization challenging and sometimes requiring large volumes of solvent.[1]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during the purification of 1,2-O-Isopropylidene-D-mannitol and its derivatives.

Problem	Potential Cause(s)	Troubleshooting & Recommended Actions
Low Yield	- Incomplete reaction. - Hydrolysis during work-up. - Loss of product during recrystallization.	- Reaction Monitoring: Use TLC to monitor the reaction until the starting D-mannitol spot disappears. - Anhydrous Conditions: Ensure all reagents and glassware are thoroughly dried. Zinc chloride, a common catalyst, is hygroscopic and should be heated to melt and remove residual water before use.[2] - Controlled Work-up: Avoid high temperatures when removing solvents. Evaporation of water can be achieved with a flow of compressed air at room temperature to minimize hydrolysis.[2] Neutralize any acidic catalysts promptly after the reaction is complete. - Optimized Recrystallization: See the FAQ section below for solvent selection. Washing the crude solid with a non-polar solvent like cold hexane can be an effective purification step that minimizes product loss.[2]
Multiple Spots on TLC	- Formation of mono-, di-, and tri-protected species. - Presence of unreacted D-mannitol. - Hydrolysis of the product.	- Selective Extraction: The tri-protected byproduct is significantly less polar and can be selectively extracted with a non-polar solvent like petroleum ether.[1] - Chromatography: Flash column chromatography is an effective method for separating the different protected forms. A common eluent system is a gradient of ethyl acetate in hexane.[3] - Controlled Hydrolysis: If the main impurity is the tri-protected species, it can be selectively hydrolyzed back to the di-protected product under mild acidic conditions.
Product is an Oil or Gelatinous Solid	- Presence of impurities, particularly the tri-protected byproduct. - Residual solvent.	- Washing with Non-polar Solvents: Vigorously stirring the crude product in a non-polar solvent like hexane can help to remove less polar impurities and induce crystallization.[2] - Thorough Drying: Ensure all solvents are removed under vacuum. The presence of residual acetone or other solvents can prevent crystallization.
Product Decomposes Over Time	- Presence of acidic impurities.	- Neutralization: Ensure the final product is free of any acidic residue from the catalyst. A wash with a dilute sodium bicarbonate solution during the work-up is recommended. - Storage: Store the purified product in a cool, dry place. Solutions in chlorinated solvents like dichloromethane may be unstable and should be avoided for long-term storage.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal method for synthesizing 1,2:5,6-di-O-isopropylidene-D-mannitol to minimize purification challenges?

A1: A high-yield synthesis can be achieved by reacting D-mannitol with anhydrous acetone using anhydrous zinc chloride as a catalyst.[2] Key to minimizing byproducts is ensuring anhydrous conditions and careful monitoring of the reaction. The use of 2,2-dimethoxypropane with a catalytic amount of p-toluenesulfonic acid in DMSO is another effective method, though it may lead to the formation of the tri-protected species as a major byproduct.[1]

Q2: How can I effectively remove the tri-O-isopropylidene-D-mannitol byproduct?

A2: The tri-protected byproduct is significantly less polar than the desired di-protected product. This difference in polarity can be exploited for purification. One effective method is to wash the crude solid product with cold hexane, which will preferentially dissolve the tri-protected species.[2] Alternatively, a selective extraction with petroleum ether during the work-up can remove the majority of this impurity.[1]

Q3: What is the best solvent system for recrystallizing 1,2:5,6-di-O-isopropylidene-D-mannitol?

A3: While recrystallization can be challenging, several solvent systems have been reported. Toluene has been used, but can lead to lower yields.[2] A more effective method is often to avoid high-temperature recrystallization altogether and instead wash the crude solid extensively with a solvent in which the desired product is sparingly soluble but the impurities are more soluble, such as cold hexane or a hexane/diethyl ether mixture.[2]

Q4: My reaction is incomplete, and I have a significant amount of unreacted D-mannitol. How can I remove it?

A4: Unreacted D-mannitol is highly polar and has very low solubility in most organic solvents. After the reaction work-up and extraction of the product into an organic solvent like diethyl ether, the unreacted D-mannitol will remain in the aqueous layer.[2] If the crude product is a solid, washing it with water can also remove the unreacted D-mannitol, but this risks hydrolysis of the desired product. A more robust method is to rely on the extraction during the work-up.

Q5: Can I use column chromatography to purify my product?

A5: Yes, flash column chromatography on silica gel is a very effective method for separating the different isopropylidene derivatives of mannitol. A typical eluent system would be a gradient of ethyl acetate in hexane.[3] The less polar tri-protected species will elute first, followed by the di-protected, and then the mono-protected product.

Experimental Workflow: Synthesis and Purification

The following diagram outlines a typical workflow for the synthesis and purification of 1,2:5,6-di-O-isopropylidene-D-mannitol, highlighting critical control points.

Caption: A typical workflow for the synthesis and purification of 1,2:5,6-di-O-isopropylidene-D-mannitol.

Logical Relationship of Purification Challenges

This diagram illustrates the interconnected nature of the challenges in purifying isopropylidene-protected mannitol.

Caption: Interplay of factors leading to purification challenges in mannitol acetalation.

References

• de Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-di-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985-988. Available from: [Link]

• Desai, U. R., Trivedi, G. K., & Vairamani, M. (2013). Practical One Pot Synthesis of 2,3-O-Isopropylidene-D-Glyceraldehyde: High Atom Economy, Yield. Indian Journal of Applied Research, 3(5), 24-26. Available from: [Link]

• Morpain, C., & Tiffon, B. (1980). Improved preparation of di-O-isopropylidene-1, 2;5, 6-D-mannitol. Journal of Carbohydrates, Nucleosides, Nucleotides, 7(5), 363-371.

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. Available from: [Link]

• PrepChem. (n.d.). Synthesis of 1,2:3,4:5,6-tri-O-isopropylidene-D-mannitol. Available from: [Link]

• PubChem. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. Available from: [Link]

• ResearchGate. (n.d.). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). Available from: [Link]

• Saha, B. C. (2003). Purification and Characterization of a Novel Mannitol Dehydrogenase from a Newly Isolated Strain of Candida magnoliae. Applied and Environmental Microbiology, 69(8), 4579–4586. Available from: [Link]

• Al-Masoudi, N. A., Al-Soud, Y. A., & Hassan, H. G. (2018). Comparison Between the Simulated and Experimental 1H NMR Spectra of 3,4-O-Bis(prop-2-yn-1-yl)-1,2:5,6-di-O-isopropylidene-D-mannitol. AIP Conference Proceedings, 1968(1), 020015. Available from: [Link]

Sources

• 1. worldwidejournals.com [worldwidejournals.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

Technical Support Center: Optimizing Reaction Conditions for Mannitol Acetalation

An in-depth guide to navigating the complexities of protecting group chemistry in polyol synthesis.

Welcome to the technical support center for mannitol acetalation. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this critical synthetic transformation. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively. Mannitol acetals are vital building blocks in the synthesis of numerous pharmaceuticals and fine chemicals, and mastering their preparation is key to success.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the strategy and execution of mannitol acetalation reactions.

Q1: What is the primary purpose of mannitol acetalation in synthetic chemistry?

Mannitol acetalation is a protection strategy. D-mannitol is a polyol, containing six hydroxyl (-OH) groups of similar reactivity. To perform selective chemistry on specific hydroxyl groups, others must be temporarily blocked or "protected." Acetalation, typically with acetone or a related ketone, selectively protects vicinal diols (hydroxyl groups on adjacent carbons). The most common and thermodynamically stable product is 1,2:5,6-di-O-isopropylidene-D-mannitol, which masks the primary hydroxyls at C1 and C6 and the secondary hydroxyls at C2 and C5, leaving the C3 and C4 hydroxyls free for subsequent reactions. This intermediate is a cornerstone in the synthesis of various chiral molecules, including gemcitabine.[1]

Q2: What are the key parameters that control the outcome of a mannitol acetalation reaction?

The success of this reaction hinges on the careful control of several interconnected parameters:

• Catalyst: The reaction is acid-catalyzed. The choice of catalyst (Lewis acid vs. Brønsted acid, homogeneous vs. heterogeneous) dictates reaction rate and, in some cases, selectivity.

• Acetalating Agent & Solvent: Acetone often serves as both the reactant and the solvent.[1] However, other reagents like 2,2-dimethoxypropane can be used to avoid the production of water, a reaction byproduct. The solvent system is critical for dissolving mannitol, which can be challenging.

• Water Removal: Acetal formation is a reversible equilibrium reaction that produces water. Effective removal of water is essential to drive the reaction to completion and achieve high yields.

• Temperature & Reaction Time: These parameters influence the reaction rate and can affect the selectivity between kinetically and thermodynamically favored products.

Q3: How can I effectively monitor the progress of the reaction?

Monitoring the reaction is crucial to avoid the formation of byproducts from over-reaction or low yields from incomplete conversion.

• Thin-Layer Chromatography (TLC): This is the most common and straightforward method. A suitable solvent system (e.g., ethyl acetate/hexane) can separate the starting mannitol (which typically stays at the baseline), the desired diacetal, and any potential mono-acetal or tri-acetal byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed kinetic studies or complex reaction mixtures, taking aliquots for ¹H NMR analysis can provide precise quantification of reactants and products.[2][3] Online NMR monitoring is also a powerful, though less common, option for real-time analysis.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization, GC-MS can be used to identify and quantify the various acetal products formed.[4]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during mannitol acetalation experiments.

Problem: Low or No Product Yield

Q: My reaction has run for several hours, but TLC analysis shows mostly starting material. What are the likely causes and solutions?

This is one of the most frequent issues, and it almost always traces back to the reaction equilibrium or catalyst activity.

• Cause 1: Water Contamination. The presence of water, either from wet reagents/glassware or as the reaction byproduct, will inhibit the reaction by shifting the equilibrium back towards the starting materials.

  • Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and reagents. Crucially, include a dehydrating agent in the reaction mixture, such as anhydrous magnesium sulfate (MgSO₄) or anhydrous copper sulfate, to sequester the water produced.[1] Alternatively, using an acetalating agent like 2,2-dimethoxypropane (DMP) prevents water formation altogether, as its byproduct is methanol.[5]

• Cause 2: Ineffective Catalyst. The acid catalyst may be inactive or used in insufficient quantity.

  • Solution: If using a solid catalyst like potassium hydrogen sulfate, ensure it is dry and finely powdered. For heterogeneous catalysts like acidic resins (e.g., Aquivion-H), ensure they are properly activated and not poisoned from previous use.[5] Consider increasing the catalyst loading, but be mindful that excessively acidic conditions can lead to byproduct formation.

• Cause 3: Poor Solubility of Mannitol. Mannitol has limited solubility in pure acetone. If the starting material does not dissolve, the reaction will be extremely slow.

  • Solution: Employ a co-solvent that effectively dissolves mannitol, such as dimethylformamide (DMF) or methanol.[1][5] Using a solvent system like DMF with DMP as the acetalating agent and a solid acid catalyst can be highly effective.[5]

Troubleshooting Workflow: Low Product Yield

Caption: A decision tree for troubleshooting low yield in mannitol acetalation.

Problem: Formation of Undesired Byproducts

Q: My reaction produces a mixture of mono-, di-, and tri-acetals. How can I improve the selectivity for the 1,2:5,6-diacetonide?

• Cause 1: Thermodynamic vs. Kinetic Control. The 1,2:5,6-diacetonide is the most thermodynamically stable di-protected isomer. The formation of other isomers or the tri-acetal often occurs under kinetic control or with excessive reaction times and harsh conditions.

  • Solution: Ensure the reaction temperature and time are optimized. Running the reaction at a moderate temperature (e.g., room temperature to a gentle reflux) for a sufficient, but not excessive, duration allows the equilibrium to favor the most stable di-acetal product. Overly forcing conditions can lead to the formation of the tri-acetal.[1]

• Cause 2: Catalyst Choice. Highly active, non-selective catalysts can promote over-reaction.

  • Solution: A milder catalyst may provide better selectivity. Heterogeneous catalysts can sometimes offer improved selectivity due to steric constraints within their structures. Experiment with different acid catalysts (e.g., p-toluenesulfonic acid, Amberlyst-15, Aquivion-H) to find the optimal balance between reaction rate and selectivity.[5]

Problem: Product Purification and Isolation

Q: I've confirmed product formation, but I'm struggling with the work-up and crystallization. The product is oily, or the crystals are very fine and difficult to filter.

• Cause 1: Incomplete Catalyst Neutralization. Residual acid catalyst can cause product degradation or hydrolysis during work-up and solvent evaporation, leading to oily residues.

  • Solution: After the reaction, quench thoroughly by adding a base (e.g., sodium bicarbonate solution, triethylamine) until the mixture is neutral or slightly basic. Filter off any solids before proceeding with extraction and solvent removal.[1]

• Cause 2: Crystal Habit. Mannitol and its derivatives can sometimes crystallize as very fine, needle-shaped crystals that are difficult to filter and wash effectively.[6]

  • Solution: Optimize your recrystallization procedure. Slow cooling, using a co-solvent system (e.g., cyclohexane, ethanol-water), and seeding the solution with a previously obtained crystal can promote the growth of larger, more easily filterable crystals.[5][6] Trituration of the crude solid with a non-polar solvent like cyclohexane can also be effective for purification.[5]

Section 3: Key Experimental Protocols

Protocol 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This protocol is a representative procedure adapted from established methods.[1][5]

Materials:

• D-Mannitol (10 g)

• Anhydrous Acetone (200 mL) or 2,2-Dimethoxypropane (DMP) (45 mL, 4 molar equiv.)

• Dimethylformamide (DMF) (50 mL, if using DMP)

• Catalyst: Anhydrous Potassium Hydrogen Sulfate (KHSO₄, 1 g) or Aquivion-H resin (1 g)

• Dehydrating Agent: Anhydrous Magnesium Sulfate (MgSO₄, 5 g, if using acetone)

• Quenching Solution: Saturated Sodium Bicarbonate (NaHCO₃) solution

• Extraction Solvent: Dichloromethane or Ethyl Acetate

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried 500 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add D-mannitol, the chosen solvent system (Acetone or DMF), and the acetalating agent (if not acetone).

• Addition of Reagents: Add the acid catalyst and the dehydrating agent (if using acetone).

• Reaction: Stir the mixture vigorously. Heat the reaction to a gentle reflux (around 60°C).

• Monitoring: Monitor the reaction progress every 1-2 hours using TLC (e.g., 50% ethyl acetate in hexanes). The reaction is typically complete within 4-16 hours.

• Work-up (Quenching): Cool the reaction to room temperature. Filter off the solid catalyst and dehydrating agent. Carefully neutralize the filtrate by adding saturated NaHCO₃ solution until effervescence ceases.

• Extraction: If a co-solvent like DMF was used, remove most of the solvent under reduced pressure. Partition the residue between water and dichloromethane. Extract the aqueous layer 2-3 times with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude solid.

• Purification: Recrystallize the crude product from a suitable solvent, such as a cyclohexane/isopropanol mixture, to yield pure 1,2:5,6-di-O-isopropylidene-D-mannitol as a white crystalline solid.

General Reaction Mechanism

Caption: Simplified mechanism of acid-catalyzed acetal formation from a diol and acetone.

Section 4: Reference Data

The selection of reagents is critical for optimizing the reaction. The table below summarizes common choices.

Parameter	Reagent/Condition	Rationale & Key Considerations	Source(s)
Acetalating Agent	Acetone	Inexpensive, acts as both reagent and solvent. Produces water, requiring a dehydrating agent.	[1]
2,2-Dimethoxypropane (DMP)	Does not produce water (byproduct is methanol), driving the equilibrium forward. More expensive than acetone.	[5]
Catalyst	Potassium Hydrogen Sulfate (KHSO₄)	Inexpensive, solid Brønsted acid. Can be difficult to remove completely.	[1]
Aquivion-H (PFSAs)	Recyclable heterogeneous catalyst. High activity and easy to remove by filtration.	[5]
p-Toluenesulfonic acid (p-TsOH)	Common, strong organic acid. Effective but requires careful neutralization.
Solvent System	Acetone (neat)	Works best if mannitol solubility is not an issue. Large excess is required.	[1]
Acetone / Methanol	Methanol improves mannitol solubility and is low-cost.	[1]
DMF	Excellent solvent for mannitol, allowing the reaction to proceed in a homogeneous phase. High boiling point requires vacuum for removal.	[5]
Water Removal	Anhydrous MgSO₄ / Na₂SO₄	Common laboratory desiccants used to sequester water formed during the reaction.	[1]
Molecular Sieves	Can also be used but may be less practical on a large scale.

References

• CN103193756A - Synthesis method of D-mannitol bisketal - Google Patents.

• Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions - MDPI. Available at: [Link]

• Production Methods of D‐Mannitol - ResearchGate. Available at: [Link]

• Online Monitoring of the N-Acetylation Reaction of L-Phenylalanine - Magritek. Available at: [Link]

• A noncanonical transcriptional regulation in natural product biosynthesis - Oxford Academic. Available at: [Link]

• Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst - AIR Unimi. Available at: [Link]

• Model-Based Optimization of Mannitol Production by Using a Sequence of Batch Reactors for a Coupled Bi-Enzymatic Process—A Dynamic Approach - MDPI. Available at: [Link]

• Monitoring of mannitol phase behavior during freeze-drying using non-invasive Raman spectroscopy - ResearchGate. Available at: [Link]

• US3632656A - Crystallization of mannitol - Google Patents.

• 164 questions with answers in ACETYLATION | Science topic - ResearchGate. Available at: [Link]

• Characteristics and analytical methods of Mannitol: An update - ResearchGate. Available at: [Link]

• Purification and Characterization of a Novel Mannitol Dehydrogenase from a Newly Isolated Strain of Candida magnoliae - PubMed Central. Available at: [Link]

• Biotechnological production of mannitol and its applications - PubMed. Available at: [Link]

• TITRIMETRIC ANALYSIS OF POLYHYDROXY COMPOUND (MANNITOL) BY USING PFC (PYRIDINIUM FLUORO CHROMATE) REAGENT - IJCRT.org. Available at: [Link]

• N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives - MDPI. Available at: [Link]

• Mannitol | C6H14O6 | CID 6251 - PubChem - NIH. Available at: [Link]

• Optimizing Mannitol Use in Managing Increased Intracranial Pressure: A Comprehensive Review of Recent Research and Clinical Experiences - NIH. Available at: [Link]

• Influence of process conditions on the crystallization and transition of metastable mannitol forms in protein formulations during lyophilization - PubMed. Available at: [Link]

• Exploring the Synthesis and Applications of Mannitol: A Chemical Perspective. Available at: [Link]

• Optimization of the Mannich/Acylation/Wittig reaction conditions a - ResearchGate. Available at: [Link]

• Chromatographic separation of mannitol from mixtures of other carbohydrates in aqueous solutions - CABI Digital Library. Available at: [Link]

• Subambient Behavior of Mannitol in Ethanol-Water Co-Solvent System - PubMed. Available at: [Link]

• NMR Reaction Monitoring Robust to Spectral Distortions - PMC - NIH. Available at: [Link]

• Synthesis of D-mannitol and L-iditol derivatives as monomers for the preparation of new regioregular AABB-type polyamides - PubMed. Available at: [Link]

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• 1. CN103193756A - Synthesis method of D-mannitol bisketal - Google Patents [patents.google.com]
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• 5. air.unimi.it [air.unimi.it]
• 6. US3632656A - Crystallization of mannitol - Google Patents [patents.google.com]

troubleshooting incomplete deprotection of isopropylidene groups

Welcome to the technical support center for troubleshooting the deprotection of isopropylidene groups (acetonides). This guide, designed for researchers, scientists, and professionals in drug development, provides in-depth, field-tested advice to navigate common challenges encountered during this crucial synthetic step. As Senior Application Scientists, we aim to explain the "why" behind the "how," ensuring your protocols are robust and your outcomes successful.

Frequently Asked Questions (FAQs)

Here we address the most common questions regarding isopropylidene deprotection.

Q1: My isopropylidene deprotection is sluggish and incomplete. What are the most common causes?

A1: Incomplete deprotection is a frequent issue, typically stemming from several key factors:

• Insufficient Acid Strength or Concentration: The hydrolysis of the isopropylidene ketal is an acid-catalyzed equilibrium-driven process. If the acid is too weak or its concentration too low, the reaction rate will be impractically slow.

• Steric Hindrance: A sterically congested environment around the isopropylidene group can significantly hinder the approach of the acid catalyst and water, slowing down the hydrolysis.

• Low Reaction Temperature: Like most chemical reactions, the rate of deprotection is temperature-dependent. Insufficient thermal energy can lead to very long reaction times or incomplete conversion.

• Inadequate Water Content: Water is a crucial reagent in the hydrolysis of the ketal. Anhydrous or low-water conditions will prevent the reaction from proceeding to completion. In some non-aqueous deprotection methods, other nucleophiles like alcohols or thiols are used, and their absence or insufficiency will stall the reaction.[1]

• Substrate Solubility: If your starting material is not fully dissolved in the reaction mixture, the reaction becomes heterogeneous and the rate will be limited by the dissolution of the substrate.

Q2: I'm observing unexpected side products after my deprotection reaction. What could be happening?

A2: The appearance of side products is often due to the sensitivity of other functional groups in your molecule to the acidic conditions required for deprotection. Common side reactions include:

• Migration of Acyl Protecting Groups: Under acidic conditions, acyl groups (like acetyl or benzoyl) can migrate between neighboring hydroxyl groups.

• Cleavage of Other Acid-Labile Protecting Groups: Silyl ethers (e.g., TBDMS, TIPS), trityl ethers, and BOC groups are susceptible to cleavage under strongly acidic conditions.[2][3]

• Elimination Reactions: If a suitable leaving group is present beta to a proton, elimination to form an alkene can occur.

• Rearrangement Reactions: Carbocation intermediates, which can form under acidic conditions, may be prone to rearrangement.

• Anomerization or Epimerization: In carbohydrate chemistry, the anomeric center can be particularly sensitive to acidic conditions, leading to a mixture of anomers.

Q3: Can I selectively deprotect one isopropylidene group in the presence of another?

A3: Yes, selective deprotection is a common strategy, particularly in carbohydrate chemistry. The key is to exploit the difference in reactivity between the isopropylidene groups. Generally, terminal isopropylidene groups (protecting a primary and a secondary alcohol) are more labile to acid-catalyzed hydrolysis than internal ones (protecting two secondary alcohols) due to reduced steric hindrance.[2][4]

To achieve selectivity, you can use:

• Milder Acidic Conditions: Using a weaker acid (e.g., acetic acid) or a lower concentration of a strong acid at a controlled temperature can often selectively cleave the more reactive terminal isopropylidene.[2][5]

• Lewis Acid Catalysts: Certain Lewis acids have shown good selectivity for terminal isopropylidene groups.[1][2][6]

• Enzymatic Deprotection: In specific cases, enzymes can offer high selectivity.

Troubleshooting Guides

This section provides a deeper dive into specific problems with detailed protocols and explanations.

Guide 1: Addressing Incomplete Deprotection

If your reaction is not going to completion, a systematic approach to optimizing the reaction conditions is necessary.

Caption: Troubleshooting workflow for incomplete isopropylidene deprotection.

This protocol uses aqueous sulfuric acid, a common and effective method.[7]

• Dissolution: Dissolve the isopropylidene-protected substrate in a suitable organic solvent (e.g., THF, methanol, or a mixture).

• Acid Addition: Add an aqueous solution of a strong acid, such as 1% aqueous sulfuric acid.[7]

• Heating: Heat the reaction mixture to a suitable temperature, for example, refluxing at 110°C for several hours.[7] Reaction progress should be monitored by TLC or LC-MS.

• Quenching: After completion, cool the reaction to room temperature and neutralize the acid by the slow, portion-wise addition of a base like sodium bicarbonate until the pH is neutral.[7]

• Work-up: Remove the organic solvent under reduced pressure. The resulting aqueous layer can be extracted with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are then dried over anhydrous sodium sulfate, filtered, and concentrated.

• Purification: The crude product can be purified by column chromatography if necessary.

Expert Tip: For temperature-sensitive substrates, consider removing the solvent at a low temperature using a freeze-dryer to prevent decomposition.[7]

Guide 2: Managing Side Reactions and Sensitive Substrates

When dealing with complex molecules containing other acid-labile protecting groups, harsh acidic conditions are often unsuitable. Milder, more selective methods are required.

Reagent System	Typical Conditions	Advantages	Disadvantages
Aqueous Acetic Acid	80% AcOH in H₂O, RT to 60°C	Mild, good for selective deprotection of terminal acetonides.[2][6]	Can be slow; may not be effective for hindered groups.
TFA/H₂O	TFA/H₂O mixtures (e.g., 9:1), RT	Strong acid, effective for stubborn acetonides.[6]	Can cleave other acid-sensitive groups like BOC and some silyl ethers.
HClO₄ on Silica Gel	CH₂Cl₂, RT	Heterogeneous, easy work-up (filtration).[3][8]	Perchlorates can be hazardous; silica can be acidic and cause other reactions.
Lewis Acids (e.g., CoCl₂·2H₂O, InCl₃)	Acetonitrile or Methanol, 50-60°C	Often provides high regioselectivity for terminal acetonides.[1]	Metal contamination of the product is possible; may require specific handling.
Amberlite® IR-120 (H⁺ form)	Methanol, 60°C	Heterogeneous catalyst, easily removed by filtration; good for sensitive substrates.[6]	Can be slow; requires elevated temperatures.
Iodine in Methanol	0.5-1% I₂ in MeOH, RT to reflux	Mild and neutral conditions.[2]	May not be suitable for substrates with iodine-sensitive functional groups.

This method is particularly useful when your substrate is sensitive to strong aqueous acids.[6]

• Resin Preparation: Wash the Amberlite® IR-120 H⁺ resin with methanol to remove any impurities.

• Reaction Setup: To a solution of the isopropylidene-protected compound in dry methanol, add the pre-washed Amberlite® resin (e.g., 8 equivalents by weight).[6]

• Heating and Monitoring: Heat the suspension to a suitable temperature (e.g., 60°C) and monitor the reaction by TLC or LC-MS.[6] The reaction may take several hours to days depending on the substrate.[6]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the resin.

• Isolation: Wash the resin with methanol and combine the filtrates. Evaporate the solvent under reduced pressure to obtain the crude product, which can then be purified as needed.

Caption: Decision tree for selecting an appropriate deprotection method.

By systematically evaluating your specific experimental observations and the nature of your substrate, you can effectively troubleshoot and optimize the deprotection of isopropylidene groups, leading to higher yields and purer products.

References

• Mahalingam, S. M., & Aidhen, I. S. (2005). Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals. Zeitschrift für Naturforschung B, 60(9), 962–966. [Link]

• Nagy, V., & Perczel, A. (2021). Synthesis of chimera oligopeptide including furanoid β-sugar amino acid derivatives with free OHs: mild but successful removal of the 1,2-O-isopropylidene from the building block. RSC Advances, 11(10), 5678–5687. [Link]

• Pati, H. N., et al. (2009). Selective hydrolysis of terminal isopropylidene ketals- an overview. Organic Chemistry: An Indian Journal, 5(1). [Link]

• Agarwal, S., & Vankar, Y. D. (2005). Selective deprotection of terminal isopropylidene acetals and trityl ethers using HClO4 supported on silica gel. Carbohydrate Research, 340(5), 989-992. [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. [Link]

• Ewing, G. J., & Robins, M. J. (1999). An Efficient One-Stage Deprotection/Reduction of 1,2-O-Isopropylidene Furanoses to the Corresponding Tetrahydrofurans. Organic Letters, 1(4), 635–636. [Link]

• ResearchGate. (n.d.). Deprotection of di-O-isopropylidene isocarbonucleosides. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

• OUCI. (n.d.). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME: An efficient regioselective deprotection of terminal isopropylidene ketals. [Link]

• ResearchGate. (n.d.). Zeolite catalyzed selective deprotection of di- and tri-O-isopropylidene sugar acetals. [Link]

• Agarwal, S., & Vankar, Y. D. (2005). Selective deprotection of terminal isopropylidene acetals and trityl ethers using HClO4 supported on silica gel. PubMed. [Link]

• OUCI. (n.d.). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME. [Link]

• ACS Omega. (2018). A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. [Link]

• Master Organic Chemistry. (2025). Hydrates, Hemiacetals, and Acetals. [Link]

• Chemistry Steps. (n.d.). Acetal Hydrolysis Mechanism. [Link]

• The Journal of Organic Chemistry. (1986). Ferric Chloride Hexahydrate: A Mild Hydrolytic Agent for the Deprotection of Acetals. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. tsijournals.com [tsijournals.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME: An efficient regioselective deprotection of terminal isopropylidene ketals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of chimera oligopeptide including furanoid β-sugar amino acid derivatives with free OHs: mild but successful removal of the 1,2-O-isopropylidene from the building block - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. Selective deprotection of terminal isopropylidene acetals and trityl ethers using HClO4 supported on silica gel - PubMed [pubmed.ncbi.nlm.nih.gov]

stability of 1,2-O-Isopropylidene-D-mannitol in different pH conditions

Welcome to the Technical Support Center for 1,2-O-Isopropylidene-D-mannitol. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this versatile chiral building block. This guide will delve into the critical aspects of its stability under various pH conditions, offering practical advice and protocols to ensure the integrity of your experiments and products.

I. Frequently Asked Questions (FAQs)

Here we address the most common questions regarding the stability of 1,2-O-Isopropylidene-D-mannitol.

Q1: What is the general stability profile of the isopropylidene protecting group in 1,2-O-Isopropylidene-D-mannitol?

A1: The isopropylidene group is a ketal, which is known to be sensitive to acidic conditions, leading to hydrolysis and removal of the protecting group.[1] Conversely, it is generally stable under neutral and basic conditions.[2] Therefore, careful pH control is crucial when working with 1,2-O-Isopropylidene-D-mannitol to prevent unintended deprotection.

Q2: At what pH range should I be concerned about the hydrolysis of 1,2-O-Isopropylidene-D-mannitol?

A2: Significant hydrolysis can be expected at a pH below 4-5. The rate of hydrolysis is acid-catalyzed and increases as the pH decreases.[3] While the molecule is relatively stable at neutral pH (around 6-8), prolonged exposure to even mildly acidic conditions can lead to gradual degradation. For optimal stability, especially during storage or long-term experiments, maintaining a neutral to slightly basic pH is recommended.

Q3: Can I use 1,2-O-Isopropylidene-D-mannitol in formulations containing acidic excipients?

A3: Caution is advised. The acidic nature of some excipients can lower the micro-environmental pH, potentially causing the hydrolysis of the isopropylidene group over time. This can impact the stability and efficacy of the final product. It is essential to conduct thorough compatibility studies to assess the extent of degradation.

Q4: How does temperature affect the stability of 1,2-O-Isopropylidene-D-mannitol?

A4: As with most chemical reactions, the rate of hydrolysis of the isopropylidene group is accelerated at higher temperatures. Therefore, if working under acidic conditions is unavoidable, it is best to maintain a low temperature to minimize degradation. For long-term storage, refrigeration is recommended.

Q5: Are there any common solvents that can affect the stability of 1,2-O-Isopropylidene-D-mannitol?

A5: While the primary factor for stability is pH, the choice of solvent can have an indirect effect. For instance, some chlorinated solvents can contain trace amounts of hydrochloric acid, which can catalyze hydrolysis. It is crucial to use high-purity, anhydrous solvents when the integrity of the isopropylidene group is critical.

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues related to the instability of 1,2-O-Isopropylidene-D-mannitol during your experiments.

Observed Problem	Potential Cause	Recommended Solution
Low yield of a reaction where 1,2-O-Isopropylidene-D-mannitol is a starting material.	Unintended deprotection of the isopropylidene group due to acidic reaction conditions.	- Monitor the pH of the reaction mixture and adjust if necessary with a non-nucleophilic base. - Consider using a different catalyst or reaction conditions that are compatible with the acid-sensitive protecting group. - Perform the reaction at a lower temperature to slow down the rate of hydrolysis.
Appearance of unexpected spots on a Thin Layer Chromatography (TLC) plate, corresponding to more polar compounds.	Hydrolysis of 1,2-O-Isopropylidene-D-mannitol to D-mannitol or a mono-protected intermediate.	- Confirm the identity of the spots by co-spotting with a D-mannitol standard. - Re-evaluate the pH of all solutions and reagents used in the workup and chromatography. Silica gel can be slightly acidic; consider neutralizing it with a small amount of triethylamine in the eluent.
Changes in the physical appearance (e.g., stickiness, discoloration) of a formulation containing 1,2-O-Isopropylidene-D-mannitol upon storage.	Degradation of the molecule, potentially due to acidic excipients or environmental factors.	- Conduct a forced degradation study to identify the degradation products. - Re-formulate with excipients that are neutral or basic. - Ensure the packaging protects the formulation from moisture and light, which can contribute to degradation.
Inconsistent analytical results (e.g., HPLC, GC) for samples containing 1,2-O-Isopropylidene-D-mannitol.	On-column degradation or instability in the analytical sample solvent.	- Ensure the mobile phase and sample diluent are not acidic. - Analyze samples promptly after preparation. - Use a less acidic column or a different chromatographic method if on-column degradation is suspected.

III. Experimental Protocols

Here we provide detailed protocols for assessing the stability of 1,2-O-Isopropylidene-D-mannitol under different pH conditions.

Protocol 1: pH Stability Study (Forced Degradation)

This protocol outlines a forced degradation study to evaluate the stability of 1,2-O-Isopropylidene-D-mannitol in acidic, neutral, and basic conditions.

Materials:

• 1,2-O-Isopropylidene-D-mannitol

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), 0.1 M and 1 M

• Phosphate buffer, pH 7.0

• High-purity water

• HPLC or GC system with a suitable detector (e.g., RI, ELSD, or MS)

• Analytical column suitable for sugar analysis (e.g., amino or HILIC column)

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 1,2-O-Isopropylidene-D-mannitol (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile or methanol).

• Sample Preparation:

  • Acidic Condition: To a volumetric flask, add a known volume of the stock solution and make up the volume with 0.1 M HCl. For accelerated degradation, 1 M HCl can be used.

  • Neutral Condition: To a volumetric flask, add a known volume of the stock solution and make up the volume with pH 7.0 phosphate buffer.

  • Basic Condition: To a volumetric flask, add a known volume of the stock solution and make up the volume with 0.1 M NaOH.

  • Control: Prepare a control sample by diluting the stock solution with the initial solvent.

• Incubation: Incubate the prepared samples at a controlled temperature (e.g., 40°C).

• Time Points: Withdraw aliquots from each sample at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Sample Analysis: Immediately neutralize the acidic and basic samples before analysis. Analyze all samples by a validated HPLC or GC method to determine the remaining percentage of 1,2-O-Isopropylidene-D-mannitol and the formation of any degradation products.

Protocol 2: HPLC Method for Stability Monitoring

This is a general HPLC method that can be adapted to monitor the stability of 1,2-O-Isopropylidene-D-mannitol.

Parameter	Condition
Column	Amino or HILIC column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic elution with Acetonitrile:Water (e.g., 80:20 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector	Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD)
Injection Volume	10-20 µL
Run Time	Sufficient to allow for the elution of D-mannitol and any other potential degradation products.

Note: This method should be validated for your specific application to ensure linearity, accuracy, and precision.

IV. Visualizing the Chemistry of Instability

To better understand the process of acid-catalyzed hydrolysis, the following diagrams illustrate the key chemical transformations and the logical workflow for troubleshooting stability issues.

Caption: Mechanism of acid-catalyzed hydrolysis of the isopropylidene ketal.

Caption: A logical workflow for troubleshooting stability issues.

V. References

• Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). ResearchGate. Available at: [Link]

• Protection and Deprotection. CEM Corporation. Available at: [Link]

• Acetals as Protecting Groups. Chemistry LibreTexts. Available at: [Link]

• pH–rate profiles for the hydrolysis of diacid 1 (circles) and the... ResearchGate. Available at: [Link]

• Hydrates, Hemiacetals, and Acetals. Master Organic Chemistry. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Mechanism and Catalysis in the Hydrolysis of Some Acetals and Esters. University of Glasgow. Available at: [Link]

• New Protecting Groups for 1,2-Diols (Boc- and Moc-ethylidene). Cleavage of Acetals with Bases. ACS Publications. Available at: [Link]

• selective-hydrolysis-of-terminal-isopropylidene-ketals-an-overview.pdf. TSI Journals. Available at: [Link]

• Substituent Effects on the pH Sensitivity of Acetals and Ketals and Their Correlation with Encapsulation Stability in Polymeric Nanogels. PMC - NIH. Available at: [Link]

• Acetals and Thioacetals as Protecting Groups for Aldehydes and Ketones. JoVE. Available at: [Link]

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Neliti. Available at: [Link]

• Kinetic resolution of (R,S)-1,2-isopropylidene glycerol (solketal) ester derivatives by lipases. CORE. Available at: [Link]

• A change in rate-determining step in the hydrolysis of cyclic ketals. Canadian Journal of Chemistry. Available at: [Link]

• Kinetic resolution of ( R,S)-1,2-isopropylidene glycerol (solketal) ester derivatives by lipases. ResearchGate. Available at: [Link]

• 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. Available at: [Link]

• Diol. Wikipedia. Available at: [Link]

• Glucose. Wikipedia. Available at: [Link]

• 1,3-Dioxanes, 1,3-Dioxolanes. Organic Chemistry Portal. Available at: [Link]

• Protection of 1,2-/1,3-Diols. Chem-Station Int. Ed. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Protection of 1,2-/1,3-Diols | Chem-Station Int. Ed. [en.chem-station.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Mannitol Derivatives

Welcome to the technical support center for the synthesis of mannitol derivatives. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and side reactions encountered during the chemical modification of mannitol, providing in-depth explanations, troubleshooting strategies, and validated protocols to ensure the integrity and success of your synthetic routes.

I. Challenges in Protecting Group Strategies

The strategic use of protecting groups is fundamental in the synthesis of mannitol derivatives to achieve regioselectivity. However, incomplete reactions, and protecting group migration can lead to complex mixtures and low yields.

FAQ 1: Why am I observing a mixture of partially protected mannitol derivatives despite using stoichiometric amounts of protecting group reagent?

Answer:

This is a frequent issue stemming from the similar reactivity of mannitol's hydroxyl groups. Several factors can contribute to this outcome:

• Steric Hindrance: While the primary hydroxyls (C1 and C6) are generally more reactive, the secondary hydroxyls (C2, C3, C4, C5) have subtle differences in their steric environments, which can lead to competitive reactions.

• Reaction Conditions: Temperature, solvent, and reaction time can significantly influence the selectivity of protection. Sub-optimal conditions can lead to incomplete reactions or the formation of multiple products.

• Reagent Reactivity: Highly reactive protecting group reagents may exhibit low selectivity, reacting with multiple hydroxyl groups simultaneously.

Troubleshooting Guide: Incomplete or Non-Selective Protection

Parameter	Observation	Recommended Action	Rationale
Temperature	Mixture of products	Lower the reaction temperature.	Reduces the reaction rate, often enhancing the kinetic selectivity for the most reactive hydroxyl group.
Solvent	Low solubility of mannitol, leading to a heterogeneous reaction	Use a solvent system that fully dissolves mannitol, such as pyridine or DMF.	A homogeneous reaction ensures uniform access of the protecting group reagent to the substrate.
Reagent Addition	Formation of over-protected species	Add the protecting group reagent slowly or stepwise.	Maintains a low concentration of the reagent, favoring reaction at the most reactive site.

Protocol: Selective Silylation of Primary Hydroxyls

This protocol outlines the selective protection of the C1 and C6 hydroxyl groups of mannitol using a bulky silylating agent.

• Dissolve D-mannitol in anhydrous pyridine at 0°C.

• Slowly add 2.2 equivalents of tert-butyldimethylsilyl chloride (TBDMSCl).

• Stir the reaction at 0°C for 4 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TCM).

• Upon completion, quench the reaction with methanol.

• Extract the product with ethyl acetate and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

FAQ 2: I've isolated my desired protected mannitol derivative, but I'm seeing evidence of protecting group migration during subsequent reaction steps. How can I prevent this?

Answer:

Protecting group migration, particularly of acyl and silyl groups, is a common intramolecular process in polyols like mannitol, often catalyzed by acidic or basic conditions.[1] This occurs through the formation of a cyclic intermediate, leading to the transfer of the protecting group to an adjacent hydroxyl.

Preventative Measures:

• Choice of Protecting Group: Employ bulky protecting groups (e.g., tert-butyldiphenylsilyl) which are less prone to migration due to steric hindrance.

• Orthogonal Protecting Group Strategy: Utilize protecting groups that are stable under the reaction conditions required for subsequent steps.[2][3] For example, use a base-labile protecting group if the next step requires acidic conditions.

• pH Control: Maintain neutral or near-neutral pH during reactions and work-up procedures whenever possible.

Diagram: Mechanism of Acyl Group Migration

Caption: A logical flow for troubleshooting low di-acetal yields.

III. Side Reactions in Oxidation and Reduction

Oxidation and reduction reactions are key for introducing carbonyl functionalities or for the complete removal of hydroxyl groups. However, over-oxidation and the formation of byproducts are common issues.

FAQ 5: I am attempting a selective oxidation of a primary hydroxyl group in a protected mannitol derivative, but I'm getting a mixture of the aldehyde and the carboxylic acid. How can I improve the selectivity for the aldehyde?

Answer:

Over-oxidation to the carboxylic acid is a common side reaction, especially with strong oxidizing agents or in the presence of water.

Strategies for Selective Oxidation to the Aldehyde:

• Mild Oxidizing Agents: Utilize mild and selective oxidizing agents such as pyridinium chlorochromate (PCC), pyridinium dichromate (PDC), or employ Swern or Dess-Martin periodinane oxidation conditions.

• Anhydrous Conditions: Strictly maintain anhydrous conditions to prevent the hydration of the intermediate aldehyde, which is more susceptible to further oxidation.

Comparative Table of Oxidizing Agents for Primary Alcohols

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages
PCC	CH₂Cl₂, room temp	Good selectivity for aldehydes	Carcinogenic chromium reagent
Dess-Martin Periodinane	CH₂Cl₂, room temp	Mild, high-yielding	Can be explosive, expensive
Swern Oxidation	(COCl)₂, DMSO, Et₃N, -78°C	High yields, mild conditions	Requires low temperatures, foul odor
TEMPO/NaOCl	CH₂Cl₂/H₂O, NaOCl, KBr	Catalytic, environmentally benign	Can be sensitive to substrate

FAQ 6: During the reduction of a mannitol derivative with a hydride reagent, I am observing the formation of cyclic ethers. What causes this and how can it be prevented?

Answer:

The formation of cyclic ethers can occur through an intramolecular Williamson ether synthesis, especially if a hydroxyl group is deprotonated and a suitable leaving group is present on a nearby carbon. This can be inadvertently promoted by the basic nature of some reaction conditions or work-ups.

Minimizing Cyclic Ether Formation:

• Choice of Reagents: Use reagents and conditions that are less likely to generate leaving groups on the carbon backbone.

• Temperature Control: Lower reaction temperatures can disfavor the intramolecular cyclization reaction.

• Careful Work-up: Avoid strongly basic conditions during the work-up if there is a potential for leaving group formation.

IV. References

• Wikipedia. (n.d.). Mannitol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6251, Mannitol. Retrieved from [Link]

• Saha, B. C., & Racine, F. M. (2011). Challenges in Enzymatic Route of Mannitol Production. PMC. Retrieved from [Link]

• Outsourced Pharma. (n.d.). Mannitol: Stabilize Proteins In Biopharma. Retrieved from [Link]

• Clode, D. M. (1979). Carbohydrate Cyclic Acetal Formation and Migration. Chemical Reviews. Retrieved from [Link]

• Gál, G., & Pelyvás, I. F. (2003). Synthesis of D-mannitol and L-iditol derivatives as monomers for the preparation of new regioregular AABB-type polyamides. PubMed. Retrieved from [Link]

• Pérez-Benito, J. F., & de Andrade, C. F. (2001). Reactivities of d-Mannitol and Related Alcohols toward Chromium(VI) and Chromium(IV). The Journal of Physical Chemistry A. Retrieved from [Link]

• Bakó, P., & Tőke, L. (1998). Synthesis of d-mannitol-based crown ethers and their application as catalyst in asymmetric phase transfer reactions. PubMed. Retrieved from [Link]

• Gridnev, A. A., & Imamoto, T. (2005). Studies of Catalyst-Controlled Regioselective Acetalization and Its Application to Single-Pot Synthesis of Differentially Protected Saccharides. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Kinetics And Mechanistic Investigation of Oxidation of D-Mannitol By Periodate In Aqueous Alkaline Medium. Retrieved from [Link]

• Google Patents. (n.d.). US5466795A - Process for the manufacture of mannitol. Retrieved from

• Master Organic Chemistry. (2025). Hydrates, Hemiacetals, and Acetals. Retrieved from [Link]

• Drugs.com. (2025). Mannitol Side Effects: Common, Severe, Long Term. Retrieved from [Link]

• ResearchGate. (n.d.). The polymorphic control strategies of different mannitol preparation methods. Retrieved from [Link]

• Patsnap Synapse. (2024). What are the side effects of Mannitol?. Retrieved from [Link]

• PubMed. (n.d.). Concomitant administration of mannitol and N-acetylcysteine for the prevention of lung reperfusion injury. Retrieved from [Link]

• PubMed. (2020). Formulating a Stable Mannitol Infusion while Maintaining Hyperosmolarity. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cyclic ether synthesis. Retrieved from [Link]

• Academia.edu. (n.d.). (PDF) Regioselective acetylation of diols and polyols by acetate catalysis: mechanism and application. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 14.3: Acetal Formation. Retrieved from [Link]

• ResearchGate. (n.d.). Effects of different fermentation conditions on mannitol production. Retrieved from [Link]

• PubMed. (n.d.). The efficacy and safety of mannitol challenge in a workplace setting for assessing asthma prevalence. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 15.12: Cyclic Ethers. Retrieved from [Link]

• Master Organic Chemistry. (2018). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Acetals Formation and Hydrolysis. Retrieved from [Link]

• PubMed. (n.d.). Rebound swelling of astroglial cells exposed to hypertonic mannitol. Retrieved from [Link]

• YouTube. (2021). 10. Reactions of Monosaccharides (Part-4) | Reduction | Sorbitol | Mannitol | Dulcitol. Retrieved from [Link]

• YouTube. (2021). Introduction to Cyclic Ethers. Retrieved from [Link]

Sources

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Technical Support Center: Large-Scale Synthesis of 1,2-O-Isopropylidene-D-mannitol

Welcome to the technical support center for the synthesis of 1,2-O-Isopropylidene-D-mannitol. This guide is designed for researchers, chemists, and process development professionals who are navigating the challenges of producing this valuable chiral building block on a larger scale. 1,2-O-Isopropylidene-D-mannitol is a crucial intermediate, but its synthesis is not a direct, one-step process. It is derived from the more readily synthesized precursor, 1,2:5,6-di-O-isopropylidene-D-mannitol.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the two main stages of this synthesis. Our focus is on the causality behind experimental choices to ensure both success and safety in your laboratory.

Synthesis Overview: The Two-Stage Pathway

The industrial and laboratory-scale synthesis of 1,2-O-Isopropylidene-D-mannitol is predominantly a two-stage process starting from D-mannitol.

• Stage 1: Di-acetalation. D-mannitol is reacted with an acetone source, typically in the presence of a Lewis acid catalyst, to protect the two terminal diols, forming the stable intermediate 1,2:5,6-di-O-isopropylidene-D-mannitol.

• Stage 2: Selective Deprotection (Hydrolysis). The di-protected intermediate undergoes a carefully controlled selective hydrolysis to remove the isopropylidene group at the 5,6-position, yielding the target compound, 1,2-O-Isopropylidene-D-mannitol.

Caption: Overall workflow for the two-stage synthesis of 1,2-O-Isopropylidene-D-mannitol.

Part 1: Troubleshooting Guide for 1,2:5,6-di-O-isopropylidene-D-mannitol Synthesis

This section addresses common problems encountered during the initial acetalation of D-mannitol.

Q1: My yield of 1,2:5,6-di-O-isopropylidene-D-mannitol is consistently low. What are the likely causes and solutions?

Low yield is the most frequent issue, often stemming from incomplete reactions or product decomposition during workup.

Potential Causes & Solutions:

• Presence of Water: The acetalation reaction is reversible and driven by the removal of water. Any moisture in the reagents or solvent will hinder the reaction.

  • Causality: Water can hydrolyze the formed acetal, pushing the equilibrium back towards the starting materials. It can also deactivate the Lewis acid catalyst.

  • Solution: Ensure all reagents are anhydrous. Acetone should be distilled over a drying agent like anhydrous potassium carbonate.[1] If using zinc chloride (ZnCl₂) as a catalyst, it is crucial to melt it under an open flame to drive off any residual water before use.[1]

• Product Hydrolysis During Workup: A common pitfall is the hydrolysis of the product when the reaction is quenched and extracted.

  • Causality: Heating the product in the presence of water, even at moderate temperatures (e.g., 40°C on a rotary evaporator), can cause significant decomposition back to D-mannitol.[1]

  • Solution: After quenching the reaction (e.g., with aqueous potassium carbonate), remove the bulk of the organic solvent (acetone) using a flow of compressed air at room temperature.[1] Extract the product into a volatile, water-immiscible solvent like diethyl ether and dry the organic layer thoroughly with an anhydrous drying agent (e.g., magnesium sulfate) before final solvent removal under vacuum without heating.[1]

• Incomplete Reaction: The reaction may not have reached completion.

  • Causality: Insufficient catalyst or reaction time can leave unreacted D-mannitol. Using only two molar equivalents of zinc chloride has been shown to result in an incomplete reaction.[1]

  • Solution: Use a suitable excess of the catalyst (e.g., 2.7 molar excess of ZnCl₂).[1] A clear visual cue for reaction completion is the complete dissolution of the starting D-mannitol, which can take up to 5 hours.[1]

• Formation of Side Products: Over-reaction can lead to the formation of a triacetal impurity, which can complicate purification.

  • Causality: The central 3,4-diol can also undergo acetalation under forcing conditions.

  • Solution: Adhere to established protocols with proven selectivity. The triacetal is typically less polar and can be removed by washing the crude solid product with a non-polar solvent like cold hexane.[1]

Caption: Decision tree for troubleshooting low yields in the di-acetalation stage.

Part 2: Troubleshooting Guide for Selective Deprotection to 1,2-O-Isopropylidene-D-mannitol

This stage is chemically delicate, as the goal is to cleave one of two structurally similar protecting groups.

Q1: The reaction produces a mixture of starting material, product, and fully deprotected D-mannitol. How can I improve selectivity?

This is the central challenge of this stage. Achieving high selectivity is key to avoiding difficult purifications.

Potential Causes & Solutions:

• Harsh Reaction Conditions: Overly acidic conditions or elevated temperatures will lead to the non-selective removal of both isopropylidene groups.

  • Causality: While the 5,6-acetal is kinetically favored for hydrolysis due to less steric hindrance, the 1,2-acetal is also acid-labile. Excessive acid concentration, temperature, or reaction time will cause cleavage at both sites.

  • Solution:

    • Temperature Control: Maintain low and consistent temperatures throughout the reaction.

    • Catalyst Control: Use a catalytic amount of a suitable acid. Some protocols utilize boric acid, which can form a complex with the 3,4-diol, potentially influencing the relative stability of the two acetal groups.

    • pH Monitoring: For aqueous systems, carefully controlling the pH is critical.

• Incomplete Reaction: The reaction is stopped too early, leaving a significant amount of the di-protected starting material.

  • Causality: Insufficient reaction time or catalyst concentration prevents complete conversion of the starting material.

  • Solution: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC). Develop a staining method that clearly distinguishes between the di-protected starting material, the mono-protected product, and the highly polar D-mannitol. Stop the reaction only when the consumption of starting material is optimal, before significant amounts of D-mannitol appear.

• Purification Challenges: The product and starting material can have similar polarities, making separation difficult.

  • Causality: Both are relatively large, moderately polar molecules.

  • Solution: While challenging on a large scale, flash column chromatography is the most reliable method for separation. Developing a solvent system with optimal resolution on an analytical TLC plate is crucial before attempting a large-scale separation. Alternatively, selective recrystallization from a carefully chosen solvent system may be possible.

Frequently Asked Questions (FAQs)

Q: What are the most critical parameters for a successful large-scale synthesis? A: For Stage 1 (di-acetalation), the single most critical parameter is the rigorous exclusion of water. For Stage 2 (selective hydrolysis), the critical parameters are precise control over temperature and reaction time, guided by close analytical monitoring (e.g., TLC).

Q: Are there alternatives to zinc chloride as a catalyst for the acetalation step? A: Yes, other Lewis acids like tin chloride have been used, though not always with significantly improved yields.[1] Brønsted acids such as p-toluenesulfonic acid have also been employed.[1] More recently, heterogeneous solid acid catalysts like perfluorosulfonic ionomers have shown promise in providing high selectivity and easier workup, as the catalyst can be filtered off.[2]

Q: What are the best practices for storing the intermediate and final product? A: 1,2:5,6-di-O-isopropylidene-D-mannitol is generally a stable, white crystalline solid that can be stored at room temperature in a well-sealed container.[3][4] However, it is sensitive to acid and heat in the presence of moisture.[1] The final product, 1,2-O-Isopropylidene-D-mannitol, should be stored in a cool, dry place, typically at 2-8°C, to ensure long-term stability.[5]

Q: How can I effectively monitor the reaction progress? A: Thin Layer Chromatography (TLC) is the most common and effective method.

• For Stage 1: Use a mobile phase like hexane/diethyl ether (1:1). The di-protected product will have a distinct Rf value (approx. 0.2), while the starting D-mannitol will remain at the baseline.[1]

• For Stage 2: A slightly more polar system, such as ethyl acetate/hexane, will be needed. You should see three distinct spots: the starting di-acetal (least polar), the desired mono-acetal product, and D-mannitol (most polar, at the baseline).

Key Experimental Protocols

Protocol 1: High-Yield Synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol

This protocol is adapted from a high-yield procedure reported in the literature.[1]

• Catalyst Preparation: In a large round-bottomed flask, heat zinc chloride (40 g, 293 mmol) with an open flame until it melts completely to remove all residual water. Allow the flask to cool to room temperature under a calcium chloride drying tube.

• Reaction Setup: Add anhydrous acetone (400 mL) to the flask and swirl until the zinc chloride dissolves.

• Acetalation: To the cooled solution, add D-mannitol (20 g, 110 mmol) in one portion. Stopper the flask and stir the mixture vigorously at room temperature. Continue stirring for approximately 5 hours, or until all the D-mannitol has dissolved, indicating the formation of the acetal.

• Quenching: Pour the clear reaction mixture into a vigorously stirred suspension of potassium carbonate (45 g) in water (45 mL). This will precipitate zinc salts as zinc carbonate.

• Filtration & Extraction: Filter the mixture and wash the solid zinc carbonate cake with acetone (50 mL). Concentrate the filtrate using a stream of compressed air at room temperature to remove most of the acetone and some water, resulting in a white slurry.

• Workup: Transfer the slurry to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and wash the drying agent with a small amount of diethyl ether.

• Isolation: Remove the diethyl ether under vacuum at room temperature (do not heat). A white solid will form. Add hexane (100 mL) to the solid, stir for 20 minutes, and then cool the mixture (-10°C for 1 hour, then 8°C for 1 hour).

• Purification: Filter the cold suspension under vacuum and wash the white solid with cold hexane (100 mL). Dry the product under vacuum. This procedure typically yields the diacetal in high purity (95%+) and yields around 87%.[1]

Data Summary: Comparison of Synthesis Methods for 1,2:5,6-di-O-isopropylidene-D-mannitol

Catalyst	Reagent/Solvent	Reported Yield	Purification Method	Reference
Zinc Chloride	Acetone	87%	Hexane Washing	De Alvarenga, E. S., et al. (2006)[1]
p-Toluenesulfonic acid	2-Methoxypropene / DMF	92% (36-40% on repeat)	Not Specified	Debost et al. (as cited in[1])
Tin Chloride	Acetone	~54%	Dichloromethane Washing	As cited in[1]
Aquivion-H (Solid Acid)	2,2-Dimethoxypropane / DMF	High Selectivity	Filtration of Catalyst	ResearchGate[2]

References

• De Alvarenga, E. S., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985-988. [Link]

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. [Link]

• Ciriminna, R., & Pagliaro, M. (2013). Improved preparation of di-O-isopropylidene-1, 2;5, 6-D-mannitol. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. PubChem. Retrieved from [Link]

• Sureshan, K. M., & Shashidhar, M. S. (2004). Polyurethanes with pendant hydroxy groups: polycondensation of D-mannitol-1,2:5,6-dicarbonate with diamines. Polymer International, 53(11), 1765-1771. [Link]

• Roquette. (n.d.). Compaction Stability of Spray-Dried Mannitol's. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. chemimpex.com [chemimpex.com]
• 4. roquette.com [roquette.com]
• 5. biosynth.com [biosynth.com]

Technical Support Center: Purification of 2,3-O-isopropylidene-D-glyceraldehyde

From the Senior Application Scientist's Desk

Welcome to our dedicated technical guide on the purification of (+)-2,3-O-isopropylidene-D-glyceraldehyde. This chiral aldehyde is a cornerstone C3 synthon in asymmetric synthesis, valued for its versatility in constructing complex molecules for pharmaceuticals and natural products.[1][2] Its most common synthesis involves the oxidative cleavage of 1,2:5,6-di-O-isopropylidene-D-mannitol.[3][4][5] While the synthesis appears straightforward, the subsequent purification of the aldehyde is fraught with challenges that can significantly impact yield, purity, and stereochemical integrity.

This guide is designed to provide you with field-proven insights and troubleshooting strategies to navigate the complexities of the post-cleavage work-up and purification. We will delve into the causality behind common issues and offer robust protocols to ensure you obtain high-quality material for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: Why is 2,3-O-isopropylidene-D-glyceraldehyde so difficult to purify after the cleavage reaction?

A1: The difficulty arises from a combination of the product's physical properties and the nature of the reaction mixture:

• High Water Solubility: The aldehyde has significant solubility in water, which makes efficient extraction from aqueous work-ups problematic and can lead to substantial product loss.[6]

• Volatility: The product is a low-boiling liquid, making its removal from solvents by rotary evaporation a delicate process where significant loss can occur.[6]

• Instability: The aldehyde is prone to polymerization, especially in the presence of acid or base traces, or upon heating.[2] It is also sensitive to racemization at the alpha-carbon.

• Reaction Byproducts: The oxidative cleavage, typically using sodium periodate (NaIO₄) or lead tetraacetate (Pb(OAc)₄), generates inorganic salts (e.g., sodium iodate) or toxic metal tars (lead salts) that must be thoroughly removed.[3][6]

Q2: My crude product, which I plan to use in a Wittig reaction, is contaminated with acetic acid from a lead tetraacetate cleavage. How can I remove it?

A2: Acetic acid contamination is a common issue with Pb(OAc)₄ cleavage and is detrimental to many subsequent reactions, particularly those involving aprotic or basic conditions like the Wittig reaction.[6] Direct distillation will likely cause the acetic acid to co-distill with your product. An aqueous workup is challenging due to the aldehyde's water solubility.[6] The most effective approach is a modified work-up prior to final purification. One validated method involves dissolving the crude mixture in a non-polar organic solvent and adding a drying agent like anhydrous magnesium sulfate. This helps to sequester the acetic acid and water, allowing for filtration and subsequent careful distillation of the purified aldehyde.[6]

Q3: I performed a sodium periodate cleavage. After the reaction, I have a thick white precipitate. What is the best way to handle this?

A3: The white precipitate is primarily sodium iodate (NaIO₃), the byproduct of the periodate (NaIO₄) oxidation. The key is to efficiently separate this solid from the organic solution containing your product.

• Filtration is essential. Use a Büchner funnel to filter the reaction mixture.

• Thorough Washing: The filter cake will be saturated with the product solution. It is critical to wash the solid thoroughly with several portions of the reaction solvent (e.g., dichloromethane) to recover the trapped aldehyde.[7]

• Drying: After separation, the organic filtrate should be dried with a suitable agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to remove residual water before concentration.[7][8]

Q4: My purified aldehyde is clear and colorless initially, but it turns into a viscous, syrupy material upon storage. What is causing this?

A4: This is a classic sign of polymerization.[2] 2,3-O-isopropylidene-D-glyceraldehyde is susceptible to self-aldol reactions and other polymerization pathways. This process can be initiated by:

• Trace Acid or Base: Residual acidic or basic impurities from the work-up can catalyze polymerization.

• Heat: Elevated temperatures during distillation or storage accelerate polymerization.

• Concentration: The pure, neat aldehyde is more prone to polymerization than a solution.

To prevent this, ensure your product is free from acidic or basic residues. For long-term storage, it is best kept as a dilute solution in a dry, aprotic solvent (like dichloromethane), under an inert atmosphere (N₂ or Ar), and at low temperatures (-20°C is recommended).

Troubleshooting Guide

This section addresses specific problems encountered during the purification workflow.

Symptom / Observation	Potential Cause(s)	Recommended Solution & Rationale
Low yield after aqueous extraction.	High water solubility of the aldehyde.[6]	Solution: Minimize or avoid aqueous work-ups. Use a biphasic system (e.g., Dichloromethane/Water) and perform multiple (5-6) extractions with the organic solvent.[6][7] Saturating the aqueous layer with NaCl can help "salt out" the aldehyde, reducing its aqueous solubility.[7]
Product loss during solvent removal (rotary evaporation).	The aldehyde is volatile (b.p. ~51-52°C at reduced pressure).[6][7]	Solution: Use a low bath temperature (<35°C) and carefully control the vacuum.[7] Do not evaporate to complete dryness. It is better to leave a small amount of solvent and proceed directly to high-vacuum distillation or chromatography.
TLC shows a baseline spot that does not move.	Insoluble inorganic salts (e.g., sodium iodate) remaining in the organic phase.	Solution: Ensure the crude organic solution is filtered carefully before concentration. If salts persist, passing the solution through a short plug of Celite® or silica gel can effectively remove them.
Distillation results in a large amount of high-boiling residue.	Polymerization of the aldehyde due to excessive heat or prolonged distillation time.[2]	Solution: Use a short-path distillation apparatus under high vacuum to minimize the residence time at high temperatures. Ensure the distillation flask is not heated above 80°C.[7] The receiving flask should be cooled to maximize condensation and prevent loss of the volatile product.[7]
Purified product shows a lower-than-expected optical rotation.	Racemization at the stereocenter adjacent to the aldehyde, often catalyzed by trace acid or base.	Solution: Maintain neutral conditions throughout the work-up and purification. Avoid strong acids or bases. If a basic wash is necessary, use a weak, buffered solution like saturated sodium bicarbonate and work quickly at low temperatures. Ensure all glassware is clean and free of residues.

Experimental Workflows & Protocols

The choice of purification method depends on the scale of the reaction and the required final purity.

Workflow 1: Overall Purification Strategy

The following diagram outlines the general workflow from the completed cleavage reaction to the final purified product.

Caption: General workflow for purification of 2,3-O-isopropylidene-D-glyceraldehyde.

Protocol 1: Purification by High-Vacuum Distillation

This method is ideal for larger scales where chromatography is impractical and aims to purify the aldehyde from non-volatile impurities.

Rationale: Distillation separates compounds based on boiling point. Given the aldehyde's volatility, this method effectively removes salts, residual starting material, and polymeric byproducts. A high vacuum is critical to lower the boiling point and prevent thermal degradation.[2][7]

Step-by-Step Methodology:

• Initial Work-up: Following a sodium periodate cleavage in dichloromethane (DCM), add anhydrous magnesium sulfate directly to the crude reaction mixture with vigorous stirring.[6] This removes water and helps precipitate inorganic salts.

• Filtration: Filter the slurry through a pad of Celite® on a Büchner funnel. Wash the filter cake extensively with fresh DCM to ensure complete recovery of the product.

• Concentration: Combine the organic filtrates and concentrate the solution using a rotary evaporator with a bath temperature no higher than 35°C.[7] Reduce the volume to approximately 50 mL for a ~0.2 mol scale reaction. Do not evaporate to dryness.

• Distillation Setup: Transfer the concentrated solution to a round-bottomed flask equipped with a short-path distillation head and a receiving flask cooled in an ice-methanol bath.[7]

• Distillation: Apply a high vacuum (e.g., <1 mbar). Gradually increase the bath temperature. The pure aldehyde will typically distill between 51-52°C under these conditions.[7]

• Storage: Immediately transfer the distilled product to a clean, dry container, preferably under an inert atmosphere, and store at -20°C.

Protocol 2: Purification by Flash Column Chromatography

This method is best for smaller scales or when high purity is required, especially for removing impurities with similar volatility.

Rationale: Chromatography separates compounds based on their differential partitioning between a stationary phase (silica) and a mobile phase. It is highly effective but can lead to product loss due to the aldehyde's volatility. Dry loading is recommended to prevent streaking and improve separation.

Step-by-Step Methodology:

• Prepare for Dry Loading: After the initial work-up and concentration (Step 1-3 in Protocol 1), add a small amount of silica gel (~2-3 times the mass of the crude product) to the concentrated aldehyde solution.

• Solvent Removal: Carefully remove the remaining solvent by rotary evaporation until a dry, free-flowing powder is obtained.[9]

• Pack the Column: Pack a flash chromatography column with silica gel using a suitable eluent system (e.g., a mixture of ethyl acetate and hexanes, typically starting with a low polarity like 10:90).

• Load the Sample: Carefully add the silica-adsorbed sample to the top of the packed column.

• Elution: Begin eluting with the chosen solvent system, collecting fractions and monitoring by TLC (staining with potassium permanganate or p-anisaldehyde is effective as the aldehyde is not strongly UV-active).

• Fraction Pooling & Concentration: Combine the pure fractions. Concentrate with extreme care on a rotary evaporator at low temperature and pressure. It is advisable to concentrate to a small volume rather than to dryness.

Decision-Making for Purification Method

Caption: Decision tree for selecting the appropriate purification method.

References

• Kanda, P., & Wells, M. A. (1980). A simplified procedure for the preparation of 2,3-O-isopropylidene-sn-glycerol from L-arabinose. Journal of Lipid Research, 21(2), 257–258. [Link]

• Li, Z., et al. (2018). Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. Molecules, 23(7), 1736. [Link]

• Jackson, D. (1988). An Improved Preparation of (+)-2,3-O-Isopropylidene-D-Glyceraldehyde. Synthetic Communications, 18(4), 337-340. [Link]

• University of Rochester, Department of Chemistry. Purification: Tips for Flash Column Chromatography. [Link]

• CN102229596A - Method for preparing isopropylidene glycerol by catalysis through sulfonic acid ionic liquid.

• Chemistry Steps. NaIO4 Oxidative Cleavage of Diols. [Link]

• Sutar, A. K., et al. (2014). Practical One Pot Synthesis of 2,3-O-Isopropylidene-D-Glyceraldehyde: High Atom Economy, Yield and Recycling of the Starting Materials and Solvents. ResearchGate.[Link]

• Alvarenga, E. S., et al. (2006). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). ResearchGate.[Link]

• Sutar, A. K., et al. (2014). Practical One Pot Synthesis of 2,3-O-Isopropylidene-D-Glyceraldehyde: High Atom Economy, Yield. Worldwidejournals.com.[Link]

• Kanda, P., & Wells, M. A. (1980). A simplified procedure for the preparation of 2,3-O-isopropylidene-sn-glycerol from L-arabinose. ResearchGate.[Link]

• Schmid, C. R., & Bryant, J. D. (1995). D-(R)-Glyceraldehyde Acetonide. Organic Syntheses, 72, 6. [Link]

• Schmid, C. R., et al. (1992). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde in high chemical and optical purity: observations on the development of a practical bulk process. The Journal of Organic Chemistry, 57(22), 5907-5911. [Link]

• Medchemexp. 2,3-O-Isopropylidene-L-glyceraldehyde. [Link]

• Chemistry LibreTexts. (2019). Periodate cleavage of 1,2-diols (glycols). [Link]

• Compton, B. J., et al. (1998). Mechanistic Aspects of the Electrocatalytic Oxidative Cleavage of 1,2-Diols by Electrogenerated Pb(IV). The Journal of Physical Chemistry B, 102(6), 909-915. [Link]

• Ashenhurst, J. (2011). Oxidative Cleavage of Vicinal Diols With NaIO4 and Pb(OAc)4. Master Organic Chemistry.[Link]

• Alvarenga, E. S., et al. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. ResearchGate.[Link]

• PubChem. 1,2:5,6-di-O-isopropylidene-D-mannitol. [Link]

• Fatiadi, A. J. (1974). New applications of periodic acid and periodates in organic and bio-organic chemistry. Synthesis, 1974(4), 229-272. [Link]

• Chemistry LibreTexts. (2020). 11.6: Periodate cleavage of 1,2-diols (glycols). [Link]

• Ranu, B. C., et al. (2016). Efficient conversion of D-mannitol into 1,2:5,6-diacetonide with Aquivion-H as a recyclable catalyst. AIR Unimi.[Link]

• Li, Z., et al. (2018). Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. National Institutes of Health.[Link]

• Organic Syntheses. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. [Link]

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• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. mdpi.com [mdpi.com]
• 9. Purification [chem.rochester.edu]

Technical Support Center: 1,2-O-Isopropylidene-D-mannitol

A Note from Your Senior Application Scientist:

Welcome to the technical guide for 1,2-O-Isopropylidene-D-mannitol and its derivatives. My goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you anticipate challenges and troubleshoot effectively. A common point of confusion arises between the mono-acetal (1,2-O-Isopropylidene-D-mannitol) and the di-acetal (1,2:5,6-Di-O-isopropylidene-D-mannitol). The di-acetal is the significantly more common and commercially available starting material for synthetic chemistry.[1][2] This guide will focus primarily on the handling and application of 1,2:5,6-Di-O-isopropylidene-D-mannitol , as most experimental challenges are related to this precursor.

Section 1: Core Characteristics and Storage

This section addresses the fundamental properties and essential first steps upon receiving the compound.

Frequently Asked Questions: Compound Properties

Question: What are the essential physical and chemical properties of 1,2:5,6-Di-O-isopropylidene-D-mannitol?

Answer: Understanding the basic properties is critical for proper handling, storage, and reaction setup. Below is a summary of key data compiled from various suppliers and databases.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₂O₆	[3][4]
Molecular Weight	262.30 g/mol	[3][4][5]
Appearance	White crystalline powder	[3]
Melting Point	120-122 °C	[3][4]
Purity (Typical)	≥ 98%	[3]
Solubility	Soluble in DMSO, Methanol, Water	[6]
Optical Rotation	[α]/D +5.8 to +7.2° (c=5 in CHCl₃)	[3][4]

Question: What are the immediate first steps upon receiving a shipment of this compound?

Answer:

• Inspect: Visually inspect the container for any damage to the seal or packaging. The compound should be a white, crystalline solid.[3] Any discoloration could indicate decomposition.

• Log: Record the lot number and date of receipt in your lab notebook.

• Store Immediately: Transfer the container to the correct storage location. The primary cause of degradation is improper storage.

Question: What are the recommended storage conditions and why?

Answer: The recommended storage condition is refrigerated at 2°C - 8°C in a tightly sealed container.[3][6][7][8]

• Causality (The "Why"): The isopropylidene groups are acetals, which are susceptible to acid-catalyzed hydrolysis.[1][9] Refrigeration slows down any potential degradation kinetics. A tightly sealed container is crucial to prevent the ingress of atmospheric moisture, which can participate in hydrolysis, and acidic gases (like CO₂ or HCl fumes from other lab activities) that can catalyze decomposition.

Recommended Handling and Storage Workflow

The following diagram outlines the critical path for maintaining the integrity of your 1,2:5,6-Di-O-isopropylidene-D-mannitol from receipt to use.

Caption: Workflow for optimal storage and handling.

Section 2: Troubleshooting Experimental Issues

This section is formatted as a practical troubleshooting guide for common problems encountered during synthesis.

Frequently Asked Questions: Stability and Reactions

Question: My reaction yield is low, and I see my starting material in the TLC/NMR. What could be the cause?

Answer: This often points to the decomposition of the starting material, either before or during the reaction. The primary culprit is the hydrolysis of the acetal protecting groups.

• Acid Contamination: The most common cause is exposure to acid.[1][9] Isopropylidene acetals are stable under neutral and basic conditions but are readily cleaved by acid.

  • Check Your Solvents: Dichloromethane (DCM) can become acidic over time. One study demonstrated that a solution of the di-acetal in DCM became cloudy after 3 days, indicating decomposition, while solutions in diethyl ether and acetone were stable for at least 30 days.[10]

  • Check Your Reagents: Ensure other reagents in your reaction are not acidic or contain acidic impurities.

  • Glassware: Avoid using glassware that may have residual acid from previous experiments. A base wash (e.g., with dilute bicarbonate or ammonia solution) followed by thorough rinsing and drying is recommended.

• Heat and Water: Heating the compound, especially during workup or purification in the presence of water, can cause significant hydrolysis.[10] Evaporating aqueous layers under vacuum at elevated temperatures (e.g., >40°C) has been shown to revert the acetal back to the insoluble D-mannitol, drastically reducing yields.[10] It is better to use a gentle flow of compressed air or low-temperature rotary evaporation.[10]

Question: I am trying to deprotect the isopropylidene groups. Why is my reaction incomplete or too slow?

Answer: Acetal deprotection is an equilibrium reaction.[11] To drive it to completion, you need an acid catalyst and an excess of water.

• Protocol Check: A common and effective method for complete deprotection is using aqueous trifluoroacetic acid (TFA). A protocol might involve dissolving the compound in a solvent and then adding 90% aqueous TFA, stirring at room temperature until TLC indicates full conversion.[12]

• Acid Strength: If the reaction is slow, a stronger acid or slightly elevated temperature may be required. However, be mindful of other functional groups in your molecule. Conditions can range from mild (pyridinium p-toluenesulfonate in aqueous media) to strong (dilute HCl in THF).[9]

Question: I see an unexpected, less polar spot on my TLC. What could it be?

Answer: A common impurity formed during the synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol is the triacetal.[2][10] This occurs when the two free hydroxyl groups react further. This impurity is typically more non-polar and will have a higher Rf value on silica gel. It can often be removed by careful washing with a non-polar solvent like hexane, in which the desired diacetal is less soluble.[10]

Troubleshooting Decision Tree

This diagram provides a logical path to diagnose issues with reaction outcomes.

Caption: A decision tree for troubleshooting common experimental problems.

Section 3: Key Experimental Protocols

As a self-validating system, a good protocol includes the rationale for each step.

Protocol: High-Yield Purification of 1,2:5,6-Di-O-isopropylidene-D-mannitol

This protocol is adapted from a high-yield synthesis procedure and focuses on the purification steps, which are critical for avoiding hydrolysis.[10]

Objective: To purify the crude product, removing unreacted D-mannitol and the triacetal byproduct while preventing acid-catalyzed decomposition.

Methodology:

• Aqueous Workup (at Room Temperature):

  • After the reaction is quenched (e.g., with potassium carbonate suspension), concentrate the filtrate to remove the organic solvent (e.g., acetone).

  • Rationale: The initial quench neutralizes the acid catalyst, preventing hydrolysis.

  • Crucial Step: Remove the bulk of any residual water using a flow of compressed air or by letting it stand, rather than heated rotary evaporation.[10] This is the single most important step to prevent decomposition back to D-mannitol.

• Solvent Extraction:

  • Extract the resulting aqueous slurry multiple times with diethyl ether.

  • Rationale: Diethyl ether is an excellent solvent for the product and has been shown to be non-degrading.[10]

• Drying and Concentration:

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter and remove the solvent under vacuum without heating. The result will be a white slurry or solid.

  • Rationale: Anhydrous conditions are key. Removing the solvent at room temperature again avoids thermal decomposition.

• Final Purification (Hexane Wash):

  • Add cold hexane to the solid residue and stir vigorously for 20-30 minutes.

  • Filter the mixture under vacuum and wash the solid with more cold hexane.

  • Dry the resulting white solid in a desiccator under vacuum.

  • Rationale: The desired diacetal product has low solubility in cold hexane, while the less polar triacetal impurity is more soluble and will be washed away. This simple wash is often sufficient to achieve high purity (>95%).[10]

References

• de Alvarenga, E. S., et al. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 986-988. [Link]

• LookChem. (n.d.). Cas 4306-35-8, 1,2-O-ISOPROPYLIDENE-D-MANNITOL. Retrieved January 22, 2026, from [Link]

• PubChem. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. Retrieved January 22, 2026, from [Link]

• MDPI. (2022). A Critical Review on Engineering of d-Mannitol Crystals: Properties, Applications, and Polymorphic Control. Crystals, 12(5), 689. [Link]

• ResearchGate. (n.d.). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). Retrieved January 22, 2026, from [Link]

• ACS Publications. (2020). Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. The Journal of Organic Chemistry, 85(15), 9896–9903. [Link]

• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Thieme.

• Worldwidejournals.com. (2016). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. Indian Journal of Applied Research, 6(4). [Link]

• Master Organic Chemistry. (2023). Hydrates, Hemiacetals, and Acetals. Retrieved January 22, 2026, from [Link]

• Organic Chemistry with Victor. (2023, March 7). Acetal Hydrolysis Mechanism + EASY TRICK! [Video]. YouTube. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Acetal Protecting Groups: 1,2-O-Isopropylidene-D-mannitol vs. 1,2-O-Cyclohexylidene-D-mannitol

In the intricate field of synthetic organic chemistry, particularly in carbohydrate and natural product synthesis, the judicious selection of protecting groups is a critical determinant of a synthetic route's success. D-mannitol, a C2-symmetric polyol, serves as an invaluable chiral starting material. Its utility is significantly enhanced by the selective protection of its hydroxyl groups. Among the most common strategies is the formation of cyclic acetals at the 1,2- and 5,6-positions, leaving the central 3,4-diol available for further transformation.[1] This guide provides an in-depth, data-supported comparison of two of the most frequently employed diol protecting groups for D-mannitol: the isopropylidene (acetonide) and the cyclohexylidene acetals.

Introduction: The Strategic Role of Acetal Protection

The protection of diols as cyclic acetals is a cornerstone of carbohydrate chemistry.[2] This strategy prevents unwanted reactions at the protected hydroxyls while other parts of the molecule are being modified. The resulting protected mannitol derivatives, such as 1,2:5,6-di-O-isopropylidene-D-mannitol and 1,2:5,6-di-O-cyclohexylidene-D-mannitol, are stable, crystalline solids that serve as pivotal chiral building blocks.[1][3] Their primary application involves the oxidative cleavage of the remaining central 3,4-diol with reagents like sodium periodate to yield two equivalents of the respective chiral glyceraldehyde derivative, a versatile C3-synthon.[4][5]

The choice between an isopropylidene and a cyclohexylidene protecting group is not arbitrary; it is a strategic decision influenced by factors such as reaction efficiency, steric hindrance, stability, and the specific requirements of subsequent synthetic steps.

Synthesis: A Tale of Two Ketones

The formation of both acetals proceeds via an acid-catalyzed reaction between D-mannitol and a ketone (acetone or cyclohexanone). The reaction preferentially protects the terminal 1,2- and 5,6-diols.

While the fundamental mechanism is identical, the practical execution and outcomes can differ. The synthesis of the isopropylidene derivative (diacetonide) is often performed using acetone with zinc chloride as a catalyst, with optimized procedures reporting high yields of up to 87%.[3] The formation of the cyclohexylidene derivative has been reported using cyclohexanone with catalysts like boron trifluoride etherate.[6] It is noted that the protection with cyclohexanone can be more challenging than with acetone.[6]

Comparative Physicochemical and Performance Data

The choice between these protecting groups often hinges on their physical properties and their behavior in reactions. The bulkier cyclohexylidene group can offer distinct advantages in certain applications.

Property	1,2:5,6-Di-O-isopropylidene-D-mannitol	1,2:5,6-Di-O-cyclohexylidene-D-mannitol	Key Insights & Causality
Molecular Formula	C₁₂H₂₂O₆[7]	C₁₈H₃₀O₆[8]	The cyclohexylidene derivative has a significantly higher molecular weight.
Molecular Weight	262.30 g/mol [7]	342.4 g/mol [8]	This difference impacts reaction stoichiometry and physical properties.
Appearance	White crystalline powder[9]	White solid	Both are typically stable, crystalline solids, facilitating handling and purification.
Melting Point	120-122 °C[9]	148-150 °C[6]	The higher melting point of the cyclohexylidene derivative suggests a more rigid and stable crystal lattice, which can be advantageous for purification by recrystallization.
Synthetic Yield	Reported up to 87-92%[3]	Reported as "quantitative" in some methods[10]	Both can be synthesized in high yields, but reaction conditions must be carefully optimized. The isopropylidene synthesis has been noted to sometimes produce byproducts.[4]
Steric Hindrance	Moderate	High	The bulky cyclohexyl groups provide greater steric hindrance.[6] This is a critical factor in asymmetric synthesis, where the protecting group can influence the stereochemical outcome of subsequent reactions by directing the approach of reagents.[11][12]
Stability	Generally stable to basic and neutral conditions.[3]	Generally more stable than isopropylidene acetals, particularly to slightly acidic conditions.[13]	The increased stability of the cyclohexylidene group can be crucial in multi-step syntheses where mild acidic conditions are encountered.
Deprotection	Typically removed by hydrolysis in the presence of acid (e.g., AcOH, HClO₄).[3][14] Selective deprotection of terminal acetonides is possible.[15][16][17]	Removed under similar acidic conditions, though may require slightly stronger conditions or longer reaction times due to higher stability.	The ease of removal is a key consideration. Isopropylidene groups are generally more labile, which can be an advantage for rapid deprotection but a disadvantage if premature cleavage is a risk.

Field-Proven Insights: When to Choose Which Acetal

As a Senior Application Scientist, the decision-making process extends beyond raw data to encompass the broader context of the synthetic goal.

Choose 1,2-O-Isopropylidene-D-mannitol when:

• Cost and Availability are Key: Acetone is an inexpensive and readily available reagent.

• High Throughput is Needed: The protection and deprotection steps are generally rapid and well-established.

• Moderate Steric Influence is Sufficient: For many standard transformations, the steric bulk of the isopropylidene groups is adequate.

• Downstream Compatibility is High: If the subsequent synthetic steps do not involve acidic conditions that could risk premature deprotection.

Choose 1,2-O-Cyclohexylidene-D-mannitol when:

• Enhanced Stability is Required: In a lengthy synthesis involving multiple steps, the superior stability of the cyclohexylidene group can prevent unwanted loss of the protecting group.[13]

• Greater Steric Direction is Desired: For stereoselective reactions, the bulkier cyclohexyl groups can provide superior facial selectivity, leading to higher diastereomeric or enantiomeric excess in the product.[6]

• Crystallinity and Purification are Challenging: The higher melting point and often enhanced crystallinity can simplify purification, which is a significant practical advantage on a larger scale.

Detailed Experimental Protocols

Trustworthy and reproducible protocols are the foundation of successful research. The following are representative procedures for the synthesis of each protected mannitol.

Protocol 1: Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol[3]

This procedure is adapted from Alvarenga et al., who reported an improved high-yield synthesis.

• Preparation: Heat zinc chloride (40 g, 293 mmol) in a round-bottomed flask in an open flame to melt the solid and remove residual water. Allow the flask to cool to room temperature under a calcium chloride drying tube.

• Reaction: Add anhydrous acetone (400 mL) to the flask and swirl to dissolve the zinc chloride. Once the solution has cooled, add D-mannitol (20 g, 110 mmol) and stir the mixture until a clear solution is obtained (approx. 5 hours).

• Work-up: Pour the reaction mixture into a vigorously stirred suspension of potassium carbonate (45 g) in water (45 mL). Filter the resulting zinc carbonate and wash the solid with acetone (50 mL).

• Extraction: Concentrate the filtrate to remove acetone. Dissolve the remaining white solid in diethyl ether (60 mL) and transfer to a separatory funnel. Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).[3]

• Purification: Combine the organic layers, dry with anhydrous magnesium sulfate, filter, and remove the solvent under vacuum. Add hexane (100 mL) to the resulting slurry and stir for 20 minutes. Cool the mixture (-10 °C for 1h, then 8 °C for 1h) to induce crystallization.

• Isolation: Filter the solid under vacuum, wash with cold hexane, and dry in a desiccator to yield the product as a white solid (Expected yield: ~87%).

Protocol 2: Synthesis of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol[6]

This procedure is based on the method described in Organic Syntheses.

• Preparation: To an oven-dried 250 mL round-bottomed flask, add DMSO (17 mL).

• Reaction: Add D-Mannitol (12 g, 65.9 mmol) in small portions while stirring. After 5 minutes, add cyclohexanone (15 mL, 145 mmol) followed by triethyl orthoformate (3.3 mL, 19.8 mmol).

• Catalysis: Add boron trifluoride etherate solution (0.7 mL, 5.7 mmol) to the mixture. Stir the turbid solution at room temperature for 24 hours, by which time it should become clear.

• Work-up: Neutralize the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate. Extract the resulting mixture with ethyl acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Isolation: Recrystallize the crude product from a suitable solvent system (e.g., petroleum ether) to obtain the pure product as a white solid.[6]

Conclusion

Both 1,2-O-isopropylidene-D-mannitol and 1,2-O-cyclohexylidene-D-mannitol are excellent and indispensable chiral building blocks derived from D-mannitol. The choice between them is a strategic one, guided by the specific demands of the synthetic route. The isopropylidene derivative offers speed, economy, and simplicity, making it a workhorse for many applications. In contrast, the cyclohexylidene derivative provides enhanced stability and greater steric influence, positioning it as the superior choice for complex, stereochemically demanding syntheses where robustness and precise control are paramount. A thorough understanding of these nuances allows the synthetic chemist to make an informed decision, ultimately paving the way for a more efficient and successful synthesis.

References

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. [Link]

• Alvarenga, E. S. D., Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985-987. [Link]

• Chem-Impex International. (n.d.). 1,2:5,6-Di-O-isopropylidene-D-mannitol. Retrieved from [Link]

• Wiley. (n.d.). Preparation of 1,2:5,6‐Di‐ O ‐Cyclohexylidene‐D‐Mannitol and 2,3‐Cyclohexylidene‐D‐Glyceraldehyde. ResearchGate. Retrieved from [Link]

• Worldwide Journals. (n.d.). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. PubChem Compound Database. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 1,2:3,4:5,6-tri-O-isopropylidene-D-mannitol. Retrieved from [Link]

• Agarwal, S. K., & Vankar, Y. D. (2005). Selective deprotection of terminal isopropylidene acetals and trityl ethers using HClO4 supported on silica gel. ResearchGate. Retrieved from [Link]

• van der Vorm, S., Hansen, T., & van der Marel, G. A. (2018). Protecting Group Strategies in Carbohydrate Chemistry. ResearchGate. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1 Protecting Group Strategies in Carbohydrate Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Elsevier. (2001). Novel protecting groups in carbohydrate chemistry. Comptes Rendus de l'Académie des Sciences. Retrieved from [Link]

• Sugiyama, T., Sugawara, H., Watanabe, M., & Yamashita, K. (1992). Facile Synthesis of 1,2: 5,6-Di-O-cyclohexylidene-d-mannitol and 2,3-O-Cyclohexylidene-d-glyceraldehyde. Bioscience, Biotechnology, and Biochemistry, 56(2), 340-341. [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1,2:5,6-Di-O-cyclohexylidene-D-mannitol. PubChem Compound Database. Retrieved from [Link]

• Mahalingam, S. M., & Aidhen, I. S. (2005). Efficient and Rapid Regioselective Deprotection of Isopropylidene Ketals. ResearchGate. Retrieved from [Link]

• Zhu, X., & Schmidt, R. R. (2009). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. Angewandte Chemie International Edition, 48(11), 1900-1934. [Link]

• National Institutes of Health. (2022). Sustainable Protocol for the Synthesis of 2′,3′-Dideoxynucleoside and 2′,3′-Didehydro-2. Retrieved from [Link]

• ScienceDirect. (n.d.). A mild deprotection of isopropylidene ketals from 2-deoxyglycosides using AcOH/H2O/DME. Retrieved from [Link]

• TSI Journals. (2009). Selective hydrolysis of terminal isopropylidene ketals-An overview. Retrieved from [Link]

• Zhu, X. (2010). Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations. ResearchGate. Retrieved from [Link]

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A Senior Application Scientist's Guide to Diol Protecting Groups in Carbohydrate Chemistry

The selective manipulation of hydroxyl groups is the cornerstone of synthetic carbohydrate chemistry. Given the polyhydroxylated and stereochemically dense nature of monosaccharides, the strategic use of protecting groups is not merely a tactical necessity but a central element that dictates the success of a synthetic campaign.[1][2] Diol-protecting groups, which mask two hydroxyls simultaneously, are particularly powerful tools. They not only simplify the synthetic landscape by reducing the number of free reactive sites but also introduce conformational rigidity, which can profoundly influence the reactivity and stereoselectivity of subsequent transformations, most notably glycosylations.[3][4]

This guide provides a comparative analysis of the most common diol protecting groups used in modern carbohydrate chemistry. We will move beyond simple protocol recitation to explore the underlying chemical principles that govern their selectivity, stability, and strategic application, providing researchers with the causal understanding needed to make informed decisions in their synthetic design.

The Strategic Imperative: Choosing Your Diol Protection

The ideal protecting group should be introduced in high yield under mild conditions, remain robust throughout various reaction steps, and be removed selectively, again in high yield, without affecting other functionalities.[5] In the context of diols, the choice is primarily dictated by the geometric relationship of the two hydroxyl groups . The three most common classes—benzylidene acetals, isopropylidene ketals (acetonides), and cyclic silylene ethers—each exhibit distinct selectivities and chemical stabilities.

The following decision-making flowchart, rendered in DOT language, provides a top-level guide for selecting an appropriate diol protecting group based on the carbohydrate's core structure and the target diol.

Caption: A decision flowchart for selecting a diol protecting group in carbohydrate chemistry.

Cyclic Acetals and Ketals: The Workhorses

Cyclic acetals and ketals are formed by the acid-catalyzed reaction of a diol with an aldehyde or ketone. Their stability to basic, oxidative, and reductive conditions makes them exceptionally useful.[6][7]

Benzylidene Acetals

The benzylidene acetal is arguably the most widely used protecting group for the simultaneous protection of the C4 and C6 hydroxyls of hexopyranosides.[8]

• Mechanism & Selectivity: Formed via reaction with benzaldehyde dimethyl acetal or benzaldehyde under acidic catalysis (e.g., CSA, TsOH, or more efficiently, Cu(OTf)₂), it selectively forms a six-membered ring fused to the pyranose core.[8] This selectivity is driven by the thermodynamic stability of the resulting bicyclic system.

• Stability: Stable to a wide range of conditions, including basic hydrolysis (saponification of esters), many redox reagents, and silylation/desilylation cycles. It is, however, labile to acid.

• Deprotection: Cleavage is typically achieved under acidic hydrolysis. More significantly, its synthetic power is unlocked through regioselective reductive opening . This reaction is a cornerstone of carbohydrate synthesis, as it cleaves the acetal to generate a stable benzyl ether at either the C4 or C6 position, depending on the hydride reagent used.

  • NaBH₃CN with HCl or BH₃·THF with Bu₂BOTf typically delivers the 6-O-benzyl ether, as the borane coordinates to the more accessible O6, directing the hydride to O4.

  • LiAlH₄-AlCl₃ can favor the formation of the 4-O-benzyl ether.

• Causality in Application: The benzylidene acetal is not just a protecting group; it is a synthetic tool. Its rigidifying effect on the pyranose ring can influence the stereochemical outcome of glycosylations at the anomeric center.[3] Furthermore, the ability to convert it into a permanent benzyl ether at either C4 or C6 provides a reliable pathway to advanced, differentially protected intermediates.[8]

Isopropylidene Ketals (Acetonides)

Acetonides, formed from the reaction of a diol with acetone or 2,2-dimethoxypropane, are the preferred choice for protecting cis-vicinal diols.[1][2][9]

• Mechanism & Selectivity: The formation of a five-membered ring is kinetically favored, making acetonides ideal for protecting 1,2- or 2,3-cis-diols often found in furanose structures (e.g., diacetone glucose) or certain pyranosides (e.g., galactopyranose).[10] For instance, D-glucose is readily converted to 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose, leaving the C3 hydroxyl free for further functionalization.[10]

• Stability: Acetonides are highly sensitive to acid, much more so than benzylidene acetals. This differential lability is often exploited in orthogonal protection schemes. They are stable to basic and neutral conditions.

• Deprotection: Mild acidic conditions (e.g., 80% acetic acid in water) are sufficient for complete removal. Selective hydrolysis is also possible; terminal acetonides are generally more labile than internal ones, allowing for stepwise deprotection strategies.[11]

• Causality in Application: The ease of introduction and mild removal makes acetonides perfect for temporary protection early in a synthetic sequence. Their high acid sensitivity is a double-edged sword: it allows for orthogonal removal but requires careful planning to ensure their survival during other reaction steps that might generate trace acid.

Cyclic Silylene Ethers

For situations where acetals are unsuitable, cyclic silylene ethers offer a valuable alternative. The most common is the di-tert-butylsilylene (DTBS) group.

• Mechanism & Selectivity: Formed by reacting a diol with di-tert-butylsilyl bis(trifluoromethanesulfonate), the DTBS group can protect 1,2-, 1,3-, and 1,4-diols. In carbohydrates, it is often used to span the C4 and C6 hydroxyls or C3 and C5 hydroxyls in furanoses. Its formation is less sterically demanding than a benzylidene acetal, offering different selectivity profiles.

• Stability: Silylene ethers are stable to a broad range of non-fluoride, non-acidic, and non-basic conditions. They are particularly valued for their stability under conditions that might cleave or rearrange acyl groups.

• Deprotection: Cleavage is readily achieved using fluoride sources, such as tetrabutylammonium fluoride (TBAF) or HF-Pyridine.

• Causality in Application: The DTBS group provides an orthogonal option to acetals. While acetals are acid-labile, silylene ethers are fluoride-labile. This orthogonality is critical in complex syntheses requiring multiple, distinct deprotection steps.[12] For example, one could have a benzylidene acetal, ester groups, and a DTBS group on the same molecule, and selectively remove the esters (base), the benzylidene (acid), or the silylene (fluoride).

Performance Comparison: A Tabulated Summary

Protecting Group	Primary Target Diol	Typical Protection Conditions	Stability Profile	Deprotection Conditions	Key Synthetic Advantage
Benzylidene Acetal	4,6-diols (pyranosides)	Benzaldehyde dimethyl acetal, Cu(OTf)₂, CH₃CN[8]	Stable to base, redox reagents. Labile to acid.	1. Acidic hydrolysis (e.g., AcOH/H₂O) 2. Reductive opening (e.g., NaBH₃CN)	Can be converted into a permanent 4-O- or 6-O-benzyl ether.
Isopropylidene Ketal	cis-1,2-diols (furanoses, some pyranosides)	Acetone or DMP, acid catalyst (e.g., H₂SO₄)[10]	Stable to base, neutral conditions. Highly labile to acid.	Mild acid (e.g., 80% aq. AcOH)	Excellent for temporary protection; mild removal conditions.
Di-tert-butylsilylene	4,6- or 3,5-diols	DTBS(OTf)₂, Pyridine, DCM	Stable to non-acidic/basic conditions. Labile to fluoride.	Fluoride source (e.g., TBAF, HF-Py)	Orthogonal to acid- and base-labile groups.

Experimental Protocols: A Self-Validating System

The following protocols are presented as robust, validated methods for the protection and deprotection of diols on a common carbohydrate scaffold.

Protocol 1: Formation of Methyl 4,6-O-Benzylidene-α-D-glucopyranoside

This protocol utilizes the highly efficient copper(II) triflate catalyst.[8]

Caption: Experimental workflow for benzylidene acetal protection.

• Preparation: To a solution of methyl α-D-glucopyranoside (1.0 mmol) in anhydrous acetonitrile (10 mL), add benzaldehyde dimethyl acetal (1.2 mmol, 1.2 equiv.).[8]

• Catalysis: Add copper(II) trifluoromethanesulfonate (Cu(OTf)₂) (0.05 mmol, 0.05 equiv.) to the stirring solution at room temperature.[8] If the starting material has poor solubility, sonication may be applied.[8]

• Monitoring: Stir the reaction mixture at room temperature and monitor its completion by Thin-Layer Chromatography (TLC), typically within 1 hour.

• Work-up: Upon completion, quench the reaction by adding a few drops of triethylamine.

• Purification: Concentrate the mixture in vacuo and purify the residue by silica gel column chromatography to yield the product.

Protocol 2: Deprotection of an Isopropylidene Ketal

This protocol describes the mild acidic hydrolysis of an acetonide group.

• Dissolution: Dissolve the isopropylidene-protected carbohydrate (e.g., 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose) (1.0 mmol) in a solution of 80% aqueous acetic acid (10 mL).

• Reaction: Stir the solution at room temperature (or warm gently to 40 °C to increase the rate) for 2-16 hours.

• Monitoring: Monitor the deprotection by TLC until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene several times to azeotropically remove residual acetic acid and water.

• Purification: The resulting crude product is often pure enough for the next step, but can be purified by silica gel chromatography if necessary.

Conclusion

The choice of a diol protecting group in carbohydrate chemistry is a critical strategic decision that extends far beyond simply masking reactivity. Acetal-based groups like benzylidene and isopropylidene offer robust, well-characterized pathways for manipulating pyranose and furanose scaffolds, respectively. The benzylidene acetal, in particular, serves as a powerful precursor for regioselective benzylation. Silylene ethers provide a valuable orthogonal strategy, enabling selective deprotection in the presence of acid- and base-labile groups. By understanding the causal mechanisms of selectivity and stability for each class, researchers can design more elegant, efficient, and higher-yielding syntheses of complex carbohydrates for applications in biology and drug development.

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The Strategic Advantage of D-Mannitol in Chiral Synthesis: A Comparative Guide

In the landscape of asymmetric synthesis, where the precise construction of stereocenters is paramount, the "chiral pool" remains a cornerstone strategy. This approach leverages naturally occurring, enantiomerically pure compounds as starting materials, embedding chirality into a synthetic sequence from its inception. Among the pantheon of chiral pool synthons—carbohydrates, amino acids, and terpenes—D-mannitol emerges as a particularly powerful and versatile building block. This guide provides an in-depth technical comparison of the advantages of utilizing D-mannitol, supported by experimental data and protocols, to inform researchers, scientists, and drug development professionals in their synthetic endeavors.

The Allure of the Chiral Pool: An Introduction

The chiral pool approach offers an elegant and often more efficient alternative to asymmetric synthesis methods that rely on chiral catalysts or auxiliaries.[1] By starting with a molecule that already possesses the desired stereochemistry at one or more centers, chemists can circumvent the need for developing and optimizing complex asymmetric transformations.[2] The primary advantages of this strategy are often rooted in its cost-effectiveness and the ready availability of starting materials from natural sources.[3]

D-Mannitol: A Privileged Chiral Synthon

D-mannitol, a six-carbon sugar alcohol, is a prominent member of the chiral pool, widely distributed in plants and algae.[4] Its appeal as a starting material stems from a confluence of advantageous properties:

• Abundant and Inexpensive: D-mannitol is a readily available and low-cost commodity chemical, often produced through the hydrogenation of fructose.[5][6] This economic advantage is a significant consideration, particularly for large-scale and industrial applications.

• High Degree of Functionality: With six hydroxyl groups, D-mannitol offers numerous points for chemical modification, allowing for the synthesis of a diverse array of derivatives.[4]

• C2 Symmetry: The inherent C2 symmetry of the D-mannitol backbone can be exploited to simplify synthetic strategies and control the stereochemical outcome of reactions.

• Well-Defined Stereochemistry: The four contiguous stereocenters in D-mannitol provide a rigid and predictable chiral scaffold for the construction of complex molecules.

Comparative Analysis: D-Mannitol vs. Other Chiral Pool Starting Materials

To fully appreciate the advantages of D-mannitol, a comparison with other common chiral pool starting materials is instructive.

Feature	D-Mannitol	L-Tartaric Acid	L-Proline
Natural Abundance & Cost	High, low cost[6]	High, low cost[7]	High, moderate cost
Number of Stereocenters	4	2	1
Functional Groups	6 Hydroxyls	2 Carboxylic Acids, 2 Hydroxyls	1 Carboxylic Acid, 1 Secondary Amine
Symmetry	C2	C2	Asymmetric
Versatility	High (polyols, chiral ligands, auxiliaries)[8]	High (chiral ligands, catalysts)[7]	High (organocatalysis, peptide synthesis)

Table 1. Comparison of D-Mannitol with other common chiral pool starting materials.

While L-tartaric acid and L-proline are undoubtedly powerful chiral building blocks, D-mannitol's greater number of stereocenters and hydroxyl functionalities provides a more intricate and versatile scaffold for the synthesis of complex natural products and polyfunctionalized molecules.

D-Mannitol in Action: Case Studies in Asymmetric Synthesis

The true utility of D-mannitol is best illustrated through its successful application in the synthesis of a variety of chiral molecules.

Case Study 1: Total Synthesis of (-)-Cleistenolide

(-)-Cleistenolide, a natural product with antibacterial and antifungal activity, has been a target for total synthesis.[9] A highly efficient and stereoselective route starting from D-mannitol has been developed, showcasing the strategic advantage of embedding chirality from the outset.[9] This approach obviates the need for chiral catalysts or auxiliaries to establish the key stereocenters.[9]

Logical Workflow for the Synthesis of (-)-Cleistenolide from D-Mannitol

Caption: Synthetic workflow from D-mannitol to (-)-Cleistenolide.

A key step in this synthesis is the preparation of 1,2:5,6-di-O-isopropylidene-D-mannitol, a versatile intermediate.

Experimental Protocol: Preparation of 1,2:5,6-Di-O-isopropylidene-D-mannitol

• To a stirred mixture of acetone (75 mL) and concentrated sulfuric acid (0.5 mL), add D-mannitol (5.052 g, 27.77 mmol) in portions at room temperature.

• Continue stirring the mixture for 18 hours.

• Neutralize the reaction by the sequential addition of aqueous ammonium hydroxide (1.75 mL) and sodium carbonate (3.125 g, 29.48 mmol).

• Filter the resulting solid residue and wash with acetone.

• Concentrate the filtrate to a volume of approximately 20 mL under reduced pressure.

• Cool the concentrated solution in an ice bath to induce crystallization.

• Collect the crystalline product by filtration, wash with cold acetone, and dry under vacuum to yield 1,2:5,6-di-O-isopropylidene-D-mannitol.

Reported yields for this transformation are typically high, demonstrating the efficiency of this key protection step.[9]

Case Study 2: Asymmetric Synthesis of (2S)-Propranolol

The β-blocker propranolol is a classic example of a chiral drug where the (S)-enantiomer is significantly more active than the (R)-enantiomer. An efficient asymmetric synthesis of (2S)-propranolol has been developed using D-mannitol as the chiral starting material.[10] This approach achieves high enantioselectivity (up to 99% ee) and chemical yields (up to 97%).[10]

Synthetic Strategy Overview for (2S)-Propranolol from D-Mannitol

Caption: Key transformations in the synthesis of (2S)-propranolol.

This synthesis highlights the ability to transform the chiral backbone of mannitol into a key epoxide intermediate, which then serves as the foundation for constructing the final drug molecule with excellent stereocontrol.

Case Study 3: Synthesis of Chiral Phosphine Ligands

Chiral phosphine ligands are indispensable in asymmetric catalysis. D-mannitol has proven to be an excellent starting material for the synthesis of novel chiral phospholane ligands.[11] These ligands, when complexed with rhodium, are highly effective catalysts for the asymmetric hydrogenation of various functionalized olefins, achieving enantiomeric excesses greater than 99%.[11]

Experimental Protocol: Synthesis of a Mannitol-Derived Chiral Phosphoramidite Ligand

This protocol is adapted from the synthesis of related phosphoramidite ligands derived from D-mannitol.[12]

• Preparation of the Chloro-Phosphoramidite: To a solution of phosphorus trichloride in anhydrous dichloromethane at 0 °C, add a solution of a secondary amine (e.g., diethylamine) and triethylamine in dichloromethane dropwise. Stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Coupling with the Mannitol-Derived Diol: To the resulting solution of the chloro-phosphoramidite, add a solution of a protected D-mannitol derivative with free hydroxyl groups (e.g., a diol) in dichloromethane.

• Work-up and Purification: After the reaction is complete, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the chiral phosphoramidite ligand.

The synthesis of these ligands from a readily available chiral source like D-mannitol provides a practical and cost-effective route to valuable tools for asymmetric catalysis.[11]

The Economic Imperative: A Cost-Benefit Analysis

While the elegance and efficiency of a synthetic route are scientifically rewarding, the economic viability is often the deciding factor in an industrial setting. The use of D-mannitol as a chiral starting material presents a compelling economic advantage.

Synthetic Strategy	Key Reagents/Catalysts	Cost Considerations
Chiral Pool (D-Mannitol)	D-Mannitol, standard organic reagents	Low cost of starting material, potentially fewer steps
Asymmetric Catalysis	Achiral starting material, chiral catalyst (e.g., metal-ligand complex)	High cost of catalyst, catalyst loading, ligand synthesis
Chiral Auxiliary	Achiral starting material, chiral auxiliary (e.g., Evans auxiliary)	Stoichiometric use of auxiliary, cost of auxiliary, additional protection/deprotection steps

Table 2. Qualitative cost comparison of different asymmetric synthesis strategies.

The low bulk price of D-mannitol compared to the often-high cost of chiral catalysts and auxiliaries makes the chiral pool approach highly attractive for the commercial production of chiral molecules.[6]

Conclusion: D-Mannitol as a Strategic Asset in Chiral Synthesis

D-mannitol stands out as a premier choice within the chiral pool for a multitude of reasons. Its natural abundance and low cost provide a strong economic foundation for its use in both academic and industrial research.[2][6] The inherent C2 symmetry and multiple stereocenters of its backbone offer a robust and predictable platform for the stereocontrolled synthesis of complex molecules.[4]

The case studies presented herein demonstrate the practical application of D-mannitol in the efficient synthesis of natural products, pharmaceuticals, and chiral ligands, often with high yields and excellent stereoselectivity.[9][10][11] By leveraging the pre-existing chirality of D-mannitol, chemists can design more concise and cost-effective synthetic routes, ultimately accelerating the drug discovery and development process. For researchers and professionals in the field, a thorough understanding of the advantages and applications of D-mannitol is not just beneficial—it is a strategic imperative in the pursuit of elegant and efficient asymmetric synthesis.

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A Researcher's Guide to Diastereoselectivity in Reactions with Mannitol Derivatives

D-Mannitol, a naturally occurring sugar alcohol, stands as a cornerstone in asymmetric synthesis due to its abundance, low cost, and inherent chirality.[1] Its derivatives have proven to be exceptionally versatile as chiral auxiliaries and synthons, enabling chemists to control the three-dimensional arrangement of atoms in newly formed molecules. This guide provides an in-depth analysis of diastereoselectivity in reactions involving mannitol derivatives, offering a comparative look at different reaction types, the mechanistic principles governing stereochemical outcomes, and detailed experimental protocols for researchers in drug development and chemical synthesis.

The Foundation of Stereocontrol: Mannitol's Chiral Architecture

The utility of D-mannitol in asymmetric synthesis stems from its C2-symmetrical structure. A common and powerful derivative is 1,2:5,6-di-O-isopropylidene-D-mannitol, often referred to as diacetonide D-mannitol. The protection of the 1,2 and 5,6 diols imparts conformational rigidity to the molecule.[2][3][4] This well-defined three-dimensional structure is paramount, as it creates a sterically and electronically biased environment that can direct the approach of incoming reagents to a prochiral center, leading to the preferential formation of one diastereomer over another.

The C2 symmetry of many mannitol derivatives simplifies the stereochemical analysis and often leads to high levels of diastereoselectivity in a variety of transformations, including alkylations, aldol reactions, and reductions.[5][6][7]

Diagram 1: Structure of 1,2:5,6-Di-O-isopropylidene-D-mannitol

A skeletal representation of 1,2:5,6-Di-O-isopropylidene-D-mannitol, highlighting the chiral backbone.

Comparative Analysis of Diastereoselective Reactions

The true measure of a chiral auxiliary's effectiveness lies in its performance across a range of chemical transformations. Here, we compare the diastereoselectivity achieved with mannitol derivatives in two fundamental carbon-carbon bond-forming reactions: aldol additions and alkylations.

Diastereoselective Aldol Reactions

Aldol reactions are pivotal in constructing complex molecules, and controlling the stereochemistry of the newly formed hydroxyl and methyl-bearing carbon centers is a significant challenge. Mannitol-derived chiral auxiliaries, particularly oxazolidin-2-ones, have demonstrated remarkable efficacy in directing these reactions.[5][6]

The stereochemical outcome of these reactions is highly dependent on the choice of Lewis acid and the stoichiometry of the reagents.[6] This tunability is a key advantage, as it allows for the selective synthesis of different diastereomeric products from the same starting material. For instance, the use of titanium tetrachloride (TiCl4) can be modulated to favor either the "Evans syn" or "non-Evans syn" aldol adducts.[6] This control is often rationalized by the formation of different chelated transition states.

Diagram 2: Proposed Zimmerman-Traxler Transition States in a Mannitol-Derived Oxazolidinone Aldol Reaction

Simplified models illustrating how different transition state geometries can lead to distinct diastereomeric products.

Comparative Data: Lewis Acid Effect in Aldol Reactions

Entry	Lewis Acid (equiv.)	Amine Base	Aldehyde	Product Ratio (Syn:Anti)	Diastereomeric Excess (d.e.)
1	TiCl4 (2.0)	Hunig's Base	Isobutyraldehyde	>95:5	>90%
2	Sn(OTf)2 (1.0)	N-methylimidazole	Benzaldehyde	10:90	80%

This table is a representative example based on typical outcomes reported in the literature. Actual results will vary with specific substrates and conditions.

The high diastereoselectivity observed with TiCl4 is attributed to the formation of a rigid, six-membered Zimmerman-Traxler-like transition state where the aldehyde substituent occupies a pseudo-equatorial position to minimize steric interactions. This chelation control is a recurring theme in the stereodirecting ability of mannitol derivatives.[8][9]

Diastereoselective Alkylation Reactions

The alkylation of enolates derived from N-acylated oxazolidin-2-ones is another area where mannitol-based auxiliaries excel.[5][6] The formation of a Z-enolate, directed by the chiral auxiliary, followed by the approach of an electrophile from the less sterically hindered face, typically leads to high levels of diastereoselectivity.[6]

The bulky isopropylidene groups of the mannitol backbone effectively shield one face of the enolate, forcing the incoming alkyl halide to approach from the opposite side. This steric hindrance is a key factor in achieving high diastereoselectivity.

Experimental Protocol: Diastereoselective Alkylation of a Mannitol-Derived N-Propionyl Oxazolidinone

Materials:

• N-Propionyl oxazolidinone derived from D-mannitol

• Anhydrous Tetrahydrofuran (THF)

• Lithium Diisopropylamide (LDA), 2.0 M in THF/heptane/ethylbenzene

• Benzyl bromide (BnBr)

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Enolate Formation: A solution of the N-propionyl oxazolidinone (1.0 equiv.) in anhydrous THF is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen). To this solution, LDA (1.1 equiv.) is added dropwise over 10 minutes, and the resulting mixture is stirred at -78 °C for 30 minutes to ensure complete formation of the lithium enolate.

• Alkylation: Benzyl bromide (1.2 equiv.) is added neat to the enolate solution at -78 °C. The reaction mixture is stirred at this temperature for 2-4 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Workup: The reaction is quenched by the addition of saturated aqueous NH4Cl solution. The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO4, filtered, and concentrated under reduced pressure. The crude product is purified by silica gel chromatography to yield the alkylated product.

• Analysis: The diastereomeric ratio is determined by 1H NMR spectroscopy or high-performance liquid chromatography (HPLC) analysis of the purified product.

Expected Outcome: This procedure typically yields the α-benzylated product with high diastereoselectivity (>95:5 d.r.). The major diastereomer results from the electrophile approaching the enolate from the face opposite to the bulky mannitol-derived substituent.

Key Factors Influencing Diastereoselectivity

A comprehensive analysis reveals several critical factors that researchers can manipulate to optimize the diastereoselectivity of reactions involving mannitol derivatives:

• Protecting Groups: The choice of protecting groups on the mannitol backbone is crucial. Bulky groups like cyclohexylidene can offer greater steric hindrance compared to isopropylidene, potentially leading to higher diastereoselectivity.[10]

• Chelating Reagents: The use of Lewis acids or metal-containing reagents that can form chelates with the substrate is a powerful strategy for locking the conformation of the transition state and enhancing facial selectivity.[11][12][13]

• Solvent and Temperature: The polarity of the solvent can influence the aggregation state of organometallic reagents and the stability of transition states. Lower reaction temperatures generally lead to higher diastereoselectivity by increasing the energy difference between competing transition states.

Diagram 3: General Workflow for a Diastereoselective Synthesis

A typical sequence for utilizing a chiral auxiliary in asymmetric synthesis.

Conclusion

Mannitol derivatives represent a powerful and versatile class of chiral auxiliaries for achieving high levels of diastereoselectivity in a wide array of chemical reactions. Their ready availability from the chiral pool, coupled with their well-defined and tunable structures, makes them invaluable tools for researchers in the synthesis of complex, enantiomerically pure molecules. By carefully considering the interplay of substrate structure, reagent choice, and reaction conditions, scientists can effectively harness the stereodirecting power of mannitol to access a diverse range of chiral building blocks for drug discovery and development. The principles and protocols outlined in this guide serve as a foundational resource for designing and executing highly diastereoselective transformations.

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A Senior Application Scientist's Guide to Stereochemical Validation: A Comparative Analysis Focused on 1,2-O-Isopropylidene-D-mannitol using NMR Spectroscopy

For researchers, medicinal chemists, and professionals in drug development, the unequivocal confirmation of a molecule's three-dimensional structure is paramount. Stereochemistry dictates biological activity, and even subtle variations can lead to dramatic differences in efficacy and toxicity. This guide provides an in-depth technical comparison of methodologies for stereochemical validation, with a core focus on the powerful application of Nuclear Magnetic Resonance (NMR) spectroscopy to 1,2-O-Isopropylidene-D-mannitol and its derivatives.

The selection of a protecting group strategy, such as the formation of an isopropylidene acetal from a polyol like D-mannitol, is a common tactic in multi-step organic synthesis. However, it is crucial to verify that the stereocenters of the parent molecule remain unaltered during the reaction. This guide will delve into the causality behind experimental choices in NMR-based validation, present a self-validating protocol, and objectively compare this technique with other established methods.

The Decisive Power of NMR in Stereochemical Elucidation

NMR spectroscopy stands as a cornerstone technique for the structural elucidation of organic molecules in solution. Its ability to probe the chemical environment of individual nuclei provides a wealth of information regarding connectivity, conformation, and, critically, stereochemistry. In the context of 1,2-O-Isopropylidene-D-mannitol, NMR allows for the direct observation of protons and carbons, enabling the confirmation of the retained stereochemistry at the C2, C3, C4, and C5 positions of the original D-mannitol backbone.

The formation of the 1,2-O-isopropylidene acetal introduces a rigid five-membered ring system, which influences the chemical shifts and coupling constants of the protons on the mannitol backbone in a predictable manner. By analyzing these parameters, we can deduce the relative orientation of substituents and confirm the integrity of the chiral centers.

Interpreting the Spectral Data: A Case Study with a Di-protected Analog

Table 1: Representative ¹H and ¹³C NMR Chemical Shifts for 1,2:5,6-di-O-isopropylidene-D-mannitol in DMSO-d₆.

Atom	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key Correlations for Stereochemical Confirmation
H-1, H-6	~3.5-4.2 (m)	~67.0	Diastereotopic protons due to adjacent chiral center (C2/C5). Their distinct signals and coupling to H2/H5 are indicative of the retained stereochemistry.
H-2, H-5	~4.0-4.3 (m)	~75.2	Coupling constant (J-value) with H3/H4 provides information on the dihedral angle and thus the relative stereochemistry.
H-3, H-4	~3.6-3.8 (m)	~70.6	The symmetry of the molecule often results in equivalent or near-equivalent chemical shifts for H3 and H4.
Isopropylidene CH₃	~1.25 (s), ~1.28 (s)	~25.8, ~27.2	Two distinct singlets for the methyl groups confirm the presence of the isopropylidene protecting group.
Acetal Carbon	-	~108.5	Characteristic chemical shift for the quaternary carbon of the isopropylidene group.

Note: The chemical shifts are approximate and can vary based on the solvent and experimental conditions.

The key to stereochemical validation lies in the analysis of scalar (J) coupling constants. The magnitude of the coupling constant between two vicinal protons is described by the Karplus equation, which relates the coupling constant to the dihedral angle between the protons. By measuring the J-values, we can infer the spatial relationship between adjacent protons and, by extension, the stereochemistry of the chiral centers.

Experimental Protocol: A Self-Validating System for NMR Analysis

To ensure the integrity of your results, the following detailed protocol for acquiring high-quality NMR data is recommended. This protocol is designed to be a self-validating system, where the quality of the data directly supports the confidence in the structural assignment.

Step-by-Step Methodology for NMR Sample Preparation and Data Acquisition:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified 1,2-O-Isopropylidene-D-mannitol.

  • Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in a clean, dry NMR tube to a final volume of approximately 0.6 mL. The choice of solvent can influence chemical shifts and should be reported.

  • Ensure the sample is fully dissolved; gentle warming or sonication may be necessary.

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), for accurate chemical shift calibration (δ = 0.00 ppm).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Optimize the spectral width to encompass all proton signals.

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Ensure proper phasing and baseline correction of the spectrum.

  • Integrate all signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This will show each unique carbon as a single peak.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Consider performing a DEPT (Distortionless Enhancement by Polarization Transfer) experiment to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Experiments (for complex cases):

  • COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, helping to identify which protons are adjacent to each other in the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, aiding in the definitive assignment of carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, providing crucial information about the overall carbon skeleton.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space interactions between protons that are close to each other, which can be invaluable for confirming stereochemistry and determining conformation.

dot graphical_abstract { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} . Caption: Workflow for the synthesis and stereochemical validation of 1,2-O-Isopropylidene-D-mannitol.

Comparative Analysis: NMR vs. Alternative Methodologies

While NMR is a powerful tool, it is essential to understand its place among other techniques for stereochemical validation. The choice of method often depends on the nature of the sample, the information required, and the available resources.

Table 2: Comparison of Techniques for Stereochemical Validation.

Technique	Principle	Advantages	Disadvantages
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei in a magnetic field.	- Provides detailed structural information in solution.- Non-destructive.- Can provide information on molecular dynamics and conformation.	- Requires relatively pure sample.- Can be complex to interpret for large molecules.- Lower sensitivity compared to mass spectrometry.
X-ray Crystallography	Determines the arrangement of atoms within a crystal by analyzing the diffraction pattern of X-rays.	- Provides a definitive 3D structure with high resolution.- Gold standard for absolute stereochemistry determination.	- Requires a single, well-ordered crystal, which can be difficult to obtain.- Provides a static picture of the molecule in the solid state, which may not reflect its conformation in solution.
Chiral High-Performance Liquid Chromatography (HPLC)	Separates enantiomers based on their differential interactions with a chiral stationary phase.	- Excellent for determining enantiomeric purity and separating stereoisomers.- Can be used for both analytical and preparative purposes.	- Does not provide detailed structural information.- Requires the availability of a suitable chiral column and method development.
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized light by chiral molecules.	- Sensitive to changes in stereochemistry and conformation.- Can be used to study protein folding and binding interactions.	- Provides information about the overall chirality of the molecule rather than specific stereocenters.- Interpretation can be complex and often requires comparison with known standards.

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} . Caption: Advantages and disadvantages of common stereochemical validation techniques.

Conclusion: An Integrated Approach to Structural Integrity

The validation of stereochemistry is a critical, non-negotiable step in modern chemical research and development. NMR spectroscopy, with its ability to provide detailed structural information in a solution-state, offers a robust and often definitive method for confirming the stereochemical integrity of molecules like 1,2-O-Isopropylidene-D-mannitol. By carefully acquiring and interpreting a full suite of NMR data, researchers can be confident in their structural assignments.

However, a truly comprehensive approach to stereochemical validation often involves the strategic use of multiple techniques. While NMR excels at providing detailed solution-state information, X-ray crystallography remains the ultimate arbiter of absolute stereochemistry in the solid state, and chiral HPLC is indispensable for assessing enantiomeric purity. By understanding the strengths and limitations of each method, researchers can design a validation strategy that provides irrefutable evidence of a molecule's three-dimensional structure, ensuring the scientific rigor and success of their endeavors.

References

• Alvarenga, E. S. de, Carneiro, V. M. T., Silvério, F. O., & Saliba, W. A. (2006). A high yield synthesis of 1,2:5,6-di-O-isopropylidene-d-mannitol. Journal of the Chilean Chemical Society, 51(3), 985–987. [Link]

• PubChem. (n.d.). 1,2:5,6-di-O-isopropylidene-D-mannitol. National Center for Biotechnology Information. Retrieved from [Link]

• Wlodawer, A. (2017). Stereochemistry and Validation of Macromolecular Structures. Methods in Molecular Biology, 1607, 595–610. [Link]

• Christie, W. W. (1992). The Chromatographic Resolution of Chiral Lipids. In Advances in Lipid Methodology — One (pp. 121–148). The Oily Press. [Link]

A Senior Application Scientist's Guide to Chiral Synthons from D-Mannitol in Asymmetric Synthesis

For the discerning researcher in drug discovery and development, the quest for enantiomerically pure compounds is a constant endeavor. The "chiral pool," a collection of readily available, enantiopure natural products, serves as a treasure trove of starting materials for asymmetric synthesis. Among these, D-mannitol, a C2-symmetric sugar alcohol, stands out as a versatile and inexpensive scaffold for the construction of a diverse array of chiral synthons. Its inherent stereochemistry provides a strategic advantage, often streamlining synthetic routes by obviating the need for complex asymmetric catalysts or chiral auxiliaries in the initial steps.[1]

This guide offers a comparative analysis of key chiral synthons derived from D-mannitol, providing insights into their synthesis, performance in asymmetric transformations, and practical applications. We will delve into the causality behind experimental choices, present detailed protocols, and offer a critical comparison to aid in the selection of the most appropriate building block for your synthetic campaign.

The Foundation: Protected D-Mannitol Derivatives

The journey from D-mannitol to valuable chiral synthons almost invariably begins with the protection of its hydroxyl groups. The choice of protecting group is not merely a matter of convenience; it profoundly influences the reactivity and selectivity of subsequent transformations. The two most common protecting groups are the isopropylidene (acetonide) and cyclohexylidene ketals, which selectively protect the 1,2- and 5,6-diols.

Synthesis of Key Protected Intermediates

The synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol and its cyclohexylidene analog are foundational procedures. Optimized protocols have been developed to achieve high yields of these crucial starting materials.

Experimental Protocol 1: High-Yield Synthesis of 1,2:5,6-Di-O-isopropylidene-D-mannitol [2]

This protocol describes an improved method for the acetalation of D-mannitol using zinc chloride as a catalyst.

Materials:

• D-mannitol

• Acetone

• Zinc chloride (anhydrous)

• Diethyl ether

• Hexane

• Anhydrous magnesium sulfate

Procedure:

• To a flask containing acetone, add D-mannitol and two molar equivalents of anhydrous zinc chloride.

• Stir the mixture at room temperature for 18-19 hours.

• Quench the reaction and remove the bulk of the water by a flow of compressed air to avoid hydrolysis of the product.

• Transfer the resulting white slurry to a separatory funnel and extract three times with diethyl ether.

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Evaporate the diethyl ether on a rotary evaporator without heating.

• Wash the white residue with hexane to afford 1,2:5,6-di-O-isopropylidene-D-mannitol in high yield (typically around 87%).[2]

Experimental Protocol 2: Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol [3]

This procedure utilizes boron trifluoride etherate as a catalyst for the formation of the cyclohexylidene ketal.

Materials:

• D-mannitol

• Dimethyl sulfoxide (DMSO)

• Cyclohexanone

• Triethyl orthoformate

• Boron trifluoride etherate solution

• Saturated aqueous sodium bicarbonate solution

Procedure:

• In an oven-dried round-bottomed flask, dissolve D-mannitol in DMSO with stirring.

• Add cyclohexanone and triethyl orthoformate to the solution.

• Carefully add boron trifluoride etherate solution to the mixture.

• Stir the solution at room temperature for 24 hours.

• Neutralize the reaction mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The product can then be isolated through standard workup procedures.

The Workhorse Synthon: (R)-Glyceraldehyde Acetonide

Oxidative cleavage of the central C3-C4 bond in 1,2:5,6-di-O-protected D-mannitol furnishes two equivalents of the highly valuable C3 chiral building block, (R)-glyceraldehyde acetonide (more formally, (R)-2,3-O-isopropylideneglyceraldehyde). This electrophilic synthon is a cornerstone in the synthesis of a vast array of complex molecules.

Caption: Synthesis of (R)-Glyceraldehyde Acetonide from D-Mannitol.

Optimized Synthesis of (R)-2,3-O-Isopropylideneglyceraldehyde

A practical and efficient one-pot protocol has been developed for the synthesis of this key intermediate, emphasizing high atom economy and suitability for industrial scale-up.[4]

Experimental Protocol 3: One-Pot Synthesis of (R)-2,3-O-Isopropylideneglyceraldehyde [4]

This procedure involves the direct conversion of D-mannitol to the desired glyceraldehyde derivative.

Materials:

• D-mannitol

• Dimethyl sulfoxide (DMSO)

• 3% Sodium carbonate solution

• Petroleum ether (60-80°C fraction)

• Dichloromethane

• Sodium periodate

Procedure:

• Convert D-mannitol to its protected form in a minimal amount of DMSO.

• After the reaction is complete, pour the mixture into a 3% sodium carbonate solution and extract with petroleum ether.

• Separate the aqueous layer and extract with dichloromethane.

• The dichloromethane layer, containing 1,2:5,6-di-O-isopropylidene-D-mannitol, is directly subjected to vicinal diol cleavage with sodium periodate.

• After completion of the cleavage reaction, careful concentration of the dichloromethane solution yields the crude (R)-2,3-O-isopropylideneglyceraldehyde.

• The overall yield for this one-pot procedure is reported to be approximately 50.4%, which can be increased to around 90% based on the recovery of unreacted D-mannitol.[4]

D-Mannitol-Derived Chiral Auxiliaries: The Oxazolidin-2-ones

Chiral auxiliaries are powerful tools in asymmetric synthesis, temporarily attaching to a substrate to direct the stereochemical outcome of a reaction before being cleaved and potentially recycled. D-mannitol is an excellent starting material for the synthesis of chiral oxazolidin-2-ones, which have proven to be highly effective in controlling the stereoselectivity of alkylation and aldol reactions.[5][6]

Caption: General workflow for asymmetric catalysis with a D-mannitol-derived ligand.

High Enantioselectivity in Asymmetric Hydrogenation

Rhodium complexes with chiral bisphospholanes synthesized from D-mannitol have demonstrated exceptional performance as catalysts for the asymmetric hydrogenation of various functionalized olefins. [7]These catalysts are highly enantioselective, providing access to chiral products with excellent optical purity.

Table 2: Enantioselectivity of a Rh-Bisphospholane Catalyst Derived from D-Mannitol in Asymmetric Hydrogenation [7]

Substrate	Enantiomeric Excess (ee)	Conversion
Dehydroamino acid derivatives	>99%	100%
Itaconic acid derivatives	>99%	100%

| Enamides | >99% | 100% |

A particularly noteworthy feature of this hydroxyl phospholane system is its ability to catalyze the hydrogenation of certain substrates, such as itaconic acid, in water with greater than 99% ee and 100% conversion. [7]This highlights the potential for developing more sustainable and environmentally friendly catalytic processes.

Comparison and Outlook

Both chiral auxiliaries and chiral ligands derived from D-mannitol offer powerful strategies for achieving high levels of stereocontrol in asymmetric synthesis. The choice between these two approaches depends on several factors, including the specific transformation, the desired product, and considerations of atom economy and catalyst/auxiliary recyclability.

• Chiral Auxiliaries: The use of D-mannitol-derived oxazolidin-2-ones provides a robust and well-established method for achieving high diastereoselectivity in reactions such as aldol additions and alkylations. [5][6]The ability to tune the steric environment of the auxiliary, for instance by switching between isopropylidene and cyclohexylidene protecting groups, allows for the optimization of selectivity for a given reaction. [8]However, this approach requires stoichiometric amounts of the auxiliary, which must be attached and subsequently cleaved, adding steps to the overall synthesis.

• Chiral Ligands: D-mannitol-derived phospholane and phosphite ligands, when used in catalytic amounts, offer a more atom-economical alternative. The exceptionally high enantioselectivities achieved in asymmetric hydrogenation demonstrate the potential of this approach for the efficient synthesis of highly enantioenriched compounds. [7][9]The development of water-soluble catalytic systems further enhances the practical utility and sustainability of this methodology.

References

• Dhatrak, N. R., Jagtap, A. B., & Shinde, T. N. (2022). Preparation of 1,2:5,6-Di-O-cyclohexylidene-D-mannitol and 2,3-Cyclohexylidene-D-glyceraldehyde. Organic Syntheses, 99, 363-380. [Link]

• Maeng, Y. H., & Jun, J. G. (2004). Diastereoselective Alkylation and Aldol Reactions Mediated by the D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. Bulletin of the Korean Chemical Society, 25(3), 336-340.
• Maeng, Y. H., & Jun, J. G. (2003). Asymmetric Alkylation and Aldol Reactions of D-Mannitol-Derived Chiral Oxazolidin-2-one Derivatives. The Journal of Organic Chemistry, 68(23), 9065-9068.
• BenchChem. (2025). Application Notes and Protocols: Utilizing D-Mannitol as a Chiral Pool for the Enantioselective Synthesis of (-)-Cleistenolide. BenchChem.

• Wang, Z., et al. (2018). Direct 2,3-O-Isopropylidenation of α-D-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. Molecules, 23(11), 2975. [Link]

• Kim, H., et al. (2005). Asymmetric synthesis of (2S)-propranolol using D-mannitol. Archives of Pharmacal Research, 28(2), 163-166.

• de Souza, R. F., & de Souza, V. (2001). A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. Journal of the Brazilian Chemical Society, 12(6), 753-755. [Link]

• Li, W., Zhang, Z., Xiao, D., & Zhang, X. (2000). Synthesis of chiral hydroxyl phospholanes from D-mannitol and their use in asymmetric catalytic reactions. The Journal of organic chemistry, 65(11), 3489–3496. [Link]

• Shin, D. G., & Jun, J. G. (2005). Stereoselective Synthesis of β-Lactams by Using D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. Synlett, (9), 1465-1467.

• de Souza, R. F., & de Souza, V. (2001). Synthesis of 2,3-O-isopropylidene-D-glyceraldehyde (3). ResearchGate. [Link]

• Soós, T., et al. (2001). A comparative study of reactivity and selectivity of chiral diamines and structurally analogous amino alcohol ligands in enantioselective alkylations with diethylzinc. Tetrahedron: Asymmetry, 12(12), 1751-1758.

• Kulkarni, M. G., et al. (2012). Practical One Pot Synthesis of 2,3-O-Isopropylidene- D-Glyceraldehyde: High Atom Economy, Yield. Indian Journal of Applied Research, 3(4), 1-3. [Link]

• Maeng, Y. H., & Jun, J. (2004).

• Reddy, L. V., & Reddy, P. V. (2019). Chiron Approach From D-mannitol to Access a Diastereomer of the Reported Structure of an Acetogenin, an Amide Alkaloid and a Sex Pheromone. ChemistrySelect, 4(5), 1641-1644. [Link]

• Roy, R., et al. (2023). Synthesis and Evaluation of Powerful Antioxidant Dendrimers Derived from D-Mannitol and Syringaldehyde. Molecules, 28(13), 5035. [Link]

• Smith, A. B., et al. (2022). Diastereoselective, Catalytic Access to Cross-Aldol Products Directly from Esters and Lactones. Angewandte Chemie International Edition, 61(23), e202201402. [Link]

• Fan, Q. A., et al. (2007). A novel class of P-O monophosphite ligands derived from D-mannitol: broad applications in highly enantioselective Rh-catalyzed hydrogenations. Angewandte Chemie International Edition, 46(36), 6845-6848. [Link]

• Ács, M., et al. (2008). Asymmetric Hydrogenation of α-Keto Phosphonates with Chiral Palladium Catalysts. European Journal of Organic Chemistry, 2008(36), 6061-6065.

• Li, W., et al. (2000). Synthesis of Chiral Hydroxyl Phospholanes from d-mannitol and Their Use in Asymmetric Catalytic Reactions. The Journal of Organic Chemistry, 65(11), 3489-3496. [Link]

• Wang, Z., et al. (2008). Chiral diphosphite ligands derived from D-mannitol: synthesis and their application in the Rh-catalyzed enantioselective hydrogenation of α-dehydroamino acid esters. Tetrahedron: Asymmetry, 19(14), 1673-1678.

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D-Mannitol: A Cost-Effective Cornerstone for Chiral Synthesis in Drug Discovery and Beyond

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of asymmetric synthesis, where the precise three-dimensional arrangement of atoms can mean the difference between a life-saving therapeutic and an inert or even harmful compound, the choice of the initial chiral building block is a critical decision that reverbs throughout the entire synthetic route. Among the arsenal of readily available chiral starting materials, D-mannitol, a naturally abundant and inexpensive sugar alcohol, has emerged as a formidable and often superior choice. This guide provides a comprehensive analysis of the cost-effectiveness of D-mannitol, comparing its performance against other common chiral pool compounds through the lens of economic viability, synthetic versatility, and process efficiency, all substantiated by experimental data.

The Economic Advantage: A Head-to-Head Cost Comparison of Chiral Starting Materials

The "chiral pool" refers to the collection of abundant, inexpensive, and enantiomerically pure compounds derived from natural sources.[1] The upfront cost of the starting material is a crucial factor in the overall economic feasibility of a synthetic process, particularly at an industrial scale. D-mannitol presents a compelling economic advantage over many other chiral synthons.

Chiral Starting Material	Typical Bulk Price (USD/kg)	Key Characteristics
D-Mannitol	~$5 - $20	Readily available from natural sources, C2 symmetry, six stereocenters.
L-Tartaric Acid	~$3 - $15	Natural by-product of winemaking, C2 symmetry, four stereocenters.
D-Glucose	~$1 - $5	Extremely abundant and inexpensive, but requires more extensive modification.
L-Ascorbic Acid (Vitamin C)	~$5 - $15	Readily available, but with a more complex and potentially less stable structure for some applications.

Note: Prices are estimates for bulk, synthesis-grade materials and can vary based on supplier, purity, and market fluctuations.

While D-glucose is ostensibly the cheapest option, its greater structural complexity and the need for more extensive synthetic manipulations to isolate a specific chiral fragment can often negate the initial cost savings. L-tartaric acid is a strong competitor due to its low price and widespread use. However, D-mannitol's six stereocenters and inherent C2 symmetry offer a unique and often more direct pathway to a wider array of complex chiral targets, which can translate to fewer reaction steps and higher overall yields, ultimately leading to lower production costs.[2]

Synthetic Versatility: D-Mannitol as a Malleable Chiral Scaffold

D-mannitol's true value extends far beyond its low price. Its rich stereochemistry and the predictable reactivity of its hydroxyl groups allow for the stereocontrolled synthesis of a diverse range of valuable chiral molecules, including pharmaceuticals, agrochemicals, and chiral ligands for asymmetric catalysis.[2]

Case Study 1: Total Synthesis of (-)-Cleistenolide

(-)-Cleistenolide, a natural product with promising antibacterial and antifungal activities, can be efficiently synthesized from D-mannitol.[3] This synthesis beautifully illustrates how the inherent chirality of D-mannitol can be strategically leveraged to control the stereochemistry of the final product, streamlining the synthetic route.[3]

Experimental Protocol: Synthesis of a Key Intermediate for (-)-Cleistenolide

A pivotal step in this synthesis is the preparation of 1,2:5,6-di-O-isopropylidene-D-mannitol, a versatile intermediate.

• Reaction: Acetalation of D-mannitol.

• Procedure: To a suspension of D-mannitol (20 g, 110 mmol) in anhydrous acetone (400 mL) is added zinc chloride (40 g, 293 mmol). The mixture is stirred at room temperature for 5 hours until a clear solution is obtained. The reaction is then quenched by pouring it into a suspension of potassium carbonate (45 g) in water (45 mL) and stirring vigorously. The resulting solid is filtered off, and the filtrate is concentrated. The residue is extracted with diethyl ether, and the combined organic layers are dried and concentrated to yield 1,2:5,6-di-O-isopropylidene-D-mannitol.

• Yield: This optimized procedure can afford the desired product in yields as high as 87%.[4]

This high-yielding, one-step protection sets the stage for subsequent selective manipulations of the remaining free hydroxyl groups, demonstrating the efficiency of using D-mannitol as a starting material.

Caption: Synthetic workflow from D-mannitol to (-)-Cleistenolide.

Case Study 2: Asymmetric Synthesis of (2S)-Propranolol

(S)-Propranolol is a widely used beta-blocker for treating cardiovascular diseases. The synthesis of the enantiomerically pure (S)-form is crucial as the (R)-enantiomer is not only inactive but can also contribute to side effects. A novel and efficient synthetic route to (2S)-propranolol has been developed using D-mannitol as a cheap and natural starting material, achieving high enantioselectivity (up to 99% ee) and chemical yields (up to 97%).[5][6]

The synthesis leverages a key chiral epoxide intermediate derived from D-mannitol. The inherent chirality of mannitol dictates the stereochemistry of this epoxide, which then undergoes a regioselective ring-opening reaction with isopropylamine to furnish the desired (S)-enantiomer of propranolol.

Caption: Key transformations in the synthesis of (2S)-Propranolol from D-mannitol.

Case Study 3: Synthesis of Chiral Phosphine Ligands

Chiral phosphine ligands are indispensable in asymmetric catalysis, enabling the synthesis of a vast array of enantiomerically enriched compounds. D-mannitol has proven to be an excellent starting material for the synthesis of novel and highly effective chiral phosphine ligands.[7][8] The C2-symmetric backbone of mannitol can be readily converted into rigid phospholane structures, which often impart high levels of stereocontrol in catalytic reactions.

Experimental Protocol: Synthesis of a Diphosphine Ligand from Isomannide

Isomannide, a readily available derivative of D-mannitol, can be converted in just two steps to a novel chiral diphosphine ligand, l,4:3,6-dianhydro-2,5-bis(diphenylphosphino)-D-mannitol (ddppm).[9]

• Step 1: Ditosylation of Isomannide: Isomannide is treated with p-toluenesulfonyl chloride in pyridine to afford the corresponding ditosylate.

• Step 2: Nucleophilic Substitution with Diphenylphosphine: The ditosylate is then reacted with lithium diphenylphosphide to yield the desired chiral diphosphine ligand.

The brevity of this synthesis, starting from a cheap derivative of D-mannitol, highlights the cost-effectiveness of this approach for accessing valuable chiral ligands.

Caption: Two-step synthesis of a chiral diphosphine ligand from a D-mannitol derivative.

Process Efficiency: A Comparative Look at Synthetic Routes

The cost-effectiveness of a chiral starting material is not solely determined by its price but also by the efficiency of the synthetic routes it enables. This includes the number of synthetic steps, the overall yield, and the ease of purification.

Target Molecule/Class	Starting Material	Typical No. of Steps	Overall Yield	Reference
Panaxydol	L-Tartaric Acid	14	10%	[5]
(+)-Koninginin D	L-Tartaric Acid	Multiple	4.1%	[5]
Chiral Caprolactone	D-Glucose	Multiple	-	[7]
(-)-Cleistenolide Intermediate	D-Mannitol	2	~80% (for key intermediate)	[4]
Iminosugar (DMDP)	D-Fructose (from D-Mannitol)	7	70%	[10]

While direct comparisons of entire synthetic routes for the same target molecule starting from different chiral pool compounds are not always available in the literature, the data suggests that syntheses starting from D-mannitol can be highly efficient. For instance, the synthesis of the key intermediate for (-)-Cleistenolide from D-mannitol is a high-yielding two-step process.[4] Similarly, the synthesis of the iminosugar DMDP from a D-mannitol derivative proceeds in a remarkable 70% overall yield over 7 steps.[10] In contrast, syntheses of complex molecules from L-tartaric acid, while elegant, can sometimes involve a larger number of steps and result in lower overall yields.[5]

Conclusion: D-Mannitol as a Strategic and Economical Choice

The evidence presented in this guide strongly supports the assertion that D-mannitol is a highly cost-effective chiral starting material for a wide range of applications in organic synthesis. Its low cost, natural abundance, and rich stereochemistry provide a powerful combination of economic and synthetic advantages.

For researchers, scientists, and drug development professionals, D-mannitol offers a strategic starting point that can lead to more efficient, economical, and scalable synthetic routes to valuable chiral molecules. By carefully considering the overall process efficiency, including the number of steps and potential yields, the initial investment in D-mannitol can translate into significant long-term savings and a more streamlined path to innovation. The versatility of D-mannitol ensures its continued prominence as a cornerstone of the chiral pool, empowering the synthesis of the complex molecules that will drive future advancements in medicine and technology.

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• Asymmetric synthesis of (2S)-propranolol using D-mannitol. (2025-08-09). ResearchGate. [Link]

• D-mannitol in organic synthesis. (2025-08-09). ResearchGate. [Link]

• Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PubMed Central. [Link]

• Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules. PubMed Central. [Link]

• Production Methods of D‐Mannitol. (2025-08-06). ResearchGate. [Link]

• A high yield synthesis of 1,2:5,6-DI-O-isopropylidene-d-mannitol. (2025-08-06). ResearchGate. [Link]

• Synthesis of Chiral Building Blocks for Use in Drug Discovery. PubMed Central. [Link]

• Synthesis and Characterization of Privileged Monodentate Phosphoramidite Ligands and Chiral Brønsted Acids Derived from D-Mannitol. (2025-10-16). ResearchGate. [Link]

• Multigram-Scale Synthesis of 2,5-Dideoxy-2,5-imino-d-mannitol (DMDP) and 2,5-Dideoxy-2,5-imino-d-glucitol (DGDP) from d-Fructose and l-Sorbose Using a Regioselective Appel Reaction. (2025-02-05). The Journal of Organic Chemistry. [Link]

• C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. (2023-07-03). Royal Society of Chemistry. [Link]

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• Process for producing D-mannitol.

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• Chiral diphosphine ligands derived from 1, 4:3, 6-dianhydro-d-mannitol: synthesis, co-ordination to transition metals and catalytic applications. Cardiff University. [Link]

• A Techno-economic Assessment of a Biocatalytic Chiral Amine Production Process Integrated with In Situ Membrane Extraction. Document Server@UHasselt. [Link]

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• C-Glycopyranosyl aldehydes: emerging chiral synthons in organic synthesis. RSC Publishing. [Link]

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• Chiral Sugars Drive Enantioenrichment in Prebiotic Amino Acid Synthesis. PubMed Central. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-O-Isopropylidene-D-mannitol

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 1,2-O-Isopropylidene-D-mannitol. As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of our chemical reagents. This document moves beyond mere procedural lists to explain the causality behind each recommendation, ensuring that every protocol is a self-validating system grounded in established safety standards.

Hazard Assessment and Characterization

Before any disposal protocol can be established, a thorough understanding of the substance's chemical and toxicological profile is paramount. 1,2-O-Isopropylidene-D-mannitol is a protected form of D-mannitol, a sugar alcohol.

1.1. Chemical Profile Based on available Safety Data Sheets (SDS), 1,2-O-Isopropylidene-D-mannitol is a white, solid substance.[1] It is generally stable under normal laboratory conditions but exhibits incompatibilities that are critical to consider during waste segregation.[1]

• Incompatible Materials: Strong oxidizing agents and strong acids.[1] Contact with these substances should be avoided in waste streams to prevent unintended chemical reactions.

• Hazardous Decomposition Products: Under fire conditions, decomposition can produce carbon monoxide (CO) and carbon dioxide (CO2).[1]

1.2. Regulatory Classification Under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals and OSHA's Hazard Communication Standard, 1,2-O-Isopropylidene-D-mannitol and its parent compound, D-mannitol, are typically not classified as hazardous substances .[2][3][4] However, it's crucial to recognize that the absence of a "hazardous" classification does not mean the substance is entirely benign. It may cause mild irritation to the eyes, skin, and respiratory tract, primarily as a nuisance dust.[1]

Hazard Identification Summary
Physical State	Solid, White Powder[1]
GHS Classification	Not a hazardous substance or mixture[4]
Primary Routes of Exposure	Inhalation, Ingestion, Skin/Eye Contact[1]
Potential Health Effects	May cause irritation to the respiratory tract, skin, and eyes[1]
Regulatory Status (EPA)	Not typically a listed hazardous waste under RCRA[5]

This non-hazardous classification is the foundational data point for our disposal workflow. Waste disposal is dictated by the highest-risk component; therefore, if this material is contaminated with a hazardous substance, it must be managed as hazardous waste.

The Regulatory Landscape: A Framework for Compliance

In the United States, chemical waste disposal is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[6][7]

The EPA establishes a waste management hierarchy that prioritizes source reduction and recycling over treatment and disposal.[8] Since 1,2-O-Isopropylidene-D-mannitol is a stable, non-hazardous solid, the primary disposal route falls under "Treatment and Disposal," typically in a permitted solid waste landfill.[8][9]

The key principle is that while federal guidelines provide a baseline, state and local regulations, as well as institutional policies (e.g., your organization's Environmental Health & Safety department), may impose stricter requirements.[6][9] Always consult your institution's Chemical Hygiene Plan (CHP) and EH&S department before proceeding. [10]

Pre-Disposal: Safe Handling and Segregation

Proper disposal begins with correct handling and storage during the chemical's active use.

• Personal Protective Equipment (PPE): In accordance with good industrial hygiene and safety practices, always wear appropriate PPE.[1] This includes:

  • Safety glasses with side shields or chemical goggles.

  • Appropriate protective gloves (e.g., nitrile).

  • A lab coat.

  • If significant dust is being generated, use respiratory protection.[4]

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated location.[1]

• Waste Segregation: This is a critical, non-negotiable step.

  • Do not mix 1,2-O-Isopropylidene-D-mannitol waste with other chemical wastes.[4][11]

  • Keep it in its original container or a clearly labeled, dedicated waste container.[4]

  • Ensure it is physically segregated from incompatible materials, particularly strong acids and oxidizers.[1]

Step-by-Step Disposal Protocols

The appropriate disposal method depends on the quantity of the waste and whether it has been contaminated with other substances.

Protocol 4.1: Disposal of Small Quantities of Uncontaminated 1,2-O-Isopropylidene-D-mannitol

This protocol applies to quantities typically under 100-200 grams, where the material is known to be free from hazardous contamination.

• Confirm Purity: Verify that the waste material has not been cross-contaminated with any substance that would classify it as hazardous. If in doubt, treat it as contaminated waste (Protocol 4.2).

• Primary Containment: Place the solid waste in a durable, sealable container. A screw-top plastic jar or the original manufacturer's container is ideal.[4]

• Labeling: Clearly label the container as "Waste 1,2-O-Isopropylidene-D-mannitol." Include the date. Accurate labeling prevents dangerous consolidation errors downstream.[12]

• Institutional Procedure: Consult your facility's specific procedures for non-hazardous solid chemical waste. In many institutions, after being properly contained and labeled, this material can be placed in the regular laboratory trash destined for a landfill.[13][14] Do not proceed with this step without institutional approval.

• Documentation: Log the disposal in your laboratory's chemical inventory or waste log as required by your CHP.

Protocol 4.2: Disposal of Bulk or Contaminated 1,2-O-Isopropylidene-D-mannitol

This protocol must be followed for larger quantities or any amount of the material that is, or is suspected to be, contaminated with a hazardous substance.

• Characterize the Waste: The waste mixture assumes the hazards of its most hazardous component. If contaminated with a flammable solvent, it is flammable waste. If contaminated with a toxic heavy metal, it is toxic waste.

• Containment and Labeling:

  • Place the waste in a designated hazardous waste container that is compatible with all components of the mixture.

  • Use your institution's official hazardous waste tag. List all constituents, including 1,2-O-Isopropylidene-D-mannitol, and their approximate percentages.

• Storage: Store the sealed and labeled container in your laboratory's designated Satellite Accumulation Area (SAA) or hazardous waste storage area.[6] This area should be under the direct control of laboratory personnel.[6]

• Arrange for Professional Disposal: Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup.[15] EH&S will manage the consolidation and transfer to a licensed hazardous waste disposal contractor.[16] Never attempt to dispose of this waste stream through standard municipal trash or down the drain.[3]

Spill and Decontamination Procedures

Accidents happen, and a clear, pre-defined response is essential for safety.

• Minor Spills (Solid):

  • Ensure the area is well-ventilated.[16]

  • Wearing appropriate PPE, gently sweep up the solid material, taking care to avoid generating dust .[1]

  • Place the swept material and any contaminated cleaning materials (e.g., paper towels) into a sealed container for disposal according to the protocols above.[2]

  • Clean the spill surface with soap and water.

• Major Spills:

  • Evacuate the immediate area.[16]

  • Alert personnel in the vicinity and notify your supervisor.

  • Contact your institution's EH&S or emergency response team immediately.[16]

• Equipment Decontamination: Glassware and equipment that have come into contact with 1,2-O-Isopropylidene-D-mannitol can be decontaminated by washing with soap and water.

Disposal Decision Workflow

The following diagram provides a visual decision-making tool to guide the user to the correct disposal protocol.

Caption: Decision workflow for selecting the appropriate disposal protocol.

References

• How to Dispose of Chemical Waste in a Lab Correctly . GAIACA. Available from: [Link]

• SAFETY DATA SHEET: D-Mannitol (SRM 920) . National Institute of Standards and Technology (NIST). Available from: [Link]

• Safety Data Sheet: D(-)-Mannitol . Carl ROTH. Available from: [Link]

• Safety Data Sheet: D(-)-Mannitol . DC Fine Chemicals. Available from: [Link]

• Laboratory Chemical Waste Management Guidelines . University of Pennsylvania EHRS. Available from: [Link]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration (OSHA). Available from: [Link]

• Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing . American Chemistry Council. Available from: [Link]

• Non-Hazardous Materials and Waste Management Hierarchy . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• Laboratory Waste Disposal Handbook . University of Essex. Available from: [Link]

• Polyol Resin Blends Safety and Handling Guidelines . American Chemistry Council. Available from: [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• Laboratory Safety Chemical Hygiene Plan . Occupational Safety and Health Administration (OSHA). Available from: [Link]

• SPILL & DISPOSAL PROCEDURES – POLYOL (B) . Foam Supplies, Inc. Available from: [Link]

• How To Dispose Non-Hazardous Waste . IDR Environmental Services. Available from: [Link]

• In-Lab Disposal Methods: Waste Management Guide . Indiana University Environmental Health and Safety. Available from: [Link]

• Steps in Complying with Regulations for Hazardous Waste . U.S. Environmental Protection Agency (EPA). Available from: [Link]

• APAC Bulk Diisocyanate and Polyol Safety Delivery Guideline . Covestro. Available from: [Link]

• Are You In Compliance With Proper Lab Waste Disposal Regulations? . Medical Waste Pros. Available from: [Link]

• How To Dispose Of Lab Chemicals . Medical Waste Pros. Available from: [Link]

• Non Hazardous Waste . Illinois Environmental Protection Agency. Available from: [Link]

• Hazardous Waste & Disposal . American Chemical Society. Available from: [Link]

• Chemical Waste Disposal Advisory 7.3 . University of Cincinnati EH&S. Available from: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1,2-O-Isopropylidene-D-mannitol

As researchers and drug development professionals, our work with specialized chemical intermediates like 1,2-O-Isopropylidene-D-mannitol demands a deep respect for safety protocols. This guide provides essential, field-proven guidance on the appropriate Personal Protective Equipment (PPE) and handling procedures for this compound. Our objective is to move beyond mere compliance and foster a culture of proactive safety, ensuring both personal protection and the integrity of your research.

Hazard Assessment: Understanding the "Why" Behind the "What"

1,2-O-Isopropylidene-D-mannitol, a derivative of D-mannitol, is a white, solid organic compound. While many safety data sheets (SDS) for the parent compound D-mannitol do not classify it as hazardous under GHS criteria, a comprehensive safety-first approach is crucial for its derivatives[1][2][3]. The toxicological properties of 1,2-O-Isopropylidene-D-mannitol have not been fully investigated[4]. Therefore, we must operate under the precautionary principle.

The primary physical risk associated with this compound is its form: a fine solid or powder. This presents a risk of mechanical irritation to the eyes and respiratory system. Inhalation of fine dusts should always be minimized, regardless of the compound's intrinsic toxicity[1]. While not classified as a severe skin irritant, prolonged or repeated contact with any chemical should be avoided to prevent potential sensitization or irritation[1][4].

Key Incompatible Materials:

• Strong oxidizing agents

• Strong acids[4]

Understanding these incompatibilities is critical for safe storage and for preventing hazardous reactions in the laboratory.

Core PPE Requirements: A Multi-Layered Defense

A risk-based approach to PPE selection is paramount. The level of protection must be commensurate with the scale and nature of the procedure being performed.

Data Presentation: PPE Selection Matrix

Task / Operation	Engineering Controls	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Storage	General Ventilation	Safety Glasses	Nitrile Gloves	Lab Coat	Not typically required
Weighing (Open Bench)	General Ventilation	Safety Goggles	Nitrile Gloves	Lab Coat	Recommended (N95/FFP2)
Weighing (Enclosure)	Fume Hood/Ventilated Enclosure	Safety Glasses	Nitrile Gloves	Lab Coat	Not typically required
Solution Preparation	Fume Hood	Safety Goggles	Nitrile Gloves	Lab Coat	Not typically required
Large-Scale Handling	Fume Hood/Glove Box	Safety Goggles/Face Shield	Nitrile Gloves	Lab Coat	Recommended (N95/FFP2)
Spill Cleanup	Ensure Adequate Ventilation	Safety Goggles	Heavy-duty Nitrile Gloves	Lab Coat	Required (N95/FFP2 or higher)

Eye and Face Protection

Minimum Requirement: ANSI Z87.1-compliant or EN 166-compliant safety glasses with side shields are mandatory for all work with 1,2-O-Isopropylidene-D-mannitol.

Causality: The primary risk is from airborne dust particles or accidental splashes. Safety glasses protect against direct contact.

Enhanced Protection: When weighing the powder on an open bench or during any procedure with a high risk of dust generation or splashing, upgrade to splash-resistant safety goggles. Goggles provide a complete seal around the eyes, offering superior protection against fine particulates.

Skin and Body Protection

Hand Protection:

• Glove Type: Nitrile gloves are the standard recommendation. They provide adequate protection against incidental contact with this solid chemical. Look for gloves that comply with the EN 374 standard[2].

• Glove Thickness: A standard nitrile glove (e.g., >0.11 mm thickness) is generally sufficient[2].

• Integrity Check: Always inspect gloves for tears or punctures before use.

• Donning and Doffing: Remove gloves carefully to avoid contaminating your skin. Wash hands thoroughly after removing gloves.

Body Protection:

• A standard laboratory coat should be worn at all times and kept fully fastened. This protects your personal clothing and skin from contamination.

Respiratory Protection

The Rationale: While no specific occupational exposure limits have been established for this compound, the general limits for "Particulates Not Otherwise Regulated" should be considered[1]. The primary goal is to prevent inhalation of the fine powder.

When is it Required?

• If handling the powder outside of a ventilated enclosure (e.g., weighing on an open bench), a NIOSH-approved N95 or an EU FFP2 filtering facepiece respirator is strongly recommended to minimize dust inhalation[1][2].

• During spill cleanup operations, respiratory protection is mandatory.

Fit and Use: A respiratory protection program that meets OSHA 29 CFR 1910.134 must be followed if respirators are used. This includes fit testing and training to ensure effectiveness[1].

Operational and Disposal Plans: A Step-by-Step Guide

Experimental Protocol: Safe Handling Workflow

• Preparation: Before handling, ensure the work area is clean. Verify that a chemical spill kit and an emergency eyewash station are accessible.

• Donning PPE: Don PPE in the following order: lab coat, respirator (if needed), eye protection, and finally, gloves.

• Handling:

  • When weighing, perform the task inside a fume hood or a ventilated balance enclosure to control dust.

  • If a ventilated enclosure is not available, handle small quantities with care to minimize dust generation.

  • Use a spatula to transfer the solid. Avoid pouring the powder, as this can create airborne dust.

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away from strong oxidizing agents and strong acids[4].

• Doffing PPE: Remove PPE carefully in the reverse order of donning (gloves first), taking care not to self-contaminate.

• Hygiene: Wash hands thoroughly with soap and water after completing the task.

Spill Management

• Evacuate and Secure: Alert others in the area. Restrict access to the spill zone.

• Ventilate: Ensure the area is well-ventilated.

• Protect: Don appropriate PPE, including respiratory protection, safety goggles, and gloves.

• Contain and Clean:

  • Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials.

  • Sweep up the material carefully to avoid creating dust. Shovel the mixture into a suitable, labeled container for disposal[4].

  • Clean the spill area with a damp cloth or paper towel to remove any remaining residue.

Waste Disposal

• Containerization: All waste materials, including contaminated PPE and spill cleanup debris, must be placed in a clearly labeled, sealed container.

• Regulatory Compliance: Chemical waste disposal must be conducted in accordance with all local, state, and federal regulations. Do not empty into drains[2][4]. Consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Mandatory Visualization: PPE Decision Workflow

The following diagram outlines the logical process for selecting the appropriate level of PPE when working with 1,2-O-Isopropylidene-D-mannitol.

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